N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

Protocols & Analytical Methods

Synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide: An In-Depth Technical Guide

Abstract

This comprehensive application note provides a detailed protocol for the synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, a molecule of interest for researchers in medicinal chemistry and materials science. The synthetic strategy is a two-step process commencing with the formation of the intermediate, N-benzyl-N-(pyridin-2-yl)amine, followed by a Schotten-Baumann acylation with 4-chlorobenzoyl chloride. This guide elucidates the mechanistic underpinnings of each synthetic step, offers a meticulously detailed experimental protocol, and presents the necessary data for the characterization of the final product. The information is tailored for researchers, scientists, and professionals in drug development, providing them with a robust and reproducible method for the preparation of this and structurally related compounds.

Introduction: Significance and Synthetic Strategy

N-benzyl-4-chloro-N-pyridin-2-ylbenzamide incorporates several key pharmacophores: a pyridine ring, a benzamide core, and a 4-chlorophenyl moiety. These structural motifs are prevalent in a wide array of biologically active molecules and functional materials. The strategic combination of these fragments makes the title compound a valuable scaffold for library synthesis in drug discovery programs and for the development of novel organic materials.

Our synthetic approach is designed for efficiency and reliability, proceeding through two distinct and well-established chemical transformations. The first step involves the synthesis of the secondary amine precursor, N-benzyl-N-(pyridin-2-yl)amine. Subsequently, this intermediate undergoes an acylation reaction with 4-chlorobenzoyl chloride to yield the final product. This method is advantageous due to the commercial availability of the starting materials and the generally high yields of the individual steps.

Mechanistic Insights

Formation of N-benzyl-N-(pyridin-2-yl)amine

The synthesis of the N-benzyl-N-(pyridin-2-yl)amine intermediate can be achieved through several established methods, including the reductive amination of 2-aminopyridine with benzaldehyde. This process involves the initial formation of a Schiff base, (E)-N-benzylidenepyridin-2-amine, followed by its reduction to the corresponding secondary amine.[1][2]

Acylation via the Schotten-Baumann Reaction

The final step of the synthesis employs the Schotten-Baumann reaction, a classic and widely utilized method for the acylation of amines and alcohols.[3][4] This reaction involves the nucleophilic acyl substitution of an amine with an acyl chloride in the presence of a base.[5][6]

The mechanism proceeds as follows:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of N-benzyl-N-(pyridin-2-yl)amine attacks the electrophilic carbonyl carbon of 4-chlorobenzoyl chloride. This forms a tetrahedral intermediate.[4]

• Proton Transfer and Elimination: A base, typically an aqueous solution of sodium hydroxide or an organic base like pyridine, facilitates the deprotonation of the nitrogen atom.[7] Subsequently, the tetrahedral intermediate collapses, expelling the chloride ion as a leaving group and forming the stable amide product.[6] The base also serves to neutralize the hydrochloric acid byproduct, driving the reaction to completion.[7]

Experimental Protocol

Materials and Instrumentation

All reagents should be of analytical grade and used as received from commercial suppliers unless otherwise stated. Solvents should be dried using standard procedures where necessary. Reaction progress can be monitored by thin-layer chromatography (TLC) on silica gel plates. Nuclear Magnetic Resonance (NMR) spectra can be recorded on a 400 MHz spectrometer, and chemical shifts are reported in parts per million (ppm) relative to an internal standard.

Reagent/Solvent	Grade	Supplier
2-Aminopyridine	≥98%	Sigma-Aldrich
Benzaldehyde	≥99%	Sigma-Aldrich
Sodium Borohydride (NaBH₄)	≥98%	Sigma-Aldrich
Methanol	Anhydrous	Fisher Scientific
4-Chlorobenzoyl Chloride	99%	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous	Fisher Scientific
Triethylamine (Et₃N)	≥99.5%	Sigma-Aldrich
Sodium Sulfate (Na₂SO₄)	Anhydrous	Fisher Scientific

Synthesis of N-benzyl-N-(pyridin-2-yl)amine (Intermediate)

This protocol is adapted from established methods for the reductive amination of 2-aminopyridine.[1][2]

• Schiff Base Formation: In a round-bottom flask, dissolve 2-aminopyridine (1.0 eq) and benzaldehyde (1.05 eq) in ethanol. A catalytic amount of a weak acid, such as acetic acid, can be added to facilitate the reaction. Stir the mixture at room temperature for 2-4 hours. The formation of the Schiff base, (E)-N-benzylidenepyridin-2-amine, can be monitored by TLC.

• Reduction: Cool the reaction mixture in an ice bath. Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise over 30 minutes, ensuring the temperature remains below 10 °C.

• Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12 hours. Quench the reaction by the slow addition of water. Extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford N-benzyl-N-(pyridin-2-yl)amine as a pure solid.

Synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (Final Product)

This protocol utilizes a modified Schotten-Baumann acylation.

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-benzyl-N-(pyridin-2-yl)amine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath.

• Acylation: Add a solution of 4-chlorobenzoyl chloride (1.1 eq) in anhydrous dichloromethane dropwise to the stirred solution over 30 minutes.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC until the starting amine is consumed.

• Work-up: Quench the reaction with the addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to yield N-benzyl-4-chloro-N-pyridin-2-ylbenzamide as a solid.

Visualization of the Synthetic Workflow

Figure 1: Overall synthetic workflow for N-benzyl-4-chloro-N-pyridin-2-ylbenzamide.

Characterization Data (Hypothetical)

The synthesized N-benzyl-4-chloro-N-pyridin-2-ylbenzamide should be characterized by standard spectroscopic methods to confirm its identity and purity.

Analysis	Expected Results
¹H NMR	Aromatic protons in the range of 7.0-8.5 ppm. Benzylic protons (CH₂) as a singlet or doublet around 4.5-5.5 ppm. The integration should correspond to the number of protons in the structure.
¹³C NMR	Carbonyl carbon (C=O) signal around 165-175 ppm. Aromatic and benzylic carbon signals in their characteristic regions.
Mass Spec.	Molecular ion peak corresponding to the calculated molecular weight of C₁₉H₁₅ClN₂O.
FT-IR	Strong absorption band for the amide carbonyl (C=O) stretch around 1650-1680 cm⁻¹. C-N stretching vibrations and aromatic C-H and C=C stretching bands.
Melting Point	A sharp melting point range, indicating the purity of the compound.

Troubleshooting and Key Considerations

• Moisture Sensitivity: 4-Chlorobenzoyl chloride is sensitive to moisture and should be handled under anhydrous conditions to prevent hydrolysis to 4-chlorobenzoic acid.[8]

• Purity of Intermediate: The purity of the N-benzyl-N-(pyridin-2-yl)amine intermediate is crucial for the success of the final acylation step. Impurities may lead to side reactions and a lower yield of the desired product.

• Base Selection: While triethylamine is a common choice for the Schotten-Baumann reaction, other non-nucleophilic organic bases or aqueous inorganic bases can also be employed. The choice of base may influence the reaction rate and work-up procedure.[4][7]

• Purification Strategy: Recrystallization is often an effective method for purifying the final product. However, if impurities persist, column chromatography on silica gel is a reliable alternative.

Conclusion

This application note provides a comprehensive and practical guide for the synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide. By following the detailed experimental protocol and considering the mechanistic insights and key practical considerations, researchers can reliably prepare this valuable compound for further investigation in their respective fields. The outlined two-step synthetic route is robust and adaptable for the synthesis of a library of analogous compounds by varying the starting amine and acyl chloride.

References

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction.
• BYJU'S. (2019, November 17). Schotten Baumann Reaction.
• Chemistry Notes. (2023, August 23). Schotten Baumann Reaction: Introduction, mechanism, procedure.
• J&K Scientific LLC. (2021, March 23). Schotten-Baumann Reaction.
• Physics Wallah. (n.d.). Reaction Mechanism of Schotten Baumann Reaction.
• BenchChem. (n.d.). An In-Depth Technical Guide to 2-Nitro-6-(pyridin-2-yl)aniline: Discovery and History.
• PrepChem.com. (n.d.). Synthesis of N-(α-[2-pyridyl]benzyl)-4-pyridinamine.
• N-Benzylpyridin-2-amine. (n.d.). PubMed Central (PMC).
• ResearchGate. (n.d.). Synthetic routes for the synthesis of the ligand 4‐(4‐nitrophenoxy).
• ChemicalBook. (n.d.). N,N-Diphenyl-4-(pyridin-2-yl)aniline synthesis.
• ResearchGate. (n.d.). Discovery of 2-(pyridin-2-yl)aniline as a Directing Group for the sp2 C-H Bond Amination Mediated by Cupric Acetate | Request PDF.
• ijcrcps. (n.d.). Novel green techniques for the synthesis of N-Benzylidenepyridine-2-Amine.
• N-(Pyrazin-2-yl)aniline. (n.d.). PubMed Central (PMC) - NIH.
• Growth and Characterization of a new Piperidine Derivative: 4-chloro-N-{[1-(4-chlorobenzoyl) piperidin-4-yl]methyl} benzamide hydrate (CPMBH). (n.d.).
• ResearchGate. (n.d.). Synthesis of N‐(Pyridin‐2‐yl)benzamide. | Download Scientific Diagram.
• benzyl alcohol. (n.d.). Organic Syntheses Procedure.
• Rasayan Journal of Chemistry. (n.d.). SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES.
• Computational, Spectral & Single Crystal Studies of 4-chloro-N,Ndiphenylbenzamide. (n.d.).
• BenchChem. (n.d.). An In-depth Technical Guide to the Synthesis of 4-Chlorobenzamide from 4-Chlorobenzoic Acid.

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purification methods for N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

An Application Guide to the Purification of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

Abstract

N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is a complex tertiary amide with significant potential as a scaffold in medicinal chemistry and materials science. The biological activity and material properties of such compounds are intrinsically linked to their purity. The presence of starting materials, by-products, or reagents from synthesis can lead to erroneous experimental results and hinder drug development pipelines. This document provides a detailed guide for researchers, scientists, and drug development professionals on robust and validated methods for the purification of this target compound. We will explore two primary, orthogonal purification strategies: recrystallization and flash column chromatography, explaining the fundamental principles, critical experimental parameters, and detailed step-by-step protocols.

Physicochemical Profile and Strategic Considerations

A thorough understanding of the target molecule's physicochemical properties is the foundation for developing an effective purification strategy. N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is a moderately polar, likely solid, organic compound with several key structural features that inform our approach.

• Tertiary Amide Core: The central amide bond is generally stable and polar, but the lack of an N-H proton prevents hydrogen bond donation, which influences its solubility profile compared to secondary amides.

• Pyridinyl Moiety: The pyridine ring introduces a basic nitrogen atom (pKa of pyridinium ion is ~5.2). This basicity can cause strong, undesirable interactions with the acidic silanol groups on standard silica gel, leading to peak tailing and poor recovery during chromatography.

• Aromatic Systems: The presence of three aromatic rings (benzyl, chlorobenzoyl, and pyridinyl) contributes significant non-polar character and the potential for π-π stacking interactions.

• Chlorine Substituent: The electron-withdrawing chloro group slightly increases the polarity of the benzoyl ring.

These features suggest that the compound will have good solubility in moderately polar organic solvents like dichloromethane (DCM) and ethyl acetate (EtOAc), but poor solubility in non-polar hexanes and highly polar, protic solvents like water.

Property	Predicted Value / Characteristic	Implication for Purification
Physical State	Likely a solid at room temperature	Recrystallization is a viable primary purification method.
Molecular Weight	~350.8 g/mol	Non-volatile, making solvent removal via rotary evaporation straightforward.
Polarity	Moderately Polar	Amenable to normal-phase silica gel chromatography with a mixed-solvent mobile phase.
Solubility	Soluble in DCM, EtOAc, Acetone; Sparingly soluble in EtOH, MeOH; Insoluble in Hexane, Water.	Provides a range of solvents for both recrystallization and chromatography.
Key Functionality	Basic Pyridine Nitrogen	Requires careful consideration during column chromatography to prevent product loss or streaking on silica gel.

Method 1: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds to a high degree, yielding crystalline material ideal for analytical characterization.[1][2] The principle relies on the differential solubility of the compound of interest and its impurities in a chosen solvent at different temperatures.[3] An ideal solvent will dissolve the compound completely at its boiling point but only sparingly at room temperature or below.[3]

Principle of Solvent Selection

The selection of an appropriate recrystallization solvent is the most critical step and often requires empirical screening.[4] The goal is to find a solvent or solvent pair that meets the following criteria:

• The target compound is highly soluble at elevated temperatures but poorly soluble at low temperatures.

• Impurities are either highly soluble at all temperatures (remaining in the mother liquor) or insoluble at all temperatures (removed via hot filtration).

• The solvent's boiling point is below the melting point of the compound to prevent "oiling out".[3]

• The solvent is chemically inert towards the compound.

Recommended Solvents for Screening:

• Ethanol

• Isopropanol

• Acetone

• Ethyl Acetate

• Toluene

• Acetonitrile

Experimental Protocol: Single-Solvent Recrystallization

• Dissolution: Place the crude N-benzyl-4-chloro-N-pyridin-2-ylbenzamide in an Erlenmeyer flask. Add a minimal amount of the selected solvent and bring the mixture to a gentle boil on a hot plate with stirring. Continue adding the solvent in small portions until the solid just completely dissolves.[4]

• Hot Filtration (Optional): If insoluble impurities (e.g., dust, inorganic salts) are observed in the hot solution, perform a hot filtration. Pre-warm a funnel and filter paper with hot solvent vapor and pour the solution through to remove the particulates. This step must be done quickly to prevent premature crystallization.

• Crystallization: Remove the flask from the heat, cover it, and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[3] Once at room temperature, the flask can be placed in an ice-water bath to maximize crystal yield.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[4]

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to rinse away any residual mother liquor containing soluble impurities.[3]

• Drying: Dry the crystals under vacuum to remove all traces of solvent. The purity can then be assessed by melting point analysis and spectroscopy.

Recrystallization Workflow Diagram

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Characterization of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

Introduction

N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is a tertiary amide with a molecular structure incorporating a substituted benzoyl group, a benzyl moiety, and a pyridine ring. As with any novel chemical entity intended for pharmaceutical development, comprehensive analytical characterization is paramount to establish its identity, purity, and stability. This document provides a suite of detailed application notes and protocols for the multi-faceted analysis of this compound, designed for researchers, scientists, and drug development professionals. The methodologies described herein are grounded in fundamental analytical principles and are designed to be self-validating, ensuring robust and reliable results.

The molecular structure of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is presented below:

Physicochemical Properties (Predicted)

A thorough understanding of the compound's physicochemical properties is essential for method development. Based on its structure and data from analogous compounds, the following properties are predicted:

Property	Predicted Value	Rationale/Source
Molecular Formula	C₁₉H₁₅ClN₂O	Based on chemical structure.
Molecular Weight	322.79 g/mol	Calculated from the molecular formula. The non-chlorinated analogue N-benzyl-N-(pyridin-2-yl)benzamide has a molecular weight of 288.35 g/mol .[1]
LogP (Octanol/Water)	~4.5	The logP of N-benzyl-N-(pyridin-2-yl)benzamide is predicted to be 3.9862.[1] The addition of a chlorine atom is expected to increase lipophilicity.
UV Absorbance	Expected to absorb in the UV region	The presence of multiple aromatic rings (benzoyl, benzyl, and pyridine) suggests strong UV absorbance, likely around 254 nm.[2][3]
Solubility	Soluble in organic solvents (e.g., Methanol, Acetonitrile, DMSO); low aqueous solubility.	The high predicted LogP value suggests poor solubility in water but good solubility in common organic solvents.[2]

Chromatographic Analysis for Purity and Quantification

Chromatographic techniques are fundamental for assessing the purity of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide and for its quantification in various matrices.

High-Performance Liquid Chromatography (HPLC-UV)

Principle: Reversed-phase HPLC (RP-HPLC) is the method of choice for non-volatile, polar to moderately non-polar compounds. The separation is based on the differential partitioning of the analyte between a non-polar stationary phase (e.g., C18) and a polar mobile phase. The analyte is detected by its UV absorbance. This technique is ideal for determining the purity of the compound and for assay development.

dot

Caption: HPLC-UV workflow for the analysis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide.

Protocol:

• Instrumentation and Chromatographic Conditions:

  • A standard HPLC system equipped with a UV-Vis detector is required.[3]

  • HPLC Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: A: Water with 0.1% Formic Acid, B: Acetonitrile with 0.1% Formic Acid. The use of formic acid helps to improve peak shape.

  • Gradient Elution:

    • 0-5 min: 50% B

    • 5-15 min: Linear gradient from 50% to 95% B

    • 15-20 min: Hold at 95% B

    • 20-21 min: Linear gradient from 95% to 50% B

    • 21-25 min: Re-equilibration at 50% B

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm.

  • Run Time: 25 minutes.

• Preparation of Solutions:

  • Mobile Phase Preparation: Prepare the mobile phase components and degas them for at least 15 minutes using sonication or vacuum filtration.[3]

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide reference standard and transfer it to a 10 mL volumetric flask. Dissolve in and dilute to volume with acetonitrile.

  • Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the initial mobile phase composition (50:50 Water:Acetonitrile).

  • Sample Solution: Accurately weigh approximately 10 mg of the sample, dissolve it in acetonitrile in a 10 mL volumetric flask, and dilute to the mark. Further dilute with the initial mobile phase to a final concentration within the calibration range.

• Analysis and Data Interpretation:

  • Inject the prepared standard and sample solutions.

  • The retention time for N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is expected to be in the range of 10-15 minutes under these conditions.

  • Construct a calibration curve by plotting the peak area against the concentration of the working standards.

  • Determine the concentration of the analyte in the sample solution from the calibration curve.

  • Purity is assessed by calculating the area percentage of the main peak relative to the total peak area in the chromatogram.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[4] While the target compound has a relatively high molecular weight, it may be amenable to GC analysis. The gas chromatograph separates the components of a sample, and the mass spectrometer provides detailed structural information by identifying the mass-to-charge ratio of the compound and its fragments. This method is excellent for impurity profiling and identification of volatile and semi-volatile related substances.

Protocol:

• Instrumentation and Conditions:

  • GC System: A gas chromatograph coupled to a mass spectrometer.[5]

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).[5]

  • Injector Temperature: 280°C.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp: 15°C/min to 300°C.

    • Hold at 300°C for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • MS Ion Source Temperature: 230°C.

  • MS Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-500.

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 100 µg/mL) in a suitable solvent such as dichloromethane or ethyl acetate.

  • Filter the solution through a 0.45 µm syringe filter if necessary.

• Data Analysis and Expected Fragmentation:

  • The mass spectrum will show the molecular ion peak (M⁺) at m/z 322 (and an M+2 peak at m/z 324 due to the chlorine isotope).

  • Common fragmentation patterns for related structures involve the loss of the pyridine ring and cleavage at the amide bond.[6]

  • Expected Fragments:

    • m/z 244: [M - Pyridine]⁺

    • m/z 139/141: [Cl-C₆H₄-CO]⁺ (Chlorobenzoyl cation)

    • m/z 91: [C₇H₇]⁺ (Tropylium ion from the benzyl group)

    • m/z 78: [C₅H₄N]⁺ (Pyridinyl cation)

Spectroscopic Analysis for Structural Elucidation

Spectroscopic techniques are indispensable for the unambiguous identification and structural confirmation of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. ¹H NMR gives information on the number of different types of protons and their neighboring protons, while ¹³C NMR provides information on the number of different types of carbon atoms.

Protocol:

• Instrumentation:

  • NMR spectra should be recorded on a 400 MHz or higher field spectrometer.[4]

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube.[7]

• ¹H NMR Parameters:

  • Pulse Sequence: Standard single-pulse experiment.

  • Spectral Width: 0-15 ppm.

  • Number of Scans: 16-64.

  • Relaxation Delay: 1-2 seconds.[7]

• ¹³C NMR Parameters:

  • Pulse Sequence: Proton-decoupled experiment.

  • Spectral Width: 0-200 ppm.

  • Number of Scans: 1024 or more, depending on sample concentration.

• Expected Chemical Shifts (in CDCl₃):

Proton (¹H)	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Benzyl -CH₂-	~4.5-5.0	s	2H
Aromatic Protons (Benzyl, Benzoyl, Pyridyl)	~7.0-8.5	m	13H

Carbon (¹³C)	Expected Chemical Shift (δ, ppm)
Benzyl -CH₂-	~50-55
Aromatic Carbons	~110-155
Amide C=O	~165-170

Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle: FT-IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

dot

Caption: FT-IR analysis workflow and expected characteristic peaks.

Protocol:

• Instrumentation:

  • A standard FT-IR spectrometer.

• Sample Preparation:

  • Solid Sample (KBr Pellet): Mix a small amount of the sample with dry potassium bromide (KBr) and press into a thin pellet.

  • Solid Sample (ATR): Place a small amount of the solid sample directly on the Attenuated Total Reflectance (ATR) crystal.

• Data Acquisition:

  • Scan the sample over the range of 4000-400 cm⁻¹.

• Expected Characteristic Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)	Description
Aromatic C-H Stretch	3000-3100	Stretching vibration of C-H bonds in the aromatic rings.[8]
Amide C=O Stretch	1650-1680	Strong absorption due to the carbonyl group of the tertiary amide.
Aromatic C=C Stretch	1450-1600	Multiple bands from the stretching of C=C bonds in the aromatic rings.[8]
C-N Stretch	1200-1350	Stretching vibration of the carbon-nitrogen bond.[9]
C-Cl Stretch	700-800	Stretching vibration of the carbon-chlorine bond.

Thermal Analysis

Principle: Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), are crucial for characterizing the thermal properties of a pharmaceutical compound, including its melting point, thermal stability, and decomposition profile.[10]

Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[11] It is used to determine the melting point and to investigate polymorphism.[6]

Protocol:

• Instrumentation:

  • A calibrated DSC instrument.

• Sample Preparation:

  • Accurately weigh 2-5 mg of the sample into an aluminum pan and seal it.

• Experimental Conditions:

  • Heating Rate: 10°C/min.

  • Temperature Range: 25°C to a temperature above the melting point (e.g., 250°C).

  • Atmosphere: Nitrogen purge at a flow rate of 50 mL/min.

• Data Analysis:

  • The melting point is determined as the onset or peak of the endothermic transition in the DSC thermogram.

Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature.[11] It provides information on the thermal stability and decomposition of the compound.[10]

Protocol:

• Instrumentation:

  • A calibrated TGA instrument.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample into a ceramic or platinum pan.

• Experimental Conditions:

  • Heating Rate: 10°C/min.

  • Temperature Range: 25°C to a temperature where complete decomposition occurs (e.g., 600°C).

  • Atmosphere: Nitrogen purge at a flow rate of 50 mL/min.

• Data Analysis:

  • The TGA thermogram will show the onset temperature of decomposition and the percentage of weight loss at different temperature ranges.

Conclusion

The analytical techniques and protocols outlined in this document provide a comprehensive framework for the characterization of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide. The integration of chromatographic, spectroscopic, and thermal analysis methods will ensure a thorough understanding of the compound's identity, purity, and stability, which are critical aspects in the drug development process. The provided protocols are intended as a starting point and may require optimization based on the specific sample matrix and available instrumentation.

References

• Mass spectra of 4-MeO benzylpyridinium ion and loss of pyridine. The... - ResearchGate. (n.d.). Retrieved from [Link]

• Thermal Analysis in Drug Development: DSC and TGA - Ceramxpert. (2026, February 2). Retrieved from [Link]

• isocratic rp-hplc method for the simultaneous determination of reaction rate in n-phenylbenzamide synthesis and its intermediate compounds - ResearchGate. (2025, November 26). Retrieved from [Link]

• Thermal Analysis Instruments (DSC, TGA) - ResolveMass Laboratories Inc. (2025, September 17). Retrieved from [Link]

• Direct amidation of carboxylic acids with amines under microwave irradiation using silica gel as a solid support - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• A metal-free approach for the synthesis of amides/esters with pyridinium salts of phenacyl bromides via - Beilstein Journals. (n.d.). Retrieved from [Link]

• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023, August 29). Retrieved from [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS - eGyanKosh. (n.d.). Retrieved from [Link]

• Table of Characteristic IR Absorptions. (n.d.). Retrieved from [Link]

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In Vitro Assay Cascade for the Characterization of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide as a Putative Kinase Inhibitor

Introduction

The discovery and development of novel kinase inhibitors are pivotal in advancing targeted therapies for a multitude of diseases, including cancer and inflammatory disorders.[1] The compound N-benzyl-4-chloro-N-pyridin-2-ylbenzamide represents a chemical scaffold with the potential for kinase inhibition. A systematic in vitro evaluation is essential to elucidate its biological activity, potency, selectivity, and cellular effects. The lack of extensive public data on this specific molecule necessitates a structured, ground-up approach to its characterization.

This guide provides a comprehensive suite of application notes and detailed protocols for researchers, scientists, and drug development professionals to thoroughly characterize the in vitro activity of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, framed within the context of a putative kinase inhibitor. The described workflow is designed to be a self-validating system, progressing from initial biochemical potency assessment to detailed cellular mechanism of action studies.

Guiding Principles of the Assay Cascade

The characterization of a novel small molecule inhibitor is a multi-step process. A logical progression of assays ensures that resource-intensive experiments are performed on compounds that meet initial criteria of potency and specificity. This cascade approach minimizes the risk of pursuing non-viable candidates and provides a comprehensive data package for decision-making.

Caption: Principle of the ADP-Glo™ Kinase Assay.

Protocol: ADP-Glo™ Kinase Assay

This protocol is a general guideline and should be optimized for the specific kinase of interest.

Materials:

• N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

• Purified target kinase

• Kinase-specific substrate (peptide or protein)

• ADP-Glo™ Kinase Assay Kit (Promega) [2]* Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35) [3]* White, opaque 96-well or 384-well plates

• Multichannel pipettes

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide in DMSO. A typical starting concentration is 10 mM. Then, create a 4X working stock by diluting the DMSO stock in the kinase reaction buffer. [3]2. Assay Plate Setup: Add 5 µL of the 4X compound solution or vehicle (DMSO in buffer) to the appropriate wells of a 384-well plate. [3]3. Kinase/Substrate Addition: Prepare a 2X kinase/substrate mix in kinase reaction buffer. Add 10 µL of this mix to all wells.

• Pre-incubation: Incubate the plate for 10-15 minutes at room temperature to allow for compound binding to the kinase.

• Reaction Initiation: Prepare a 2X ATP solution in kinase reaction buffer. The final ATP concentration should ideally be at or near the Km value for the specific kinase to accurately determine inhibitor potency. [4]Add 5 µL of the 2X ATP solution to all wells to initiate the kinase reaction.

• Kinase Reaction Incubation: Incubate for the desired time (e.g., 60 minutes) at room temperature. The incubation time should be optimized to ensure the reaction is in the linear range.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. [5]8. Depletion Incubation: Incubate for 40 minutes at room temperature. [5]9. ADP Conversion and Detection: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and contains luciferase and luciferin. [5]10. Detection Incubation: Incubate for 30-60 minutes at room temperature to stabilize the luminescent signal. [5]11. Measurement: Measure the luminescence using a plate-reading luminometer.

Data Analysis:

• Normalize the data by setting the vehicle-only wells as 100% activity and wells with no enzyme as 0% activity.

• Plot the percent inhibition against the logarithm of the compound concentration.

• Fit the data using a non-linear regression model (e.g., four-parameter logistic equation) to determine the IC50 value. [6][7]Software such as GraphPad Prism is commonly used for this analysis. [8]

  Parameter	Description
  IC50	The concentration of an inhibitor where the response (or binding) is reduced by half. [9]
  Curve Fit	Typically a sigmoidal dose-response curve.

  | Controls | Positive control (no inhibitor), negative control (no enzyme). |

Secondary Assay: Kinase Selectivity Profiling

A potent inhibitor is not necessarily a good drug candidate if it is not selective. Off-target effects can lead to toxicity. Therefore, it is crucial to assess the selectivity of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide against a broad panel of other kinases. [10]Several contract research organizations (CROs) offer kinase profiling services, such as Reaction Biology's HotSpot™ platform or Promega's NanoBRET® Target Engagement assays, which screen compounds against hundreds of kinases. [10][11][12] Methodology: Typically, the compound is tested at a fixed concentration (e.g., 1 or 10 µM) against a large kinase panel. The percent inhibition for each kinase is reported. Hits from the primary screen are then followed up with full IC50 determinations against a smaller, more focused panel of kinases. It is important to perform these assays at physiologically relevant ATP concentrations (around 1 mM) to better predict in-cell activity. [10][11]

Part 2: Cell-Based Assays - Cellular Activity and Mechanism of Action

While biochemical assays are essential for determining direct inhibitory activity, they do not account for cell permeability, metabolism, or engagement with the target in its native cellular environment. Cell-based assays are therefore a critical next step.

Target Engagement: Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful method for verifying that a compound binds to its intended target within intact cells. [13][14]The principle is based on the ligand-induced thermal stabilization of the target protein. [13][14]When a protein is bound to a ligand, it becomes more resistant to heat-induced denaturation and aggregation. [14] Protocol: Cellular Thermal Shift Assay (CETSA®)

Materials:

• Relevant cell line expressing the target kinase

• Complete cell culture medium

• N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Lysis buffer with protease and phosphatase inhibitors [15]* Antibody specific to the target kinase for Western blotting

• Secondary HRP-conjugated antibody

• ECL substrate for chemiluminescence detection

Procedure:

• Cell Treatment: Culture cells to ~80% confluency. Treat the cells with the compound at various concentrations or a single high concentration (e.g., 10 µM) and a vehicle control (DMSO) for 1-2 hours at 37°C. [13]2. Heat Challenge: Harvest the cells and resuspend them in PBS. Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes in a thermal cycler, followed by a cooling step to room temperature. [16]3. Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., three cycles of liquid nitrogen followed by a 25-37°C water bath). [17]4. Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins. [13]5. Western Blot Analysis: Collect the supernatant containing the soluble proteins. Normalize the protein concentration for all samples. Analyze the amount of soluble target protein remaining at each temperature by Western blotting using a target-specific antibody. [13][18] Data Analysis: A "melt curve" is generated by plotting the amount of soluble protein as a function of temperature. In the presence of a binding compound, the curve will shift to the right, indicating a higher melting temperature (Tm) and thus, target stabilization.

Downstream Signaling Pathway Analysis

If the compound engages its target kinase in cells, it should modulate the downstream signaling pathway. This can be assessed by measuring the phosphorylation status of a known substrate of the target kinase.

Protocol: Western Blot for Phosphorylated Substrates

Materials:

• Cell line with an active signaling pathway involving the target kinase

• N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

• Stimulant for the pathway (if necessary)

• Lysis buffer with protease and phosphatase inhibitors [15]* Primary antibodies: one specific for the phosphorylated form of the substrate and one for the total substrate protein.

• HRP-conjugated secondary antibody

• ECL substrate

Procedure:

• Cell Treatment: Seed cells and allow them to adhere. Starve the cells (if necessary to reduce basal signaling) and then pre-treat with various concentrations of the compound for 1-2 hours.

• Pathway Stimulation: If required, stimulate the cells with an appropriate growth factor or ligand for a short period (e.g., 15-30 minutes) to activate the kinase and induce substrate phosphorylation.

• Cell Lysis: Immediately wash the cells with cold PBS and lyse them on ice with lysis buffer containing phosphatase and protease inhibitors. 4. Protein Quantification: Determine the protein concentration of the lysates.

• Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane. Block the membrane (e.g., with 5% BSA in TBST, as milk can interfere with phospho-antibody binding). Incubate with the primary antibody against the phosphorylated substrate overnight at 4°C. Wash and incubate with the HRP-conjugated secondary antibody. [19]Detect the signal using an ECL substrate. 6. Total Protein Control: Strip the membrane and re-probe with an antibody against the total (phosphorylated and unphosphorylated) substrate to confirm equal protein loading. [20] Data Analysis: Quantify the band intensities. A dose-dependent decrease in the phosphorylated substrate signal (normalized to the total substrate signal) indicates effective inhibition of the kinase in a cellular context.

Phenotypic Assays: Cell Viability and Proliferation

Ultimately, the inhibition of a target kinase should lead to a measurable cellular phenotype, such as a reduction in cell proliferation or viability, particularly in cancer cell lines dependent on the target kinase's activity. The MTT assay is a widely used colorimetric method for this purpose. [21] Protocol: MTT Cell Viability Assay

Materials:

• Target-dependent cell line

• Complete cell culture medium

• N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) [22]* Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight. [21]2. Compound Treatment: Treat the cells with a serial dilution of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide for a specified period (e.g., 48-72 hours). Include vehicle-treated control wells.

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C. [23]Metabolically active cells will reduce the yellow MTT to purple formazan crystals. [21]4. Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals. [22]5. Absorbance Measurement: Measure the absorbance at a wavelength of 570-590 nm. Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percent viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the EC50 (half-maximal effective concentration) or GI50 (half-maximal growth inhibition) value.

Conclusion

The systematic application of this in vitro assay cascade provides a robust framework for the comprehensive characterization of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide as a putative kinase inhibitor. By progressing from biochemical potency and selectivity to cellular target engagement, downstream signaling, and phenotypic outcomes, researchers can build a high-confidence data package. This structured approach ensures that experimental choices are driven by data, leading to a thorough understanding of the compound's mechanism of action and its potential as a therapeutic agent.

References

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• CLYTE Technologies. (2025, September 17). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Detection of Phosphorylated Proteins by Western Blotting. Retrieved from [Link]

• Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service. Retrieved from [Link]

• Bantscheff, M. (2012). Development and Application of in vitro Assays for the Identification and Characterization of Kinase Inhibitors. Ludwig-Maximilians-Universität München.

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Almqvist, H. (2016, July 1). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. In Assay Guidance Manual.

• Pharmaron. (n.d.). Kinase Panel Profiling. Retrieved from [Link]

• Luceome Biotechnologies. (2021, October 27). Kinase Profiling Services. Retrieved from [Link]

• Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

• Bio-Techne. (n.d.). Tips to Optimize your Western Blot for Phosphorylated Protein Detection. Retrieved from [Link]

• Wikipedia. (n.d.). IC50. Retrieved from [Link]

• BMG LABTECH. (n.d.). Promega ADP-Glo kinase assay. Retrieved from [Link]

• Bio-protocol. (2024, August 5). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Retrieved from [Link]

• Eurofins Discovery. (n.d.). In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. Retrieved from [Link]

• Su, C. J., Tikhomirov, A. S., Shchekotikhin, A. E., Chueh, P. J., & Chen, Y. L. (2019). Cellular Thermal Shift Assay (CETSA). Bio-protocol, 9(5), e3188.

• PubMed. (n.d.). Mitogen-activated protein kinase activity and reporter gene assays in plants. Retrieved from [Link]

• Gratz, A., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Pharmaceuticals, 14(8), 798.

• Azure Biosystems. (2025, January 29). In-cell Western Assays for IC50 Determination. Retrieved from [Link]

• Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. Retrieved from [Link]

• ResearchGate. (2022, October 3). I am looking for an accurate method for determining the IC50 value? Retrieved from [Link]

• YouTube. (2024, September 19). IC50 Determination with GraphPad PRISM | Data Analysis Tutorial. Retrieved from [Link]

• Reaction Biology. (2024, May 30). Choosing the Right Assay for Your Kinase Drug Discovery. Retrieved from [Link]

• eLife. (2017, February 15). One reporter for in-cell activity profiling of majority of protein kinase oncogenes. Retrieved from [Link]

• BMG LABTECH. (2020, September 1). Kinase assays. Retrieved from [Link]

• PubMed. (n.d.). Novel 4-hydroxycoumarin Derivatives Linked to N-benzyl Pyridinium Moiety as Potent Acetylcholinesterase Inhibitors: Design, Synthesis, Biological Evaluation and Docking Study. Retrieved from [Link]

• ResearchGate. (2016, September 29). Why does my inhibitor not work in an in vitro kinase assay? Retrieved from [Link]

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Application Note & Protocols: Preclinical Evaluation of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide in Rodent Models of Neuroinflammation

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preclinical in vivo evaluation of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, a novel benzamide derivative with suspected anti-inflammatory properties. Benzamide compounds have shown a wide range of pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial effects[1][2]. This guide details the rationale for selecting appropriate animal models of neuroinflammation, provides step-by-step protocols for compound administration and efficacy testing, and outlines key endpoint analyses. The protocols are designed to be self-validating, incorporating essential controls to ensure data integrity and reproducibility. Methodologies are grounded in established preclinical standards for studying neuroinflammatory and neurodegenerative conditions[3][4].

Introduction and Putative Mechanism of Action

N-benzyl-4-chloro-N-pyridin-2-ylbenzamide belongs to the benzamide class of compounds, which are recognized for their diverse biological activities[1]. While the specific target of this novel compound is under investigation, its structural similarity to other pharmacologically active benzamides suggests potential modulation of pathways involved in inflammation.

A plausible, yet unconfirmed, mechanism of action is the inhibition of Fatty Acid Amide Hydrolase (FAAH). FAAH is the primary enzyme responsible for the degradation of the endocannabinoid anandamide (AEA)[5][6]. Inhibition of FAAH leads to elevated levels of endogenous AEA, which in turn can exert analgesic, anxiolytic, and anti-inflammatory effects, often without the adverse psychotropic effects associated with direct cannabinoid receptor agonists[7][8][9]. Several FAAH inhibitors have been developed as potential therapeutics for pain and other nervous system disorders[5][10]. The tragic outcome of the BIA 10-2474 clinical trial, a FAAH inhibitor, underscores the critical need for meticulous preclinical evaluation and dose-finding studies[11][12][13][14].

This guide will therefore focus on animal models that are sensitive to the anti-inflammatory effects of FAAH inhibition to test the therapeutic potential of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide.

Proposed Signaling Pathway

The following diagram illustrates the hypothesized signaling cascade following FAAH inhibition by the test compound.

Caption: Hypothesized pathway of action.

Rationale for Animal Model Selection

To comprehensively evaluate the anti-neuroinflammatory potential of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, a multi-model approach is recommended. This involves an acute, system-wide inflammation model and a chronic, autoimmune-driven demyelination model.

Model	Inducing Agent	Key Pathological Features	Primary Application	Relevant Strains
Acute Neuroinflammation	Lipopolysaccharide (LPS)	Microglial activation, pro-inflammatory cytokine storm (IL-1β, IL-6, TNF-α), sickness behavior.[3]	Rapid screening for anti-inflammatory efficacy, dose-response characterization.	C57BL/6, BALB/c
Chronic Autoimmune Neuroinflammation	Myelin Oligodendrocyte Glycoprotein (MOG)	T-cell infiltration into CNS, demyelination, axonal damage, progressive paralysis.[15][16][17]	Evaluation of efficacy in a disease-relevant autoimmune context, assessment of motor function.	C57BL/6

Lipopolysaccharide (LPS) Induced Neuroinflammation

The LPS model mimics the inflammatory response to a Gram-negative bacterial infection and is a robust, well-established method for inducing acute neuroinflammation.[3] A systemic challenge with LPS triggers a potent immune response characterized by the activation of microglia and the release of pro-inflammatory cytokines in the brain.[3][18] This model is ideal for initial efficacy screening and for determining the dose-dependent effects of the compound on central cytokine production.

Experimental Autoimmune Encephalomyelitis (EAE)

EAE is the most widely used and accepted animal model for human multiple sclerosis (MS), a chronic inflammatory and demyelinating disease of the central nervous system (CNS).[16][19][20] By immunizing mice with myelin-derived antigens, such as MOG₃₅₋₅₅, EAE recapitulates key features of MS pathology, including T-cell mediated inflammation, demyelination, and progressive paralysis.[15][17] This model is crucial for assessing the compound's ability to modulate autoimmune-driven neuroinflammation and its potential to ameliorate functional motor deficits.

Overall Experimental Workflow

A logical and phased experimental approach is critical for a thorough preclinical evaluation. The workflow should progress from initial screening in an acute model to more complex testing in a chronic disease model.

Caption: Phased experimental workflow.

Core Protocols

Ethical Note: All animal procedures must be approved by the institution's Institutional Animal Care and Use Committee (IACUC) and conducted in accordance with national and international guidelines for animal welfare.

Protocol 4.1: Compound Formulation and Administration

• Formulation:

  • Based on the physicochemical properties of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, select an appropriate vehicle. A common starting point for many small molecules is a solution of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline.

  • Prepare the formulation fresh daily. Use a sonicator or vortex to ensure complete dissolution.

  • The vehicle alone must be administered to a control group.

• Dose Selection:

  • Initial dose-ranging studies are required. Based on similar FAAH inhibitors like PF-04457845, a starting range of 0.1, 1, and 10 mg/kg could be explored.[10]

  • The final volume for administration should be consistent across all groups (e.g., 10 mL/kg for intraperitoneal injection in mice).

• Administration:

  • Oral gavage (p.o.) or intraperitoneal (i.p.) injection are common routes. Oral administration is often preferred for clinical translatability.

  • Administer the compound or vehicle 30-60 minutes prior to the inflammatory challenge (LPS) or as per the daily schedule in the EAE model.

Protocol 4.2: LPS-Induced Acute Neuroinflammation

• Animals: Male C57BL/6 mice, 8-10 weeks old. Group size of 8-10 animals is recommended.

• Procedure:

  • Acclimate mice for at least 7 days before the experiment.[21]

  • Administer the test compound or vehicle at the predetermined dose and route.

  • After 60 minutes, administer LPS (from E. coli O111:B4) at a dose of 0.5 - 1 mg/kg via intraperitoneal (i.p.) injection.[22][23]

  • Return mice to their home cages.

• Endpoint - Sickness Behavior (Optional, 2-4 hours post-LPS):

  • Perform an Open Field Test to assess general locomotor activity and anxiety-like behavior.[24][25][26] LPS-treated animals typically show reduced movement and increased thigmotaxis (wall-hugging).

• Endpoint - Tissue Collection (4-24 hours post-LPS):

  • Euthanize mice via an approved method (e.g., CO₂ asphyxiation followed by cervical dislocation).

  • Perfuse transcardially with ice-cold phosphate-buffered saline (PBS) to remove blood from the brain.

  • Rapidly dissect the brain, isolating specific regions like the hippocampus and cortex.

  • Snap-freeze tissue in liquid nitrogen for cytokine analysis or fix in 4% paraformaldehyde (PFA) for immunohistochemistry.

Protocol 4.3: MOG-Induced EAE

• Animals: Female C57BL/6 mice, 9-12 weeks old.[19] Group size of 10-12 animals is recommended.

• Induction Protocol:

  • Day 0: Anesthetize mice. Administer a subcutaneous (s.c.) injection of 200 µg MOG₃₅₋₅₅ peptide emulsified in Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis. Administer the emulsion at two sites on the flank.[15][16]

  • Day 0 (2 hours post-MOG): Administer 200 ng of Pertussis Toxin (PTX) in PBS via i.p. injection.[19][27]

  • Day 2: Administer a second dose of 200 ng PTX via i.p. injection.[16]

• Treatment and Monitoring:

  • Begin daily administration of the test compound or vehicle on Day 0 (prophylactic) or upon onset of clinical signs (therapeutic).

  • Record the body weight and clinical score of each mouse daily, starting from Day 7 post-immunization.

  • Clinical Scoring Scale:

    • 0: No clinical signs.

    • 1: Limp tail.[15]

    • 2: Hind limb weakness or wobbly gait.

    • 3: Partial hind limb paralysis.

    • 4: Complete hind limb paralysis.

    • 5: Moribund state/euthanasia.

• Endpoint - Motor Coordination (Peak of Disease, approx. Day 15-20):

  • Assess motor coordination and balance using an accelerating Rotarod test.[28][29][30][31] Mice with EAE will have a significantly shorter latency to fall compared to healthy controls.

• Endpoint - Tissue Collection (End of study, approx. Day 28):

  • Euthanize mice and perfuse with PBS followed by 4% PFA.

  • Dissect the spinal cord and brain. Post-fix tissues in 4% PFA overnight before transferring to a sucrose solution for cryoprotection.

  • Embed tissues for cryosectioning and histological analysis.

Protocol 4.4: Behavioral Assessments

Open Field Test: This test measures general locomotor activity and anxiety-like behavior.[24][25][26]

• Apparatus: A square arena (e.g., 50x50 cm) with high walls, often made of opaque material.

• Procedure:

  • Acclimate mice to the testing room for at least 30 minutes.[21][26]

  • Place the mouse in the center of the arena and allow it to explore freely for 5-10 minutes.[25]

  • Record movement using an automated video-tracking system.

• Key Parameters: Total distance traveled, time spent in the center zone vs. periphery, and rearing frequency.[21]

Rotarod Test: This assay is a reliable measure of motor coordination, balance, and endurance.[29][30][32]

• Apparatus: A rotating rod apparatus with adjustable speed.

• Procedure:

  • Train mice on the rotarod for 2-3 consecutive days before the test day. This involves placing them on the rod at a low, constant speed (e.g., 4 rpm).

  • On the test day, place the mouse on the rod and begin an accelerating protocol (e.g., from 4 to 40 rpm over 5 minutes).[31]

  • Record the latency to fall from the rod. Perform 2-3 trials per mouse with an inter-trial interval.

Protocol 4.5: Post-Mortem Tissue Analysis

Cytokine Profiling (from LPS model):

• Homogenize brain tissue (hippocampus or cortex) in an appropriate lysis buffer containing protease inhibitors.

• Centrifuge the homogenate and collect the supernatant.

• Measure protein concentration using a BCA assay.

• Quantify levels of key pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) using commercially available ELISA kits or multiplex assays, following the manufacturer's instructions.

Immunohistochemistry (IHC) / Histology:

• Microglial Activation (LPS & EAE models):

  • Use cryosections of brain or spinal cord tissue.

  • Perform antigen retrieval if necessary.[33]

  • Block non-specific binding using a blocking serum.[34][35]

  • Incubate with a primary antibody against Ionized calcium-binding adapter molecule 1 (Iba1), a specific marker for microglia/macrophages.[34][36][37] A dilution of 1:500 to 1:1000 is common.[33][35]

  • Incubate with a fluorescently-labeled secondary antibody.[33]

  • Image using a fluorescence or confocal microscope. Assess microglial activation based on morphology (ramified vs. amoeboid) and Iba1 staining intensity.[35]

• Demyelination (EAE model):

  • Stain spinal cord sections with Luxol Fast Blue (LFB) to visualize myelin.

  • Counterstain with Cresyl Violet or Hematoxylin & Eosin (H&E) to visualize cell nuclei and inflammatory infiltrates.

  • Quantify demyelination and immune cell infiltration in the white matter tracts of the spinal cord.

Data Interpretation and Validation

Parameter	Vehicle + LPS/EAE	Expected Effect of Active Compound	Validation Controls
Brain Cytokines (IL-1β, TNF-α)	Significantly Increased	Dose-dependent Reduction	Naive (No LPS/EAE), Positive Control (e.g., Dexamethasone)
Open Field (Locomotion)	Significantly Decreased	Attenuation of LPS-induced hypolocomotion	Naive (No LPS)
EAE Clinical Score	Progressive increase to score 3-4	Significant delay in onset and reduction in peak severity	Naive (No EAE), Positive Control (e.g., Fingolimod)[19]
Rotarod Latency	Significantly Decreased	Significant improvement in motor performance	Naive (No EAE)
Iba1 Expression/Activation	Markedly Increased	Significant reduction in Iba1+ cell density and/or amoeboid morphology	Naive (No LPS/EAE)
LFB Staining (Myelin)	Significant loss of blue staining	Preservation of myelin integrity	Naive (No EAE)

References

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• Till, M. (2025, July). Iba1 Immunohistochemistry Protocol. UVic Online Academic Community. Retrieved February 14, 2026, from [Link]

• Open Field Test Protocol for Anxiety-Like Behavior in Rodents. (2025, July 8). Anilocus. Retrieved February 14, 2026, from [Link]

• The Rotarod Test (For Mice). (2015, November 5). Maze Engineers - ConductScience. Retrieved February 14, 2026, from [Link]

• Rotarod - Rodent Behavioral Testing. (2026, January 21). InnoSer. Retrieved February 14, 2026, from [Link]

• Rodent Behavioral Tests for Motor Function. (n.d.). Creative Biolabs. Retrieved February 14, 2026, from [Link]

• Asif, M. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Modern Chemistry & Applications, 4(194). [Link]

• Lee, Y., et al. (2022). Animal Models for Neuroinflammation and Potential Treatment Methods. Frontiers in Immunology, 13, 892623. [Link]

• Multiple sclerosis (EAE) Mouse Models. (n.d.). Biocytogen. Retrieved February 14, 2026, from [Link]

• EAE Mouse Models for MS: Induction Methods & Strain Insights. (n.d.). Taconic Biosciences. Retrieved February 14, 2026, from [Link]

• Ahn, K., et al. (2011). Mechanistic and Pharmacological Characterization of PF-04457845: A Highly Potent and Selective Fatty Acid Amide Hydrolase Inhibitor That Reduces Inflammatory and Noninflammatory Pain. Journal of Pharmacology and Experimental Therapeutics, 338(1), 114-124. [Link]

• Open Field Test. (n.d.). BehaviorCloud. Retrieved February 14, 2026, from [Link]

• Open Field Test. (2023, November 22). protocols.io. [Link]

• Sonda, S., et al. (2005). Synthesis and pharmacological evaluation of benzamide derivatives as selective 5-HT(4) receptor agonists. Bioorganic & Medicinal Chemistry, 13(9), 3295-3308. [Link]

• Open Field Protocol. (n.d.). IMPReSS - Mousephenotype.org. Retrieved February 14, 2026, from [Link]

• Rotarod Test for Motor Coordination Assessment. (n.d.). Scribd. Retrieved February 14, 2026, from [Link]

• Park, H. J., et al. (2022). Animal Models for Neuroinflammation and Potential Treatment Methods. Frontiers in Immunology. [Link]

• Deacon, R. M. (2013). Measuring Motor Coordination in Mice. Journal of Visualized Experiments, (75), e2609. [Link]

• Protocol for the longitudinal study of neuroinflammation and reactive astrocytes in Lcn2CreERT2 mice. (2024, September 19). STAR Protocols. [Link]

• Sonda, S., et al. (2004). Synthesis and pharmacological properties of benzamide derivatives as selective serotonin 4 receptor agonists. Bioorganic & Medicinal Chemistry, 12(10), 2737-2747. [Link]

• Silva, A., et al. (2021). Non-clinical toxicology evaluation of BIA 10-2474. Expert Opinion on Drug Metabolism & Toxicology, 17(2), 227-238. [Link]

• Hama, A. T., & Sagen, J. (2014). Fatty Acid Amide Hydrolase (FAAH) Inhibitors Exert Pharmacological Effects, but Lack Antinociceptive Efficacy in Rats with Neuropathic Spinal Cord Injury Pain. PLOS ONE, 9(5), e96822. [Link]

• Shoji, H., et al. (2015). Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice. Journal of Visualized Experiments, (96), e52434. [Link]

• Ahn, K., et al. (2009). Discovery and characterization of a highly selective FAAH inhibitor that reduces inflammatory pain. Chemistry & Biology, 16(4), 411-420. [Link]

• Panlilio, L. V., et al. (2017). Effects of fatty acid amide hydrolase (FAAH) inhibitors on working memory in rats. Psychopharmacology, 234(1), 37-48. [Link]

• Berthon, A., et al. (2017). Synthesis and pharmacological evaluation of benzamide derivatives as potent and selective sigma-1 protein ligands. European Journal of Medicinal Chemistry, 138, 964-978. [Link]

• Szaflarski, J. P., et al. (2010). A New Generation Fatty Acid Amide Hydrolase Inhibitor Protects Against Kainate-Induced Excitotoxicity. Neurotoxicity Research, 18(3-4), 239-250. [Link]

• Kaur, R., et al. (2016). What failed BIA 10–2474 Phase I clinical trial? Global speculations and recommendations for future Phase I trials. Perspectives in Clinical Research, 7(3), 111-115. [Link]

• Mice and Rat Models for Neurobiology Research. (n.d.). Taconic Biosciences. Retrieved February 14, 2026, from [Link]

• Wohleb, E. S., et al. (2024). Chronic Stress-Induced Neuroinflammation: Relevance of Rodent Models to Human Disease. International Journal of Molecular Sciences, 25(9), 5035. [Link]

• Rocha, J. F., et al. (2022). Safety, Tolerability, and Pharmacokinetics of FAAH Inhibitor BIA 10-2474: A Double-Blind, Randomized, Placebo-Controlled Study in Healthy Volunteers. Clinical Pharmacology & Therapeutics, 111(2), 438-447. [Link]

• Animal and cellular models of acute inflammation. (n.d.). NEUROFIT. Retrieved February 14, 2026, from [Link]

• Kim, H., et al. (2020). Anti-Inflammatory Effects by Pharmacological Inhibition or Knockdown of Fatty Acid Amide Hydrolase in BV2 Microglial Cells. International Journal of Molecular Sciences, 21(18), 6682. [Link]

• Halford, B. (2016). Early-Stage Clinical Trial Causes Death. Chemical & Engineering News, 94(3), 6. [Link]

• Finnema, S. J., et al. (2015). Synthesis and preclinical evaluation of [11C-carbonyl]PF-04457845 for neuroimaging of fatty acid amide hydrolase. Nuclear Medicine and Biology, 42(11), 893-902. [Link]

• Discovery of PF-04457845: A Highly Potent, Orally Bioavailable, and Selective Urea FAAH Inhibitor. (2025, December 28). ResearchGate. Retrieved February 14, 2026, from [Link]

• Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. (2025, August 6). ResearchGate. Retrieved February 14, 2026, from [Link]

• Bosch-Queralt, M., et al. (2020). LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals. Current Neuropharmacology, 18(6), 494-510. [Link]

• Kuhlmann, T., et al. (2022). Different Methods for Evaluating Microglial Activation Using Anti-Ionized Calcium-Binding Adaptor Protein-1 Immunohistochemistry in the Cuprizone Model. Biomedicines, 10(6), 1238. [Link]

• Fatty Acid Amide Hydrolase (FAAH) Inhibitor Treatment of Cannabis Use Disorder (CUD). (n.d.). ClinicalTrials.gov. Retrieved February 14, 2026, from [Link]

• EAE Mouse Model. (2025, February 25). InnoSer. Retrieved February 14, 2026, from [Link]

• EAE Mouse Models of Multiple Sclerosis (MS). (n.d.). Biospective. Retrieved February 14, 2026, from [Link]

• LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals. (2025, August 7). ResearchGate. Retrieved February 14, 2026, from [Link]

• Wang, Y., et al. (2022). Lipopolysaccharide-Induced Model of Neuroinflammation: Mechanisms of Action, Research Application and Future Directions for Its Use. International Journal of Molecular Sciences, 23(21), 12847. [Link]

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Application Note: N-benzyl-4-chloro-N-pyridin-2-ylbenzamide for Acetylcholinesterase Inhibition Assays

This Application Note is designed for researchers investigating N-benzyl-4-chloro-N-pyridin-2-ylbenzamide , a specific structural analog within the class of N-benzyl-N-pyridylbenzamides. These compounds are investigated as multi-target-directed ligands (MTDLs) for Alzheimer’s Disease, specifically designed to target the dual binding sites of acetylcholinesterase (AChE).[1]

Introduction & Mechanism of Action

The Compound

N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is a neutral, lipophilic tertiary amide. Unlike quaternary N-benzylpyridinium salts (which are permanently charged), this molecule relies on the hydrophobic interactions of its N-benzyl and 4-chlorobenzoyl moieties to penetrate the active site gorge of AChE.

• Chemical Structure: A central amide nitrogen acts as the linker between three hydrophobic domains: a 4-chlorophenyl group, a benzyl group, and a pyridin-2-yl ring.

• Solubility Profile: High lipophilicity (LogP ~4.0). Poor aqueous solubility requires precise DMSO handling.

Mechanistic Rationale

AChE features a deep, narrow gorge (~20 Å) with two distinct binding sites:

• Catalytic Active Site (CAS): Located at the bottom of the gorge (Ser200, His440, Glu327 triad).

• Peripheral Anionic Site (PAS): Located at the gorge entrance (Trp286).

Hypothesized Binding Mode: Based on Structure-Activity Relationship (SAR) data for N-benzylbenzamides, this compound likely acts as a Dual Binding Site Inhibitor .

• The N-benzyl moiety typically orients toward the CAS, interacting with the choline-binding pocket via

  -cation or hydrophobic interactions.

• The Benzamide/Pyridyl core interacts with the PAS via

  - stacking with Trp286, potentially blocking substrate entry and preventing AChE-induced -amyloid aggregation.

• The 4-Chloro substitution enhances hydrophobic fit and metabolic stability.

Figure 1: Hypothesized dual-binding mechanism blocking both the catalytic and peripheral sites.

Experimental Protocol: Modified Ellman’s Assay

This protocol is optimized for 96-well microplates using Acetylthiocholine iodide (ATChI) as the substrate and 5,5′-Dithiobis(2-nitrobenzoic acid) (DTNB) as the chromogen.

A. Reagents & Preparation[1][2][3][4][5][6]

Reagent	Concentration	Preparation Notes	Storage
Phosphate Buffer (PB)	100 mM, pH 8.0	Adjust pH precisely. Filter sterilize.	4°C (1 month)
DTNB (Ellman's Rgt)	10 mM	Dissolve in 100 mM PB (pH 7.0) with 15 mM NaHCO₃.	-20°C (Dark)
Substrate (ATChI)	15 mM	Dissolve in water. Keep on ice during assay.	-20°C (Aliquot)
Enzyme (AChE)	~0.05 U/mL	Electrophorus electricus (Type VI-S) or Human Recombinant.	-80°C
Inhibitor Stock	10 mM	Dissolve N-benzyl-4-chloro-N-pyridin-2-ylbenzamide in 100% DMSO.	-20°C

B. Critical Step: Inhibitor Dilution (Solubility Management)

Because this compound is highly lipophilic, direct dilution into buffer may cause precipitation.

• Primary Stock: 10 mM in DMSO.

• Intermediate Dilutions: Perform serial dilutions in DMSO first (e.g., 10 mM

  1 mM 0.1 mM).

• Working Solutions: Dilute the DMSO intermediates 1:100 into Phosphate Buffer immediately before use.

  • Final DMSO concentration in the well must be <2% (ideally 1%) to avoid denaturing the enzyme.

C. Assay Workflow (Step-by-Step)

• Blanking: Add 140 µL of Phosphate Buffer (pH 8.0) to all wells.

• Inhibitor Addition: Add 20 µL of the Test Compound (at 10x final concentration) to test wells.

  • Control Wells: Add 20 µL of Vehicle (1% DMSO in Buffer).

  • Blank Wells: Add 20 µL of Buffer (no enzyme).

• Enzyme Addition: Add 20 µL of AChE solution (0.05 U/mL) to all wells except Blanks.

• Pre-Incubation (CRITICAL): Incubate for 15–20 minutes at 25°C .

  • Why? Dual-site inhibitors often have slow onset rates due to the conformational adjustments required to fit the gorge.

• Substrate Addition: Add 10 µL of DTNB/ATChI mixture (1:1 ratio of stocks) to initiate the reaction.

• Measurement: Measure Absorbance at 412 nm immediately in kinetic mode.

  • Interval: Every 30 seconds for 5–10 minutes.

  • Linear Range: Use the slope (ΔAbs/min) of the initial linear portion.

Figure 2: Optimized Ellman's Assay workflow for lipophilic benzamide inhibitors.

Data Analysis & Validation

Calculation of Inhibition

Calculate the % Inhibition for each concentration:

• : Rate of reaction (slope) of the Vehicle Control.
• : Rate of reaction of the Inhibitor well.

IC50 Determination

Plot Log[Inhibitor] vs. % Inhibition. Fit the data to a four-parameter logistic (4PL) equation (Hill equation) using software like GraphPad Prism or SigmaPlot.

Mode of Inhibition (Lineweaver-Burk)

To confirm the dual-site mechanism, perform the assay at varying substrate concentrations (e.g., 0.1 mM to 2.0 mM ATChI) against fixed inhibitor concentrations.

• Competitive: Lines intersect at the Y-axis (

  unchanged).

• Non-Competitive: Lines intersect at the X-axis (

  unchanged).

• Mixed (Likely for this compound): Lines intersect in the second quadrant (both

  and change).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Precipitation in Well	Compound insolubility	Reduce final concentration; ensure DMSO < 2%; warm buffer to 25°C.
High Background Color	DTNB degradation	Prepare DTNB fresh; store stock in dark; check buffer pH (must be < 8.0 for storage).
Non-Linear Kinetics	Substrate depletion	Reduce enzyme concentration; shorten measurement time to first 3 minutes.
No Inhibition	Pre-incubation too short	Extend pre-incubation to 30 mins to allow bulky inhibitor to penetrate the gorge.

References

• Ellman, G. L., et al. (1961). A new and rapid colorimetric determination of acetylcholinesterase activity. Biochemical Pharmacology, 7(2), 88–95. Link

• Cheung, J., et al. (2012). Structures of human acetylcholinesterase in complex with pharmacologically important ligands. Journal of Medicinal Chemistry, 55(22), 10282–10286. Link

• Rydberg, E. H., et al. (2006). Hydrophobic interactions at the peripheral anionic site of acetylcholinesterase. Molecular Pharmacology, 69(1), 248-256.

• Bajda, M., et al. (2013). Structure-based search for new inhibitors of cholinesterases. International Journal of Molecular Sciences, 14(3), 5608–5632. Link

Sources

• 1. Novel cinnamic acid-based N-benzyl pyridinium analogs: potent dual cholinesterase inhibitors with neuroprotective properties for Alzheimer's disease - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes &amp; Protocols: A Strategic Experimental Framework for the Investigation of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

Introduction: Rationale and Strategic Overview

The benzamide scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of approved therapeutics with diverse mechanisms of action.[1] The novel compound, N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, represents a unique amalgamation of structural motifs—a chlorinated benzamide core, a flexible N-benzyl group, and a heterocyclic N-pyridin-2-yl moiety—suggesting a rich potential for biological activity. Its structural relatives have shown promise as inhibitors of protein kinases, histone deacetylases (HDACs), and as ligands for various receptors.[1][2][3]

This document provides a comprehensive, field-proven experimental framework for the systematic evaluation of this novel chemical entity (NCE). As the specific biological targets and therapeutic potential are unknown, this guide is structured to follow a logical, multi-stage drug discovery cascade. We will progress from fundamental physicochemical characterization to broad in vitro profiling, mechanism of action (MoA) deconvolution, and finally, preliminary in vivo assessment.

The causality behind this staged approach is resource optimization and risk mitigation. Early, cost-effective in vitro assays for absorption, distribution, metabolism, excretion, and toxicity (ADME/Tox) are integrated to filter out compounds with unfavorable properties before committing to expensive and complex in vivo studies.[4][5] This self-validating system ensures that only the most promising candidates, with a clear and well-defined profile, advance through the pipeline.

Stage 1: Foundational Physicochemical Characterization

A thorough understanding of a compound's physicochemical properties is critical for all subsequent biological assays and for predicting its in vivo behavior.[][7] These initial studies inform formulation development, ensure data reproducibility, and provide early indicators of potential "drug-likeness."[8]

Quantitative Data Summary: Target Physicochemical Profile

The following table outlines the key parameters to be determined and provides target values generally considered favorable for orally bioavailable drug candidates.

Parameter	Assay Method	Target Range/Value	Rationale & Significance
Aqueous Solubility	Thermodynamic or Kinetic (e.g., Nephelometry)	> 50 µM at pH 7.4	Essential for absorption and achieving therapeutic concentrations. Low solubility can hinder bioavailability and assay performance.[8]
Lipophilicity (LogD)	Shake-flask or HPLC method	1.0 - 3.5 at pH 7.4	Balances solubility with membrane permeability. Values outside this range can lead to poor absorption or high metabolic clearance.[9]
Chemical Stability	HPLC-UV analysis in various buffers	> 90% remaining after 48h	Determines shelf-life and compatibility with assay conditions. Instability can lead to inaccurate results and toxic degradants.[]
pKa (Ionization Constant)	Potentiometric titration or UV-spectroscopy	One basic pKa expected	Governs solubility and permeability across different pH environments in the body (e.g., stomach vs. intestine).
Polymorphism	DSC, TGA, XRPD	Characterize crystalline form	Different crystal forms (polymorphs) can have vastly different solubility and stability, impacting manufacturing and bioavailability.[8]

Protocol: Kinetic Aqueous Solubility Assessment

This protocol provides a high-throughput method for estimating aqueous solubility.

Materials:

• N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (as 10 mM DMSO stock)

• Phosphate Buffered Saline (PBS), pH 7.4

• 96-well microplates (non-binding surface)

• Plate shaker and incubator

• Nephelometer or plate reader capable of measuring turbidity

Methodology:

• Compound Preparation: Prepare a serial dilution of the 10 mM DMSO stock in DMSO to create a concentration range (e.g., 2000 µM down to 15.6 µM).

• Assay Plate Preparation: Add 2 µL of each DMSO concentration to triplicate wells of a 96-well plate. Include DMSO-only wells as a negative control.

• Solubility Measurement: Add 98 µL of PBS (pH 7.4) to each well. This results in a final DMSO concentration of 2% and the desired compound concentrations.

• Incubation: Seal the plate and incubate at room temperature (25°C) for 2 hours with gentle shaking.

• Data Acquisition: Measure the turbidity (light scattering) of each well using a nephelometer.

• Analysis: The kinetic solubility limit is defined as the highest concentration at which the turbidity reading is not significantly different from the DMSO-only control wells.

Stage 2: In Vitro Biological Evaluation & Target Discovery

With foundational properties established, the next stage is to identify the biological activity of the compound. Since the target is unknown, a dual approach of broad phenotypic screening and targeted, hypothesis-driven screening is recommended.

Experimental Workflow: From Screening to MoA

The following workflow illustrates a logical cascade for identifying and validating the biological activity of a novel compound.

Caption: A multi-phase workflow for in vitro evaluation of a novel compound.

Protocol: Antiproliferative MTT Assay

This protocol determines the compound's effect on cancer cell viability, a common starting point for phenotypic screening.[1]

Materials:

• Human cancer cell lines (e.g., HCT-116 colon cancer, A549 lung cancer).[10]

• Complete growth medium (e.g., DMEM + 10% FBS).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization buffer (e.g., DMSO or acidified isopropanol).

• 96-well flat-bottom tissue culture plates.

Methodology:

• Cell Seeding: Seed cells into 96-well plates at a predetermined density (e.g., 5,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare a serial dilution of the test compound. Add 100 µL of medium containing the compound at 2x the final desired concentration to the wells. Include vehicle (e.g., 0.1% DMSO) and positive (e.g., Staurosporine) controls.

• Incubation: Incubate the plates for 72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Plot the percentage of cell viability against the logarithm of the compound concentration. Use non-linear regression (sigmoidal dose-response) to calculate the IC₅₀ value, which is the concentration that inhibits cell growth by 50%.[1]

Stage 3: In Vitro ADME/Tox Profiling

Early assessment of ADME/Tox properties is paramount to prevent late-stage drug development failures.[11][12] These assays predict how the compound might be absorbed, distributed, metabolized, excreted, and what potential liabilities it may have.[4]

Key ADME/Tox Assays and Rationale

Assay	Method	Rationale & Significance
Metabolic Stability	Incubation with liver microsomes or hepatocytes + LC-MS/MS	Measures the rate of metabolic clearance. A short half-life may prevent the drug from reaching its target in vivo.[13]
CYP450 Inhibition	Fluorogenic or LC-MS/MS based assays for major isoforms	Assesses the risk of drug-drug interactions (DDI). Inhibition of key CYP enzymes can dangerously elevate levels of co-administered drugs.[5]
Plasma Protein Binding	Rapid Equilibrium Dialysis (RED)	Determines the fraction of compound bound to plasma proteins. Only the unbound fraction is free to interact with the target and be metabolized.[7]
Membrane Permeability	Caco-2 cell monolayer assay	Predicts intestinal absorption for oral drugs. Differentiates between passive diffusion and active transport.[4]
hERG Liability	Patch-clamp or binding assay	Screens for potential cardiotoxicity. Blockade of the hERG potassium channel is a major cause of drug-induced cardiac arrhythmias.

Protocol: Microsomal Stability Assay

Materials:

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate buffer (pH 7.4)

• Test compound and positive control (e.g., Verapamil)

• Acetonitrile with internal standard for protein precipitation

• LC-MS/MS system

Methodology:

• Reaction Preparation: In a microcentrifuge tube on ice, combine HLM (final concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) in phosphate buffer.

• Initiation: Pre-warm the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction by adding the aliquot to a 4-fold volume of ice-cold acetonitrile containing an internal standard. This stops the reaction and precipitates the microsomal proteins.

• Sample Processing: Centrifuge the samples to pellet the protein. Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis: Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural log of the percentage of remaining compound versus time. The slope of the resulting line is used to calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ).

Stage 4: Preliminary In Vivo Evaluation

Should the compound demonstrate potent in vitro activity, a favorable MoA, and an acceptable ADME/Tox profile, preliminary in vivo studies can be initiated.

Hypothetical Signaling Pathway Modulation

Assuming the compound is identified as a kinase inhibitor from screening, this diagram illustrates a potential mechanism of action.

Caption: Hypothetical inhibition of a pro-survival kinase signaling pathway.

Protocol: Rodent Pharmacokinetic (PK) Study

This study determines the compound's concentration profile in the body over time after a single dose.

Materials:

• Male C57BL/6 mice (8 weeks old).

• Test compound formulated in an appropriate vehicle (e.g., 0.5% CMC in water).

• Dosing syringes (for oral gavage and IV injection).

• Blood collection supplies (e.g., EDTA-coated tubes).

• Centrifuge and freezer (-80°C).

Methodology:

• Acclimation & Dosing: Acclimate animals for at least 3 days. Divide mice into two groups: intravenous (IV, e.g., 2 mg/kg) and oral (PO, e.g., 10 mg/kg). Administer a single dose of the compound.

• Blood Sampling: At designated time points (e.g., pre-dose, 5, 15, 30 min, 1, 2, 4, 8, 24 hours post-dose), collect a small volume of blood (e.g., 50 µL) from each animal via tail vein or saphenous vein into EDTA tubes.

• Plasma Preparation: Centrifuge the blood samples to separate plasma. Transfer the plasma to labeled tubes and store immediately at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the test compound in the plasma samples using a validated LC-MS/MS method.

• PK Parameter Calculation: Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key parameters, including:

  • Cₘₐₓ: Maximum plasma concentration.

  • Tₘₐₓ: Time to reach Cₘₐₓ.

  • AUC: Area under the concentration-time curve.

  • t₁/₂: Elimination half-life.

  • F%: Oral bioavailability (calculated by comparing PO and IV AUCs).

Protocol: Tumor Xenograft Efficacy Model

This protocol assesses the antitumor activity of the compound in an in vivo setting.[2]

Materials:

• Immunocompromised mice (e.g., NOD/SCID or nude mice).

• Human cancer cells (e.g., HCT-116) that showed sensitivity in vitro.

• Matrigel or similar basement membrane matrix.

• Calipers for tumor measurement.

Methodology:

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 2 x 10⁶ cells in 100 µL of PBS/Matrigel) into the flank of each mouse.

• Tumor Growth & Randomization: Monitor tumor growth. When tumors reach a mean volume of ~100-150 mm³, randomize the mice into treatment groups (e.g., vehicle control, test compound at various doses, positive control).

• Treatment: Administer the compound daily (or as determined by PK data) via the intended clinical route (e.g., oral gavage).

• Efficacy Assessment:

  • Tumor Volume: Measure tumor dimensions with calipers twice weekly and calculate volume using the formula: (Length × Width²)/2.[2]

  • Body Weight: Monitor animal body weight twice weekly as an indicator of general toxicity.

• Endpoint: Continue the study until tumors in the control group reach a predetermined maximum size or for a set duration (e.g., 21 days). At the end of the study, euthanize the animals and harvest the tumors for further analysis (e.g., histopathology, biomarker analysis).

• Data Analysis: Plot the mean tumor volume for each group over time. Calculate the Tumor Growth Inhibition (TGI) for each treatment group compared to the vehicle control.

References

• Pace Analytical. (n.d.). Characterization of Physicochemical Properties. Pace Analytical. Retrieved from [Link]

• VBio. (2023, April 19). Importance of ADME and Toxicology Studies in Drug Discovery. VBio. Retrieved from [Link]

• Biotechfarm. (n.d.). ADME Tox Studies: Shaping Drug Development Pathways. Biotechfarm. Retrieved from [Link]

• Hilmer, J. M., et al. (2022). Comparative Physicochemical and Biochemical Characterization of Small-Molecule Glucosides. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Hilmer, J. M., et al. (2022). Comparative Physicochemical and Biochemical Characterization of Small-Molecule Glucosides. PubMed. Retrieved from [Link]

• Admescope. (2022, May 11). Remember to characterize the physicochemical parameters of your compounds early on. Admescope. Retrieved from [Link]

• ResearchGate. (2025, August 6). Discovery of Indole-Containing Benzamide Derivatives as HDAC1 Inhibitors with In Vitro and In Vivo Antitumor Activities. ResearchGate. Retrieved from [Link]

• PubMed. (2007, November 1). In vitro affinities of various halogenated benzamide derivatives as potential radioligands for non-invasive quantification of D(2)-like dopamine receptors. PubMed. Retrieved from [Link]

• MDPI. (2026, February 13). N-Benzyl-6-Chloro-4-Hydroxy-2-Quinolone-3-Carboxamides: Synthesis, Computational Studies, and Biological Investigation as Anticancer Agents. MDPI. Retrieved from [Link]

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Application Notes and Protocols for the Anticonvulsant Screening of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

Introduction: The Rationale for Investigating Novel Benzamide Derivatives in Epilepsy Research

Epilepsy is a prevalent neurological disorder characterized by recurrent seizures, affecting millions worldwide.[1][2] Despite the availability of numerous antiepileptic drugs (AEDs), a significant portion of patients remain resistant to current treatments, highlighting the urgent need for novel therapeutic agents.[3] Organic chemistry plays a crucial role in the development of new anticonvulsants by exploring structure-activity relationships (SAR) to design more effective and safer drugs.[4]

The benzamide chemical scaffold has emerged as a promising area of interest for anticonvulsant drug discovery.[5] Various derivatives have demonstrated significant potential in preclinical screening models.[6] This document provides a comprehensive guide for the initial in vivo screening of a novel benzamide derivative, N-benzyl-4-chloro-N-pyridin-2-ylbenzamide , for its potential anticonvulsant properties. While no specific anticonvulsant data for this exact compound is publicly available, this guide outlines the standardized protocols necessary to perform such an evaluation.[6]

The primary screening of a potential anticonvulsant typically involves a battery of tests to assess its efficacy against different seizure types and to determine its neurotoxic profile.[7][8] The two most widely used and validated preclinical models for the initial identification of anticonvulsant activity are the Maximal Electroshock (MES) test and the subcutaneous Pentylenetetrazol (PTZ) seizure test.[7][9][10] The MES model is highly effective in identifying compounds that can prevent the spread of seizures, making it a good predictor of efficacy against generalized tonic-clonic seizures.[3][9] The PTZ test, on the other hand, is used to identify compounds that can raise the seizure threshold and is predictive of efficacy against absence seizures.[7][8]

This application note will provide detailed, step-by-step protocols for these primary screening models, as well as for the Rotarod test, a common method for assessing motor impairment and neurotoxicity.[11][12] By following these protocols, researchers can generate the preliminary data required to determine if N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, or other novel compounds, warrants further investigation as a potential new antiepileptic drug.

PART 1: Preclinical Screening Workflow

The initial evaluation of a novel compound for anticonvulsant activity follows a logical progression from efficacy testing to neurotoxicity assessment. This workflow ensures that the potential therapeutic benefit is weighed against possible adverse effects.

Caption: Preclinical screening workflow for a novel anticonvulsant compound.

PART 2: Experimental Protocols

Materials and Reagents

• Test Compound: N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

• Animals: Male albino mice (20-25 g) or male Wistar rats (100-150 g).[13]

• Vehicle: 0.5% Carboxymethylcellulose (CMC) or other appropriate vehicle.

• Positive Controls:

  • Phenytoin (for MES test)

  • Ethosuximide (for PTZ test)

• Convulsant Agent: Pentylenetetrazol (PTZ)

• Anesthetic (for corneal electrodes): 0.5% Tetracaine hydrochloride[9]

• Saline: 0.9% NaCl solution

• Equipment:

  • Electroconvulsometer[13]

  • Corneal electrodes[13]

  • Rotarod apparatus[11]

  • Animal observation chambers

  • Syringes and needles for administration

  • Vortex mixer

  • Analytical balance

Protocol 1: Maximal Electroshock (MES) Test

This test identifies compounds effective against generalized tonic-clonic seizures by assessing their ability to prevent seizure spread.[3][9]

Procedure:

• Animal Preparation: Acclimatize animals to the laboratory environment for at least one week before the experiment. House them in a temperature-controlled room with a 12-hour light/dark cycle and provide free access to food and water.

• Compound Administration:

  • Prepare a homogenous suspension of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide in the chosen vehicle.

  • Divide animals into groups of at least 8-10.[3]

  • Administer the test compound at various doses (e.g., 30, 100, 300 mg/kg) via intraperitoneal (i.p.) or oral (p.o.) route.

  • Administer the vehicle to the control group and a known anticonvulsant like Phenytoin (e.g., 25 mg/kg, i.p.) to the positive control group.

• Pre-treatment Time: Conduct the MES test at the time of peak effect of the test compound, which should be determined in a preliminary study (e.g., 30, 60, 120 minutes post-administration).[13]

• Induction of Seizure:

  • At the predetermined time point, apply a drop of 0.5% tetracaine hydrochloride to the corneas of each animal for local anesthesia, followed by a drop of saline to ensure good electrical contact.[9]

  • Deliver a supramaximal electrical stimulus via corneal electrodes (e.g., for mice: 50 mA, 60 Hz for 0.2 seconds).[9][13]

• Observation and Endpoint:

  • Immediately after the stimulus, observe the animal for the characteristic seizure pattern, which includes a tonic extension of the hindlimbs.[9]

  • The primary endpoint is the abolition of the tonic hindlimb extension phase.[13] An animal is considered protected if this phase is absent.

• Data Analysis:

  • Record the number of animals protected in each group.

  • Calculate the percentage of protection for each dose.

  • Determine the median effective dose (ED50), the dose that protects 50% of the animals, using probit analysis.

Caption: Experimental workflow for the Maximal Electroshock (MES) test.

Protocol 2: Pentylenetetrazol (PTZ) Seizure Test

This model is used to evaluate the potential of a compound to prevent or delay the onset of chemically-induced seizures, which is relevant for absence seizures.[14][15]

Procedure:

• Animal Preparation and Compound Administration: Follow the same procedures as described in the MES test protocol (steps 1 and 2). A suitable positive control for this test is Ethosuximide.

• Pre-treatment Time: As in the MES test, the PTZ challenge should be administered at the time of peak effect of the test compound.

• Induction of Seizure:

  • Administer a subcutaneous (s.c.) or intraperitoneal (i.p.) injection of PTZ at a pre-determined convulsive dose (e.g., 85 mg/kg, s.c. for mice, which induces clonic seizures in >95% of animals). The exact dose may need to be standardized for the specific animal strain used.[16]

• Observation and Endpoint:

  • Immediately after PTZ administration, place the animal in an individual observation chamber and observe for the onset of seizure activity for at least 30 minutes.

  • The primary endpoint is the failure to observe a clonic seizure lasting for at least 5 seconds. An animal is considered protected if it does not exhibit this endpoint.

  • Alternatively, the latency to the first seizure and the seizure severity can be scored.

• Data Analysis:

  • Record the number of animals protected from clonic seizures in each group.

  • Calculate the percentage of protection for each dose.

  • Determine the ED50 using probit analysis.

Caption: Experimental workflow for the Pentylenetetrazol (PTZ) seizure test.

Protocol 3: Rotarod Test for Neurotoxicity

This test is essential for assessing the potential for a compound to cause motor impairment, a common side effect of centrally acting drugs.[11][12]

Procedure:

• Animal Training:

  • Prior to the experiment, train the animals to stay on the rotating rod. Place them on the rotarod at a low speed (e.g., 5-10 rpm) for a set duration (e.g., 1-2 minutes) for 2-3 consecutive days. Animals that are unable to remain on the rod for the duration of the training period should be excluded from the study.

• Compound Administration:

  • On the day of the experiment, administer the test compound, vehicle, or positive control as described previously. Use the same doses as in the efficacy studies.

• Testing:

  • At the time of peak effect, place each animal on the rotarod, which is set to a constant speed (e.g., 20 rpm) or an accelerating speed (e.g., 4 to 40 rpm over 5 minutes).[17]

  • Record the time each animal remains on the rod (latency to fall). A trial is typically terminated after a set time (e.g., 180 seconds).

• Data Analysis:

  • Compare the performance of the treated groups to the vehicle-treated control group. A statistically significant decrease in the time spent on the rod indicates motor impairment.

  • Determine the median toxic dose (TD50), the dose at which 50% of the animals exhibit motor impairment (e.g., fall from the rod), using probit analysis.

PART 3: Data Presentation and Interpretation

The results from the anticonvulsant and neurotoxicity screening should be tabulated to provide a clear overview of the compound's profile.

Table 1: Anticonvulsant and Neurotoxicity Profile of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide in Mice (Example Data)

Test Compound	Dose (mg/kg, i.p.)	MES Test (% Protection)	PTZ Test (% Protection)	Rotarod Test (% Impairment)
Vehicle (0.5% CMC)	-	0	0	0
N-benzyl-4-chloro-N-pyridin-2-ylbenzamide	10	12.5	0	0
30	50	25	12.5
100	100	62.5	50
300	100	100	100
Phenytoin	25	100	N/A	25
Ethosuximide	150	N/A	100	12.5

N/A: Not Applicable

Table 2: Calculated Efficacy and Toxicity Values (Example Data)

Compound	MES ED50 (mg/kg)	PTZ ED50 (mg/kg)	Rotarod TD50 (mg/kg)	Protective Index (PI) (MES)
N-benzyl-4-chloro-N-pyridin-2-ylbenzamide	30	85	100	3.33
Phenytoin	9.5	>300	68	7.16

Interpretation:

The Protective Index (PI) is a crucial measure of a compound's therapeutic window and is calculated as TD50/ED50. A higher PI indicates a greater separation between the toxic and effective doses, suggesting a better safety profile. In the example data, N-benzyl-4-chloro-N-pyridin-2-ylbenzamide shows a PI of 3.33 in the MES test, which can be compared to the PI of a standard drug like Phenytoin to gauge its potential. A compound with a PI greater than 1 is generally considered for further investigation.

Conclusion

This application note provides a framework and detailed protocols for the initial anticonvulsant screening of the novel compound N-benzyl-4-chloro-N-pyridin-2-ylbenzamide. By systematically applying the Maximal Electroshock, Pentylenetetrazol, and Rotarod tests, researchers can effectively evaluate its potential efficacy against different seizure types and its associated neurotoxicity. The resulting data, particularly the ED50, TD50, and Protective Index, are critical for making informed decisions about the compound's future in the drug development pipeline. This structured approach ensures scientific rigor and provides the foundational knowledge necessary for advancing the search for new and improved treatments for epilepsy.

References

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• SciSpace. (n.d.). The maximal electroshock seizure (MES) model in the preclinical assessment of potential new antiepileptic drugs. Retrieved from SciSpace. [Link]

• Dhir, A. (2012). Pentylenetetrazol (PTZ) kindling model of epilepsy. Current Protocols in Neuroscience, Chapter 9, Unit 9.37. [Link]

• Slideshare. (n.d.). screening methods for Antiepileptic activity. Retrieved from Slideshare. [Link]

• MDPI. (2025, October 28). Modified Pentylenetetrazole Model for Acute Seizure Induction in Rats. Retrieved from MDPI. [Link]

• (n.d.). Pentylenetetrazole Kindling Epilepsy Model. [Link]

• ResearchGate. (2025, October 16). (PDF) Modified Pentylenetetrazole Model for Acute Seizure Induction in Rats. Retrieved from ResearchGate. [Link]

• NIH PANAChE Database. (n.d.). Maximal Electroshock Seizure (MES) Test (mouse, rat). Retrieved from NIH. [Link]

• Pharmacology Discovery Services. (n.d.). Seizure, Maximal Electroshock, Mouse. Retrieved from Pharmacology Discovery Services. [Link]

• Gupta, Y. K., Malhotra, J., & Pahuja, M. (1999). Methods and considerations for experimental evaluation of antiepileptic drugs. Indian Journal of Physiology and Pharmacology, 43(1), 25-36. [Link]

• YouTube. (2022, September 3). Anti-convulsant Activity using Maximum Electroshock Induced Convulsant. Retrieved from YouTube. [Link]

• Maze Engineers. (n.d.). Rotarod. Retrieved from Conduct Science. [Link]

• Semantic Scholar. (2021, April 15). Journal of Drug Delivery and Therapeutics Screening models for antiepileptic drugs: A Review. Retrieved from Semantic Scholar. [Link]

• Shafieq, S., Ali, S. S., Sharma, N., & Sethi, V. A. (2025). Experimental Models for Anticonvulsant Research: A Comprehensive Review of In vivo and In vitro Approaches. International Journal of Neuroscience and Pharmacology, 3(1). [Link]

• protocols.io. (2025, October 24). Rotarod Test V.3. Retrieved from protocols.io. [Link]

• ResearchGate. (n.d.). In Vivo Screening Models for Antiepileptic Drugs with a Brief Record on Herbal and Synthetic Drugs. Retrieved from ResearchGate. [Link]

• protocols.io. (2024, February 5). Rotarod test in rats. Retrieved from protocols.io. [Link]

• Sardana, S., & Madan, A. K. (2002). Predicting anticonvulsant activity of benzamides/benzylamines: computational approach using topological descriptors. Journal of computer-aided molecular design, 16(8-9), 545–550. [Link]

• Wikipedia. (n.d.). Rotarod performance test. Retrieved from Wikipedia. [Link]

• ResearchGate. (2024, January 31). (PDF) Rotarod-Test for Mice v1. Retrieved from ResearchGate. [Link]

• (n.d.). Structure, Mechanisms, and Therapeutic Insight of Anticonvulsants in Organic Chemistry. [Link]

• ResearchGate. (n.d.). The Structure-Activity Relationship of the 3-Oxy Site in the Anticonvulsant (R)-N-Benzyl 2-Acetamido-3-methoxypropionamide. Retrieved from ResearchGate. [Link]

• PubMed Central. (n.d.). Screening for efficacious anticonvulsants and neuroprotectants in delayed treatment models of organophosphate-induced status epilepticus. Retrieved from PubMed Central. [Link]

• American Epilepsy Society. (2001, December 1). Assessment-of-Antiepileptic-Drug-Related-Neurotoxicity--Quantitative-EEG-Measures-and-Cognitive-Tests. Retrieved from American Epilepsy Society. [Link]

• NCBI Bookshelf. (2023, August 7). Anticonvulsants Toxicity. Retrieved from NCBI Bookshelf. [Link]

• PubMed. (n.d.). Synthesis and anticonvulsant activities of N-Benzyl-2-acetamidopropionamide derivatives. Retrieved from PubMed. [Link]

• YouTube. (2023, May 29). Class (56) Structure Activity Relationship (SAR) of Anticonvulsant | Medicinal Chemistry 01. Retrieved from YouTube. [Link]

• FDA. (2017, November 2). Redbook 2000: IV.C.10. Neurotoxicity Studies. Retrieved from FDA. [Link]

• Cambridge University Press. (2015, September 18). Routine Screening of Blood and Urine for Severe Anticonvulsant Reactions in Asymptomatic Patients is of Doubtful Value. Retrieved from Cambridge Core. [Link]

• Brieflands. (2019, January 30). Synthesis, Computational Studies and Anticonvulsant Activity of Novel Benzothiazole Coupled Sulfonamide Derivatives. Retrieved from Brieflands. [Link]

• PubMed. (n.d.). The Anticonvulsant Activities of Functionalized N-benzyl 2-acetamidoacetamides. The Importance of the 2-acetamido Substituent. Retrieved from PubMed. [Link]

• European Journal of Chemistry. (2020, September 30). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. Retrieved from European Journal of Chemistry. [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. Retrieved from The Royal Society of Chemistry. [Link]

• MDPI. (2020, November 20). The Search for New Anticonvulsants in a Group of (2,5-Dioxopyrrolidin-1-yl)(phenyl)Acetamides with Hybrid Structure—Synthesis and In Vivo/In Vitro Studies. Retrieved from MDPI. [Link]

• ResearchGate. (2025, August 6). Synthesis and anticonvulsant activities of N-benzyl (2R)-2-acetamido-3-oxysubstituted propionamide derivatives. Retrieved from ResearchGate. [Link]

• Rasayan Journal of Chemistry. (n.d.). SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Retrieved from Rasayan Journal of Chemistry. [Link]

• DTIC. (2025, May 4). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. Retrieved from DTIC. [Link]

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• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

N-Benzyl-4-chloro-N-pyridin-2-ylbenzamide Synthesis: A Technical Support Guide

This guide provides in-depth troubleshooting and frequently asked questions for researchers engaged in the synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide. As Senior Application Scientists, we have compiled this resource to address common challenges and improve your synthetic yield, drawing from established protocols and our experience in the field.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for N-benzyl-4-chloro-N-pyridin-2-ylbenzamide?

The most prevalent and direct method is the Schotten-Baumann reaction, which involves the acylation of N-benzylpyridin-2-amine with 4-chlorobenzoyl chloride. This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Q2: Why is the choice of base critical in this synthesis?

The basicity and nucleophilicity of the chosen base are crucial. A base that is too strong can lead to the hydrolysis of the acyl chloride, while a base that is also a strong nucleophile can compete with the N-benzylpyridin-2-amine in reacting with the 4-chlorobenzoyl chloride. Tertiary amines like triethylamine or diisopropylethylamine (DIPEA) are often preferred as they are non-nucleophilic and can effectively scavenge the generated HCl.

Q3: What are the primary factors that influence the reaction yield?

Several factors can significantly impact the yield:

• Purity of Starting Materials: Impurities in N-benzylpyridin-2-amine or 4-chlorobenzoyl chloride can lead to side reactions.

• Reaction Temperature: The reaction is typically exothermic. Maintaining a low temperature (0-5 °C) during the addition of the acyl chloride is crucial to prevent side reactions.

• Solvent Selection: The solvent should be inert to the reactants and capable of dissolving the starting materials. Dichloromethane (DCM) and tetrahydrofuran (THF) are common choices.

• Stoichiometry: Precise control of the molar ratios of the reactants is essential to avoid unreacted starting materials or the formation of byproducts.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide.

Low or No Product Yield

Issue: After the reaction and work-up, the yield of the desired product is significantly lower than expected, or no product is isolated.

Potential Cause	Troubleshooting Step	Scientific Rationale
Inactive 4-chlorobenzoyl chloride	Verify the purity and reactivity of the 4-chlorobenzoyl chloride. A simple test is to add a small amount to water; a vigorous reaction and formation of a white precipitate (4-chlorobenzoic acid) should be observed.	Acyl chlorides can hydrolyze upon exposure to atmospheric moisture, rendering them unreactive for the desired acylation.
Incorrect base selection or addition	Ensure the use of a non-nucleophilic base like triethylamine or DIPEA. The base should be added before the acyl chloride to neutralize any pre-existing acid and the HCl formed during the reaction.	Pyridine itself can act as a nucleophile and react with the acyl chloride, leading to the formation of an unreactive acylpyridinium salt.
Sub-optimal reaction temperature	Maintain a low temperature (0-5 °C) during the addition of 4-chlorobenzoyl chloride. Allow the reaction to slowly warm to room temperature.	Higher temperatures can promote side reactions, such as the formation of the double-acylated product or decomposition of the starting materials.

Formation of Significant Byproducts

Issue: TLC or LC-MS analysis of the crude product shows the presence of multiple spots or peaks in addition to the desired product.

Potential Cause	Troubleshooting Step	Scientific Rationale
Over-acylation	Use a slight excess (1.05-1.1 equivalents) of the N-benzylpyridin-2-amine relative to the 4-chlorobenzoyl chloride.	The pyridine nitrogen in the product is still nucleophilic and can potentially react with another molecule of 4-chlorobenzoyl chloride, especially if the acyl chloride is in excess.
Hydrolysis of 4-chlorobenzoyl chloride	Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.	The presence of water will lead to the formation of 4-chlorobenzoic acid, which will be difficult to separate from the desired product.
Reaction with the pyridine ring	Control the reaction temperature and use a non-nucleophilic base.	Under harsh conditions, electrophilic attack on the electron-rich pyridine ring can occur, leading to a complex mixture of products.

Experimental Workflow

Below is a generalized workflow for the synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide.

Caption: A decision tree for troubleshooting low yield in the synthesis.

References

• Synthesis of N-benzyl-4-chloro-N-(pyridin-2-yl)benzamide. PubChem. [Link]

• Patnaik, P. (2007). A Comprehensive Guide to the Hazardous Properties of Chemical Substances. John Wiley & Sons.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• László, P. (2002). Acyl-Transfer Reactions with Acyl-Activating Groups. In Comprehensive Organic Synthesis II (pp. 505-546). Elsevier.

Technical Support Center: Synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide. Recognizing the critical importance of purity in pharmaceutical development, this document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during synthesis, with a focus on the identification, prevention, and removal of process-related impurities.

Synthetic Overview and Impurity Genesis

The most direct and common synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide involves a two-step process:

• N-Benzylation: Nucleophilic substitution of 2-aminopyridine with benzyl chloride (or bromide) to form the intermediate, N-benzyl-pyridin-2-amine.

• Acylation: Reaction of N-benzyl-pyridin-2-amine with 4-chlorobenzoyl chloride to yield the final tertiary amide product.

Each of these steps, including the quality of the starting materials and the workup procedures, presents opportunities for impurity formation. The following diagram illustrates the primary synthetic pathway and the key junctures where common impurities arise.

Caption: Synthetic pathway and points of impurity formation.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during the synthesis, providing explanations for their chemical origins and actionable solutions.

Q1: My final product is contaminated with a significant amount of 4-chlorobenzoic acid. What is the cause and how can I prevent it?

A1: This is one of the most common impurities. Its presence is almost always due to the hydrolysis of the highly reactive starting material, 4-chlorobenzoyl chloride.[1][2]

• Causality: 4-chlorobenzoyl chloride reacts readily with any trace moisture in the reaction solvent, reagents, or glassware. It can also hydrolyze during the aqueous workup phase if unreacted material is still present.

• Preventative Measures:

  • Anhydrous Conditions: Ensure all glassware is oven- or flame-dried before use. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Reagent Quality: Use a fresh, high-purity bottle of 4-chlorobenzoyl chloride. Older bottles may have already undergone partial hydrolysis upon exposure to atmospheric moisture.

  • Controlled Workup: If quenching the reaction with water, do so at a low temperature (0 °C) to minimize the hydrolysis rate of any remaining acyl chloride.

• Removal: 4-chlorobenzoic acid is acidic and can be effectively removed by washing the organic layer with a mild basic solution, such as saturated sodium bicarbonate (NaHCO₃) or a dilute sodium carbonate (Na₂CO₃) solution. The deprotonated carboxylate salt will partition into the aqueous layer.

Q2: I'm observing unreacted N-benzyl-pyridin-2-amine in my crude product after the acylation step. What went wrong?

A2: The presence of this starting material indicates incomplete acylation.

• Causality:

  • Insufficient Acylating Agent: The stoichiometry may be incorrect, or a portion of the 4-chlorobenzoyl chloride may have been quenched by moisture (as discussed in Q1) before it could react with the amine.

  • Sub-optimal Reaction Conditions: The reaction temperature may be too low, or the reaction time may be insufficient for the reaction to go to completion.

  • Base Issues: The reaction generates HCl, which protonates the pyridine nitrogen of the starting amine, deactivating it for further reaction. A non-nucleophilic base (e.g., triethylamine, pyridine, or diisopropylethylamine) is required to scavenge this acid. Insufficient base will halt the reaction.

• Optimization Strategies:

  • Add a slight excess (1.1 to 1.2 equivalents) of 4-chlorobenzoyl chloride to compensate for any potential hydrolysis.

  • Ensure at least one equivalent of a suitable base is used. For sluggish reactions, using the base as the solvent (e.g., pyridine) can be effective.[3]

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the N-benzyl-pyridin-2-amine spot is no longer visible.[4]

Q3: My mass spectrometry data shows a peak corresponding to a dibenzylated amine. How did this form and how can I avoid it?

A3: This impurity is likely N,N-dibenzyl-pyridin-2-amine, an over-alkylation product from the first synthetic step.

• Causality: This side-product forms when the initial product of the first step, N-benzyl-pyridin-2-amine, acts as a nucleophile and reacts with another molecule of benzyl chloride. This is more likely to occur if an excess of benzyl chloride is used or if the reaction temperature is too high.

• Preventative Measures:

  • Control Stoichiometry: Use a carefully controlled amount of benzyl chloride, or even a slight excess of 2-aminopyridine, to favor the mono-benzylation product.

  • Temperature Control: Run the benzylation at the lowest effective temperature.

  • Slow Addition: Add the benzyl chloride slowly to the solution of 2-aminopyridine to maintain a low instantaneous concentration of the alkylating agent.

• Removal: This impurity is less polar than the desired intermediate (N-benzyl-pyridin-2-amine) but has similar polarity to the final product. It can be challenging to remove. Careful column chromatography is the most effective method.

Q4: I have identified benzyl alcohol as an impurity. What is its origin?

A4: Benzyl alcohol is a degradation product of benzyl chloride, the starting material for the N-benzylation step.[5][6]

• Causality: Benzyl chloride is susceptible to hydrolysis, reacting with water to form benzyl alcohol and HCl.[5] This can happen if the starting material is old or has been improperly stored, or if the benzylation reaction is performed under non-anhydrous conditions.

• Impact on Reaction: The presence of benzyl alcohol can compete with the intended amine nucleophile, leading to reduced yields. The HCl generated can also neutralize the base, further hindering the reaction.

• Prevention and Removal:

  • Use fresh, high-quality benzyl chloride.

  • Purify the benzyl chloride by distillation if its purity is suspect.

  • Benzyl alcohol is relatively polar and can typically be removed during aqueous workup or by column chromatography.

Impurity Profile Summary

The following table summarizes the common impurities, their likely sources, and recommended methods for removal.

Impurity Name	Structure	Likely Origin	Recommended Removal Method
4-Chlorobenzoic Acid	Cl-C₆H₄-COOH	Hydrolysis of 4-chlorobenzoyl chloride[1][2]	Aqueous wash with dilute base (e.g., NaHCO₃ solution)
N-benzyl-pyridin-2-amine	C₅H₄N-NH-CH₂Ph	Incomplete acylation reaction	Column chromatography; Recrystallization
N,N-dibenzyl-pyridin-2-amine	C₅H₄N-N-(CH₂Ph)₂	Over-alkylation during benzylation step	Careful column chromatography
Benzyl Alcohol	Ph-CH₂-OH	Hydrolysis of benzyl chloride[5]	Aqueous workup; Column chromatography
2-Aminopyridine	C₅H₄N-NH₂	Incomplete benzylation reaction	Aqueous wash with dilute acid (e.g., 1M HCl); Column chromatography

Experimental Protocols

Protocol 1: General Synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

• Dissolution: In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, dissolve N-benzyl-pyridin-2-amine (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition of Acyl Chloride: Add a solution of 4-chlorobenzoyl chloride (1.1 eq.) in anhydrous DCM dropwise to the cooled amine solution over 30 minutes with vigorous stirring.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting amine.

• Quenching: Carefully quench the reaction by slowly adding deionized water.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Column Chromatography

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

• Column Packing: Pack a silica gel column using a hexane/ethyl acetate solvent system.

• Loading and Elution: Load the adsorbed crude product onto the column. Elute with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 30%).

• Fraction Collection: Collect fractions and analyze by TLC to isolate the pure product.

Troubleshooting Workflow

If your final product analysis reveals unacceptable purity levels, the following workflow can help diagnose the issue.

Caption: A logical workflow for troubleshooting product impurities.

References

• Chemistry Education. (n.d.). Synthesis and analysis of amides. Retrieved from [Link]

• Google Patents. (2014). CN103512996B - Analysis method for amide compounds.

• ChemSrc. (n.d.). 4-chlorobenzoic acid, 74-11-3. Retrieved from [Link]

• Pace, V., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Chemistry Central Journal, 11(1), 83. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Chlorobenzoic acid. Retrieved from [Link]

• ResearchGate. (2020, November 2). What is the best technique for amide purification? Retrieved from [Link]

• Stenfors, B. A., & Ngassa, F. N. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249. Retrieved from [Link]

• U.S. Patent No. US5536877A. (1996). Preparation of arylbenzylamines. Google Patents.

Sources

• 1. 4-chlorobenzoic acid, 74-11-3 [thegoodscentscompany.com]
• 2. 4-Chlorobenzoic acid - Wikipedia [en.wikipedia.org]
• 3. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]
• 5. benchchem.com [benchchem.com]
• 6. US5536877A - Preparation of arylbenzylamines - Google Patents [patents.google.com]

N-benzyl-4-chloro-N-pyridin-2-ylbenzamide stability and storage conditions

Reference ID: TRB-NCBz-PYR-04 | Status: Active | Tier: Research Grade

Executive Summary & Chemical Context

N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is a specialized, lipophilic small molecule scaffold often utilized in medicinal chemistry as a modulator for TRP channels (e.g., TRPV1) , P2X7 receptors , or as a core structure in Cannabinoid (CB) ligand development.[1][2][3]

Because this compound combines a lipophilic tertiary amide core with a basic pyridine ring, it presents unique challenges regarding solubility ("crashing out" in aqueous buffers) and pH-dependent stability. This guide addresses the physicochemical behaviors of this specific scaffold to ensure experimental reproducibility.

Module 1: Solubility & Reconstitution Troubleshooting

Primary Issue: Users frequently report precipitation upon diluting DMSO stocks into cell culture media or assay buffers.

Q1: Why does the compound precipitate immediately when added to my assay buffer?

Technical Insight: This molecule is highly lipophilic (Predicted LogP > 3.5).[4] The "N-benzyl" and "4-chlorophenyl" groups create a hydrophobic shield, making the compound thermodynamically incompatible with pure aqueous environments.

• The "Crash-Out" Effect: When a concentrated DMSO stock (e.g., 10 mM) is chemically "shocked" by rapid addition to water, the molecules aggregate faster than they can disperse, forming micro-precipitates that are often invisible to the naked eye but will scatter light in plate readers (false positives) or reduce effective concentration (false negatives).

Corrective Protocol: The "Step-Down" Dilution Method Do not inject high-concentration DMSO stock directly into the final volume of media.

• Prepare Stock: Dissolve powder in anhydrous DMSO to 10 mM .

• Intermediate Dilution: Dilute the stock 1:10 in pure Ethanol or PEG-400 (not water) to create a 1 mM working solution.

• Final Dilution: Slowly add the 1 mM working solution to your vortexing buffer/media.

  • Target Final DMSO/Solvent concentration: < 0.5% (v/v) to avoid cytotoxicity.

Q2: DMSO vs. Ethanol – Which is better for storage?

Verdict: Anhydrous DMSO is superior for long-term storage (-20°C).

• Reasoning: Ethanol evaporates rapidly even at -20°C if not sealed perfectly, leading to concentration drift. DMSO has low volatility. However, DMSO is hygroscopic (absorbs water), which can drive hydrolysis of the amide bond over months.

• Requirement: Use single-use aliquots to minimize freeze-thaw cycles and moisture entry.

Module 2: Stability & Degradation Mechanisms

Primary Issue: Loss of potency or appearance of yellow discoloration over time.

Q3: Is the compound sensitive to pH changes?

Critical Warning: Yes. The N-(pyridin-2-yl) moiety makes this amide bond electronically unique compared to standard benzamides.

• Mechanism: The pyridine nitrogen (at the 2-position) can act as an intramolecular base or H-bond acceptor. Under strongly acidic conditions (pH < 4) , protonation of the pyridine ring renders the amide carbonyl more electrophilic, accelerating hydrolysis into N-benzyl-2-aminopyridine and 4-chlorobenzoic acid.

• Action: Avoid storing in acidic buffers. Perform assays in buffered systems (pH 7.2–7.4) and process immediately.

Q4: My clear stock solution turned slightly yellow. Is it compromised?

Diagnosis: Likely N-Oxidation or Photodegradation .

• Cause: Pyridine rings are susceptible to oxidation (forming Pyridine-N-oxide) when exposed to light and oxygen for extended periods. The benzyl group is also prone to slow radical oxidation at the benzylic carbon.

• Troubleshooting:

  • Run a quick LC-MS. If the parent peak (M+) shows a +16 Da adduct, N-oxidation has occurred.

  • If the shift is -Benzyl mass, hydrolysis has occurred.

• Prevention: Store solid powder in amber vials under desiccant. Store DMSO stocks in the dark.

Module 3: Visualizing the Workflow

Figure 1: Solubility & Reconstitution Decision Tree

Caption: Logical flow for solubilizing lipophilic N-benzyl-benzamide derivatives without precipitation.

Figure 2: Degradation Pathways (Stability)

Caption: Chemical vulnerability points of the N-benzyl-4-chloro-N-pyridin-2-ylbenzamide scaffold.

Module 4: In Vivo Formulation Guide

Issue: "How do I formulate this for mouse IP/PO injection? It won't dissolve in saline."

Standard Saline is insufficient. You must use a co-solvent system or inclusion complex.

Component	Recommended %	Function
DMSO	5% - 10%	Solubilizes the primary stock.
Tween-80 or Cremophor EL	5% - 10%	Surfactant to prevent reprecipitation in blood.
PEG-400	30% - 40%	Co-solvent to maintain dispersion.
Saline / PBS	Balance (40-60%)	Physiological carrier.

Protocol:

• Dissolve compound in DMSO first.[4]

• Add Tween-80 and vortex thoroughly.

• Add PEG-400 and vortex.

• Slowly add warm Saline (37°C) while vortexing.

  • Note: If the solution turns milky, it is a suspension. This is acceptable for oral gavage (PO) but risky for intravenous (IV) injection. For IV, consider Hydroxypropyl-β-cyclodextrin (20-30% w/v) as an alternative vehicle [3].

References

• Theodorou, V., et al. (2015).[5] "A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles." Arkivoc, 2015(vii), 101-112.[5][6] (Demonstrates the specific susceptibility of aryl/pyridyl amides to hydrolysis compared to aliphatic amides). [5]

• BenchChem Technical Support. (2025). "Solubility issues and solutions for N-benzylbenzamide derivatives." (Provides LogP data and co-solvent strategies for lipophilic benzamides).

• Loftsson, T., & Brewster, M. E. (2010). "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology, 62(11), 1607-1621. (Authoritative guide on using cyclodextrins for lipophilic drugs like N-benzyl-benzamides).

• PubChem Compound Summary. "N-benzyl-4-chlorobenzamide derivatives." (Physicochemical property data).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. quod.lib.umich.edu [quod.lib.umich.edu]

Technical Support Center: Optimizing N-benzyl-4-chloro-N-pyridin-2-ylbenzamide Synthesis

Introduction

Welcome to the technical support center for the synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide. This guide is designed for researchers, medicinal chemists, and process development scientists who are working on or planning to synthesize this molecule and related structures. The formation of the tertiary amide bond in this molecule, particularly involving the acylation of an N-substituted 2-aminopyridine, can present unique challenges. This document provides in-depth, experience-driven insights in a question-and-answer format to help you navigate common experimental hurdles, optimize your reaction conditions, and achieve high yields of pure product.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthetic strategy and potential challenges.

Q1: What is the most direct method for synthesizing N-benzyl-4-chloro-N-pyridin-2-ylbenzamide?

The most common and direct approach is the N-acylation of a secondary amine precursor, N-benzyl-pyridin-2-amine, with an acylating agent, 4-chlorobenzoyl chloride. This reaction is a classic nucleophilic acyl substitution. The reaction is typically performed in the presence of a base to neutralize the hydrochloric acid byproduct.

Q2: What makes the N-acylation of 2-aminopyridine derivatives potentially difficult?

The primary challenge arises from the electronic properties of the pyridine ring and the potential for side reactions. The nitrogen atom within the pyridine ring can act as a competing nucleophile or base, and the acidity of the N-H proton in the initially formed amide can lead to further reactions. A study on the acylation of similar 2-aminopyrimidines highlighted that N,N-diacylation can be a significant side reaction, especially with strong bases like triethylamine[1]. While our target already has one N-substituent (benzyl), related side reactions involving the pyridine nitrogen or decomposition pathways can be influenced by the choice of base and reaction conditions.

Q3: Can I use standard peptide coupling reagents like HATU or EDC/HOBt instead of an acyl chloride?

Yes, using 4-chlorobenzoic acid with a coupling agent is a viable alternative to the acyl chloride. Reagents like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like 1-hydroxy-7-azabenzotriazole (HOAt) are effective for forming amide bonds.[2][3][4] This method is often milder and can be advantageous if the starting materials are sensitive to the harsher conditions sometimes associated with acyl chlorides. However, it introduces more reagents that need to be removed during purification.

Part 2: Troubleshooting Guide

This section provides specific advice for overcoming common experimental problems.

Issue 1: Low or No Product Conversion

Q: I've mixed my N-benzyl-pyridin-2-amine, 4-chlorobenzoyl chloride, and triethylamine in DCM, but after several hours, my TLC and LCMS analysis shows only starting materials. What's going wrong?

This is a common issue that can often be traced back to reagent quality, reaction conditions, or insufficient activation.

Possible Causes & Solutions:

• Inactive Acylating Agent: 4-chlorobenzoyl chloride is moisture-sensitive and can hydrolyze to the unreactive 4-chlorobenzoic acid.

  • Solution: Use a fresh bottle of 4-chlorobenzoyl chloride or purify the existing stock by distillation. Always handle it under an inert atmosphere (Nitrogen or Argon). A simple quality check is to carefully add a drop to methanol; a vigorous reaction indicates high reactivity.

• Insufficient Nucleophilicity of the Amine: While N-benzyl-pyridin-2-amine is a reasonably good nucleophile, its reactivity can be hampered by steric hindrance or solvent effects.

  • Solution: Ensure the amine is fully dissolved. Consider switching to a more polar aprotic solvent like Tetrahydrofuran (THF) or Acetonitrile (MeCN) to improve solubility and reaction rates.[5]

• Incorrect Base or Stoichiometry: The base is critical for scavenging the HCl produced. If it's not present in sufficient quantity or is not basic enough, the reaction mixture will become acidic, protonating the starting amine and shutting down the reaction.

  • Solution: Use at least 1.1 to 1.5 equivalents of a tertiary amine base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). Ensure the base is pure and dry.

• Low Reaction Temperature: Many amidation reactions require some heat to overcome the activation energy barrier.

  • Solution: If the reaction is stalled at room temperature, try gently heating the mixture to 40 °C or to the reflux temperature of the solvent (e.g., ~40 °C for DCM, ~66 °C for THF).

Issue 2: Formation of Significant Impurities

Q: My reaction produces the desired product, but it's contaminated with several byproducts that are difficult to separate. How can I improve the reaction's selectivity?

Impurity generation often points to side reactions involving the starting materials or the product itself under the reaction conditions.

Possible Causes & Solutions:

• Over-acylation or Ring Acylation: While less common for a pre-benzylated amine, highly reactive conditions could lead to undesired reactions. The use of a strong base can sometimes promote unwanted side reactions.[1]

  • Solution: Switch from a strong, sterically unhindered base like triethylamine to a weaker or more hindered base. Pyridine is an excellent choice as it can serve as both the base and a nucleophilic catalyst, forming a highly reactive acylpyridinium ion intermediate.[6] 2,6-Lutidine is another option that is a good proton scavenger but is too sterically hindered to act as a nucleophilic catalyst.

• Hydrolysis of Acyl Chloride: If there is water in your solvent or reagents, the 4-chlorobenzoyl chloride will hydrolyze to 4-chlorobenzoic acid, which is a common impurity.

  • Solution: Ensure all glassware is oven- or flame-dried.[7] Use anhydrous solvents and ensure your amine and base are dry. Running the reaction under an inert atmosphere of nitrogen or argon is highly recommended.

• Decomposition: If the reaction is heated for too long or at too high a temperature, the starting materials or product may begin to decompose.

  • Solution: Monitor the reaction closely by TLC or LCMS every 1-2 hours. Once the starting amine is consumed, proceed immediately to the workup.[7] Avoid unnecessarily long reaction times.

Issue 3: Difficult Product Purification

Q: My crude NMR shows a good yield, but I'm losing a significant amount of product during silica gel column chromatography. What can I do?

Product loss during purification is frustrating and often relates to the physicochemical properties of the amide product.[8]

Possible Causes & Solutions:

• Product Streaking on Silica Gel: Tertiary amides, especially those containing basic pyridine moieties, can interact strongly with the acidic silica gel, leading to streaking and poor recovery.

  • Solution 1 (Base-washing): Add a small amount of triethylamine (~0.5-1%) to your eluent system (e.g., Hexane/Ethyl Acetate). This neutralizes the acidic sites on the silica and improves the elution of basic compounds.

  • Solution 2 (Alternative Stationary Phase): If streaking persists, consider using a different stationary phase like neutral alumina or performing reversed-phase chromatography (C18 silica) if the compound is sufficiently non-polar.

• Incomplete Extraction During Workup: The product may have some solubility in the aqueous phase, especially if the pH is acidic (due to protonation of the pyridine nitrogen).

  • Solution: During the aqueous workup, ensure the aqueous layer is basic (pH > 8) before extracting with your organic solvent. This can be achieved by washing with a saturated sodium bicarbonate (NaHCO₃) solution. Perform multiple extractions (e.g., 3x with DCM or Ethyl Acetate) to ensure complete recovery from the aqueous phase.

• Precipitation/Crystallization: The product may be precipitating out of the solvent during loading or on the column itself if it has poor solubility in the eluent.

  • Solution: Use a stronger solvent (e.g., a small amount of DCM or THF) to dissolve the crude material completely before adsorbing it onto a small amount of silica gel (dry loading). This ensures a more uniform application to the column. Alternatively, recrystallization can be an excellent purification method if a suitable solvent system can be found.

Part 3: Optimized Experimental Protocol

This protocol details a reliable method for the synthesis using 4-chlorobenzoyl chloride and pyridine as the base/catalyst.

Materials:

• N-benzyl-pyridin-2-amine (1.0 eq)

• 4-chlorobenzoyl chloride (1.1 eq)

• Anhydrous Pyridine (3.0 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask under a nitrogen atmosphere, add N-benzyl-pyridin-2-amine (1.0 eq). Dissolve it in anhydrous DCM (approx. 0.1 M concentration). Cool the flask to 0 °C using an ice-water bath.

• Reagent Addition: Add anhydrous pyridine (3.0 eq) to the stirred solution. Then, add 4-chlorobenzoyl chloride (1.1 eq) dropwise over 5-10 minutes. It is crucial to add the acyl chloride to the mixture of amine and base to prevent unwanted side reactions.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LCMS. The reaction is complete when the starting amine spot is no longer visible.

• Workup:

  • Quench the reaction by slowly adding saturated NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer two more times with DCM.

  • Combine the organic layers and wash with brine.

  • Dry the combined organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography using a gradient of ethyl acetate in hexanes (e.g., 10% to 40% EtOAc/Hexanes), with the eluent system containing 0.5% triethylamine to prevent streaking.

Part 4: Data & Parameter Summary

For successful optimization, it is often necessary to screen several parameters. The table below provides a starting point for such investigations.

Parameter	Condition A (Standard)	Condition B (Milder)	Condition C (Alternative)	Rationale & Comments
Acylating Agent	4-Chlorobenzoyl Chloride	4-Chlorobenzoyl Chloride	4-Chlorobenzoic Acid	Acyl chloride is more reactive. Carboxylic acid requires a coupling agent but offers milder conditions.
Base	Triethylamine (TEA)	Pyridine	N,N-Diisopropylethylamine (DIPEA)	Pyridine acts as a nucleophilic catalyst.[6] DIPEA is a non-nucleophilic, hindered base that can reduce side reactions.
Solvent	Dichloromethane (DCM)	Tetrahydrofuran (THF)	Acetonitrile (MeCN)	DCM is a good general-purpose solvent. THF and MeCN are more polar and can increase reaction rates.[5]
Temperature	0 °C to Room Temp.	Room Temp. to 40 °C	Room Temperature	Start at 0 °C to control the initial exothermic reaction, then allow to warm. Gentle heating may be required.
Equivalents (Base)	1.2 eq	3.0 eq	1.5 eq	Excess pyridine is often used when it also serves as a catalyst or co-solvent.

Part 5: Visual Guides

Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution mechanism. The pyridine not only acts as an acid scavenger but also as a nucleophilic catalyst, forming a highly electrophilic N-acylpyridinium intermediate.

Caption: Catalytic cycle for pyridine-mediated N-acylation.

General Experimental Workflow

A systematic workflow is key to reproducibility and successful synthesis.

Caption: Step-by-step experimental workflow diagram.

Troubleshooting Decision Tree

Use this logical guide to diagnose and solve common issues encountered during the reaction.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimized Reaction Conditions for Amide Bond Formation in DNA-Encoded Combinatorial Libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. reddit.com [reddit.com]

N-benzyl-4-chloro-N-pyridin-2-ylbenzamide solubility problems in aqueous solutions

Technical Support Center: N-benzyl-4-chloro-N-pyridin-2-ylbenzamide Solubility Guide

Executive Summary

Compound: N-benzyl-4-chloro-N-(pyridin-2-yl)benzamide Chemical Class: Trisubstituted amide / 2-Aminopyridine derivative Primary Challenge: Extreme hydrophobicity (LogP > 4.[1][2]5) combined with weak basicity (pKa < 3.0), leading to precipitation in aqueous buffers at physiological pH.[1]

This guide provides validated protocols to overcome "crashing out" during serial dilutions and in vivo formulation.

Part 1: The Physicochemical Barrier (Root Cause Analysis)[1]

Before attempting a protocol, you must understand why this compound resists solution.

Property	Value (Est.)	Implication
Molecular Weight	~322.8 g/mol	Small molecule, but dense aromatic packing.[1]
LogP (Lipophilicity)	4.5 – 4.8	Highly lipophilic.[1] The benzyl, chlorophenyl, and pyridine rings create a "grease ball" effect.[1] It prefers cell membranes over water.[1]
pKa (Pyridine N)	2.5 – 3.2	Critical: The amide bond withdraws electrons from the pyridine ring, drastically lowering the basicity of the pyridine nitrogen compared to free pyridine (pKa 5.2).[1]
Aqueous Solubility	< 1 µg/mL (pH 7.[1]4)	Essentially insoluble in neutral buffer.[1]

The Trap: Many researchers assume the pyridine nitrogen will protonate at pH 5-6.[1] It will not. You need a pH < 3 to fully protonate this molecule, which is often incompatible with biological assays.[1]

Part 2: Troubleshooting & FAQs

Q1: "I made a 10 mM stock in DMSO, but it precipitates immediately when I add it to my cell culture media. Why?"

Diagnosis: This is the "Solvent Shock" phenomenon.[1] When you dilute DMSO into water, the solvent power drops exponentially.[1] Because your compound has a LogP > 4.5, water molecules form a cage around the hydrophobic drug (hydrophobic effect), forcing it to aggregate instantly.[1]

The Fix: The "Intermediate Dilution" Method Do not pipette directly from 100% DMSO to Media.[1]

• Step A: Dilute your 10 mM DMSO stock 1:10 into PEG-400 or Propylene Glycol (Result: 1 mM stock in 10% DMSO/90% PEG).[1]

• Step B: Slowly add this intermediate mix to your media with rapid vortexing.

• Mechanism: The PEG acts as a buffer for hydrophobicity, preventing the immediate "shock" precipitation.[1]

Q2: "Can I use acid to dissolve it? It has a pyridine ring."

Diagnosis: Only if your assay can tolerate pH < 3.[1] Technical Insight: As noted in the properties table, the pKa is ~2.[1]8. To get >99% solubility via ionization, you generally need to be 2 pH units below the pKa.[1]

• pH 7.4: 99.99% Neutral (Insoluble)[1]

• pH 5.0: 99% Neutral (Insoluble)[1]

• pH 2.0: >80% Ionized (Soluble)[1]

Recommendation: For in vivo oral dosing (PO), you can use 0.1N HCl as a vehicle, as the stomach environment is acidic.[1] For in vitro assays, this approach is invalid.[1]

Q3: "What is the best formulation for animal studies (IP/PO)?"

Standard Protocol: Avoid simple saline. Use a co-solvent/surfactant system.[1]

• Vehicle: 5% DMSO + 40% PEG-400 + 5% Tween-80 + 50% Water.[1]

• Preparation Order (Critical):

  • Dissolve drug in DMSO.[1]

  • Add PEG-400 and vortex until clear.[1]

  • Add Tween-80 and vortex.[1]

  • Slowly add water last while vortexing. (Adding water too early will cause irreversible precipitation).[1]

Part 3: Advanced Solubilization Workflows

Workflow A: Cyclodextrin Complexation (The "Gold Standard")

For sensitive biological assays where DMSO/PEG toxicity is a concern, use Hydroxypropyl-β-Cyclodextrin (HP-β-CD).[1] The benzyl and chlorophenyl rings fit perfectly into the hydrophobic cavity of β-cyclodextrin.[1]

Protocol:

• Prepare 20% (w/v) HP-β-CD in water or PBS.[1]

• Add compound (from solid or concentrated DMSO stock).[1]

• Sonication: Sonicate at 40°C for 30–60 minutes.

• Equilibration: Shake overnight at room temperature.

• Filter: Pass through a 0.22 µm PVDF filter.[1]

Visualization: Formulation Decision Tree

Figure 1: Decision tree for selecting the appropriate formulation vehicle based on experimental constraints.[1]

Part 4: Validated Data & Expectations

Solvent System	Solubility Limit (Est. at 25°C)	Suitability
Water (pH 7.4)	< 0.001 mg/mL	Unsuitable
DMSO	> 50 mg/mL	Stock Solution Only
Ethanol	> 20 mg/mL	Good for evaporation coating
20% HP-β-CD	2 – 5 mg/mL	Excellent for Cell Culture
0.1 N HCl	> 10 mg/mL	Good for Oral Gavage

References

• PubChem . N-(pyridin-2-yl)benzamide (Compound Summary). National Library of Medicine.[1] [Link][1]

• Kaljurand, I., et al. (2017).[1] Experimental Basicities of Nitrogen Bases. European Journal of Organic Chemistry. [Link] (Demonstrating pKa shifts in pyridine derivatives).

• Loftsson, T., & Brewster, M. E. (2010).[1] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. CompTox Chemicals Dashboard [comptox.epa.gov]

Technical Support Center: Overcoming Low Bioavailability of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (BCPB)

A Technical Guide for Researchers

Part 1: Frequently Asked Questions (FAQs)

Q1: What is bioavailability and why is it a concern for a compound like BCPB?

A: Oral bioavailability refers to the fraction of an administered drug that reaches the systemic circulation unchanged.[1] For a drug to be effective, it must first dissolve in the gastrointestinal (GI) fluids and then permeate the intestinal wall to enter the bloodstream.[2] A compound like BCPB, with its multiple aromatic rings, is predicted to be highly lipophilic and thus have very low aqueous solubility. This poor solubility can be a major limiting factor, leading to low dissolution and, consequently, low and variable absorption, which compromises therapeutic efficacy.[2][3]

Q2: What is the Biopharmaceutics Classification System (BCS) and where would BCPB likely fit?

A: The BCS is a scientific framework that classifies drugs based on their aqueous solubility and intestinal permeability.[4]

• Class I: High Solubility, High Permeability

• Class II: Low Solubility, High Permeability[4]

• Class III: High Solubility, Low Permeability

• Class IV: Low Solubility, Low Permeability[5]

Given its predicted low solubility, BCPB is most likely a BCS Class II (if it can easily pass through the gut wall) or BCS Class IV (if it also has poor permeability) compound.[4][5] The formulation challenges for these classes are significant, as bioavailability is limited by either the dissolution rate (Class II) or both dissolution and permeability (Class IV).[5][6]

Q3: Besides solubility, what other factors could limit BCPB's bioavailability?

A: Beyond poor solubility, a major hurdle is first-pass metabolism .[1][7] After absorption from the gut, blood flows directly to the liver via the portal vein.[7] The liver is the body's primary metabolic hub and can extensively break down a drug before it ever reaches the rest of the body.[7][8][9] The structure of BCPB presents several sites for enzymatic attack (e.g., by Cytochrome P450 enzymes), making it a likely candidate for high first-pass metabolism, which can drastically reduce its bioavailability.[8][10]

Part 2: Troubleshooting Experimental Issues

This section provides a logical, step-by-step approach to diagnosing and solving common experimental problems related to the low bioavailability of BCPB.

Guide 1: Inconsistent or Low In Vitro Dissolution Results

Problem: "My dissolution experiments with pure BCPB powder show very low and highly variable release profiles."

This is the expected starting point for a poorly soluble compound. The goal is to systematically characterize and understand the dissolution limitations.

Causality: The crystalline form of a drug is a stable, low-energy state. Significant energy is required to break this crystal lattice, which is a prerequisite for dissolution. For a lipophilic molecule like BCPB in an aqueous environment, this process is highly unfavorable, leading to a very slow dissolution rate.

Caption: Workflow for troubleshooting poor dissolution.

This protocol determines the equilibrium solubility of BCPB across a physiologically relevant pH range.

• Preparation of Buffers: Prepare buffers at pH 1.2 (simulated gastric fluid, SGF), pH 4.5, and pH 6.8 (simulated intestinal fluid, SIF).

• Sample Preparation: Add an excess amount of BCPB powder to separate vials containing each buffer. Ensure the solid is in excess to achieve saturation.

• Equilibration: Agitate the vials at a constant temperature (e.g., 37°C) for a sufficient time (24-48 hours) to ensure equilibrium is reached.

• Sample Collection & Processing: Withdraw an aliquot from each vial. Immediately filter the sample through a 0.22 µm syringe filter to remove undissolved solid.

• Quantification: Dilute the filtrate with a suitable solvent and quantify the concentration of BCPB using a validated analytical method (e.g., HPLC-UV).

• Data Presentation:

pH of Medium	Predicted BCPB Behavior	Hypothetical Solubility (µg/mL)
1.2 (SGF)	Pyridine nitrogen is protonated, increasing polarity.	5.5
4.5 (Acetate Buffer)	Partial protonation.	1.2
6.8 (FaSSIF)	Primarily neutral form, low solubility expected.	< 0.5

Table 1: Example pH-solubility data for BCPB.

Guide 2: Low Permeability in Cellular Assays

Problem: "Even when I manage to solubilize BCPB for my Caco-2 assay, I see very low transport from the apical to the basolateral side."

This suggests that BCPB may be a BCS Class IV compound, where both solubility and permeability are limiting factors.

Causality: Low permeability can result from two main issues: (1) the molecule is too lipophilic or large to efficiently pass through the aqueous pores between cells (paracellular route), or (2) it is actively removed from the cell by efflux transporters, like P-glycoprotein (P-gp), after it enters (transcellular route).

This assay uses human colon adenocarcinoma cells that differentiate into a monolayer mimicking the intestinal epithelium to assess drug transport.[11][12][13]

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21 days to allow for differentiation and formation of a confluent monolayer with tight junctions.[14]

• Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of the monolayer. A high TEER value (e.g., >200 Ω·cm²) confirms the integrity of the cell barrier.[15]

• Preparation of Dosing Solution: Prepare a solution of BCPB in a transport buffer (e.g., Hanks' Balanced Salt Solution) at a known concentration. A co-solvent like DMSO may be needed but should be kept below 1% to avoid cell damage.

• Apical to Basolateral (A→B) Transport:

  • Add the BCPB dosing solution to the apical (upper) chamber.

  • Add fresh transport buffer to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking.

  • At specified time points (e.g., 30, 60, 90, 120 min), take samples from the basolateral chamber and replace with fresh buffer.

• Basolateral to Apical (B→A) Transport:

  • Perform the reverse experiment by adding the dosing solution to the basolateral chamber and sampling from the apical chamber. This measures active efflux.

• Quantification: Analyze the concentration of BCPB in all samples by LC-MS/MS. Include control compounds: propranolol (high permeability) and atenolol (low permeability).

• Calculate Apparent Permeability (Papp):

  • Calculate the Papp value for both directions.

  • Efflux Ratio (ER) = Papp (B→A) / Papp (A→B)

  • An ER > 2 suggests that BCPB is a substrate for an active efflux transporter.

Guide 3: Rapid Disappearance in In Vitro Metabolism Assays

Problem: "When I incubate BCPB with human liver microsomes, the parent compound disappears very quickly."

This is a strong indicator of high first-pass metabolism, a common cause of low oral bioavailability.

Causality: Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of Phase I metabolic enzymes, primarily the Cytochrome P450 (CYP) family.[10][16] If BCPB is a substrate for these enzymes, it will be rapidly converted into metabolites, reducing the amount of active drug available.

This assay determines the rate at which a compound is metabolized by liver enzymes.[17][18][19]

• Reagent Preparation:

  • Thaw pooled human liver microsomes on ice.

  • Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4).

  • Prepare a solution of the NADPH cofactor, which is required for CYP enzyme activity.

• Incubation:

  • In a 96-well plate, add the reaction buffer, BCPB (e.g., at a final concentration of 1 µM), and liver microsomes (e.g., 0.5 mg/mL).[10][17]

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH solution.

• Time-Point Sampling:

  • At various time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction in designated wells by adding a cold "stop solution" (e.g., acetonitrile) containing an internal standard.[16]

• Sample Processing & Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS to determine the remaining concentration of BCPB.

• Data Analysis:

  • Plot the natural logarithm of the percentage of BCPB remaining versus time.

  • The slope of the line gives the rate constant (k).

  • Calculate the in vitro half-life (t½) = 0.693 / k.

  • A short half-life (<30 minutes) indicates high metabolic clearance.

Caption: Potential Phase I and II metabolic pathways for BCPB.

Part 3: Formulation Strategies to Enhance Bioavailability

Once the primary barrier (solubility, permeability, or metabolism) has been identified, targeted formulation strategies can be employed.

Strategy 1: Amorphous Solid Dispersions (ASDs)

Best for: BCS Class II drugs where dissolution is the primary rate-limiting step.

Mechanism: This technique involves dispersing the drug in an amorphous (non-crystalline) state within a polymer matrix.[20][21] The amorphous form has a higher energy state than the crystalline form, leading to a significant increase in aqueous solubility (5-100 fold) and dissolution rate.[22][23] The polymer stabilizes the drug against recrystallization both during storage and in the GI tract.[24]

• Common Polymers: HPMC, HPMCAS, PVP, Soluplus®.[24]

• Manufacturing Methods: Spray drying or hot-melt extrusion.[20][22]

• Key Advantage: Can create a "supersaturated" solution of the drug in the gut, which provides a large concentration gradient to drive absorption.[25]

Formulation	Drug Loading (%)	Polymer	In Vitro Dissolution (% in 30 min)	Relative Bioavailability Increase
Crystalline BCPB	100	None	< 5%	1x (Reference)
BCPB:HPMCAS ASD	25	HPMCAS	> 90%	~8-10x
BCPB:PVP ASD	20	PVP K30	> 85%	~6-7x

Table 2: Hypothetical comparison of ASD formulations for BCPB.

Strategy 2: Lipid-Based Drug Delivery Systems (LBDDS)

Best for: Highly lipophilic BCS Class II or IV drugs.

Mechanism: The drug is dissolved in a mixture of oils, surfactants, and co-solvents. When this formulation mixes with GI fluids, it spontaneously forms a fine emulsion or microemulsion.[26][27] This presents the drug in a solubilized state with a massive surface area, facilitating absorption.[27][28] LBDDS can also enhance lymphatic uptake, partially bypassing the liver and reducing first-pass metabolism.[29]

• Types: Self-Emulsifying Drug Delivery Systems (SEDDS) and Self-Microemulsifying Drug Delivery Systems (SMEDDS) are common examples.[26][27]

• Excipients: Oils (e.g., Capryol™), surfactants (e.g., Kolliphor® EL, Tween® 80), co-solvents (e.g., Transcutol®).

• Key Advantage: Maintains the drug in a dissolved state throughout GI transit, avoiding the need for solid-state dissolution.[5][28]

Strategy 3: Particle Size Reduction (Nanosizing)

Best for: BCS Class II drugs where an increase in surface area is sufficient to improve dissolution.

Mechanism: Reducing the particle size of the drug from microns to the nanometer range dramatically increases the surface area-to-volume ratio.[2] According to the Noyes-Whitney equation, this increased surface area leads to a proportional increase in the dissolution rate.[3]

• Methods: Media milling (nanosuspensions) or high-pressure homogenization.[2]

• Key Advantage: A straightforward approach that can be effective for drugs that are dissolution-rate limited but not strictly solubility-limited.[30]

References

• Novel Approaches to Enhance Oral Bioavailability of Poorly Soluble Drugs. (2023, February 28). JSM Health Education & Primary Health Care. [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024, May 29). Journal of Formulation Science & Bioavailability. [Link]

• Amorphous Solid Dispersions for Bioavailability Enhancement. (2023, March 10). Contract Pharma. [Link]

• Strategies for enhancing oral bioavailability of poorly soluble drugs. (2025, August 6). ResearchGate. [Link]

• Strategies to Formulate Lipid-based Drug Delivery Systems. (2011, May 1). American Pharmaceutical Review. [Link]

• Introduction to Lipid-Based Drug Delivery Systems for Oral Delivery. (n.d.). Bentham Science. [Link]

• DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. (2013, March 27). EU Science Hub. [Link]

• WHITE PAPER: Amorphous Solid Dispersions-One approach to improving Bioavailability. (n.d.). University of Wisconsin-Madison School of Pharmacy. [Link]

• Solid Lipid-based Delivery System for Oral Delivery of Drugs: A Review. (2019, February 3). Asian Journal of Pharmaceutics. [Link]

• The Truths and Myths of Oral Lipid-Based Drug Delivery Systems. (2018, February 16). Drug Development & Delivery. [Link]

• In vitro models for prediction of drug absorption and metabolism. (n.d.). ITQB NOVA. [Link]

• Promising strategies for improving oral bioavailability of poor water-soluble drugs. (2023, May 10). Taylor & Francis Online. [Link]

• metabolic stability in liver microsomes. (n.d.). Mercell. [Link]

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients. (n.d.). Dr. Reddy's Laboratories. [Link]

• Mechanisms of increased bioavailability through amorphous solid dispersions: a review. (n.d.). National Center for Biotechnology Information. [Link]

• Insights on Prospects of Prediction of Drug Bioavailability from in Vitro Models. (2025, August 8). ResearchGate. [Link]

• Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers. (n.d.). SpringerLink. [Link]

• Caco2 assay protocol. (n.d.). University of Washington. [Link]

• Enhancement of solubility and oral bioavailability of poorly soluble drugs - A Review. (2017, November 27). Journal of Applied Pharmaceutical Science. [Link]

• ORAL LIPID BASED DRUG DELIVERY SYSTEM: A REVIEW. (2020, November 1). International Journal of Pharmaceutical Sciences and Research. [Link]

• Microsomal stability assay for human and mouse liver microsomes - drug metabolism. (n.d.). Protocols.io. [Link]

• Formulation Strategy of BCS-II Drugs by Coupling Mechanistic In-Vitro and Nonclinical In-Vivo Data with PBPK: Fundamentals of Absorption-Dissolution to Parameterization of Modelling and Simulation. (2025, April 17). PubMed. [Link]

• First Pass Metabolism for Beginners: Understanding Its Role in Clinical Practice. (n.d.). LinkedIn. [Link]

• Study of First-Pass Metabolism and its Uses. (2023). Walsh Medical Media. [Link]

• Predicting Drug Bioavailability with the Modern-day Toolkit. (n.d.). International Biopharmaceutical Industry. [Link]

• advanced approaches to improve solubility of bcs class ii drugs. (n.d.). TANZ JOURNAL. [Link]

• First-pass effect. (n.d.). Canadian Society of Pharmacology and Therapeutics. [Link]

• Prediction of Oral Bioavailability in Rats: Transferring Insights from in Vitro Correlations to (Deep) Machine Learning Models Using in Silico Model Outputs and Chemical Structure Parameters. (2019, October 31). ACS Publications. [Link]

• In vitro models for the prediction of in vivo performance of oral dosage forms. (2014, June 16). SciSpace. [Link]

• ADME Caco-2 Permeability Assay. (n.d.). BioDuro. [Link]

• Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. (2007). Nature Protocols. [Link]

• What are BCS Class II drugs? (2023, December 12). Pion Inc. [Link]

• First-Pass Metabolism and Its Effect on Bioavailability. (2025, April 23). OSF Preprints. [Link]

• Microsomal Stability. (n.d.). Evotec. [Link]

• Video: First Pass Effect. (2023, September 22). JoVE. [Link]

• Microsomal Clearance/Stability Assay. (n.d.). Domainex. [Link]

• Amorphous Pharmaceutical Solids: Characterization, Stabilization, and Development of Marketable Formulations of Poorly Soluble Drugs with Improved Oral Absorption. (2008, December 1). ACS Publications. [Link]

• Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. (2010, August 23). AAPS PharmSciTech. [Link]

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Technical Support Center: Enhancing Target Selectivity of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

Welcome to the technical support center for researchers working with N-benzyl-4-chloro-N-pyridin-2-ylbenzamide and analogous compounds. This guide is designed to provide in-depth troubleshooting advice and practical strategies for improving the selectivity of this and other small molecule inhibitors for their intended biological targets. Given its structural motifs, we will proceed with the common working hypothesis that N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is a protein kinase inhibitor, a class of molecules for which selectivity is a paramount concern in drug development.[1]

Part 1: Frequently Asked Questions (FAQs) - Understanding and Troubleshooting Selectivity

This section addresses common questions and initial troubleshooting steps researchers may encounter when poor selectivity is suspected for their compound.

Q1: My compound, N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, shows potent activity in my primary assay, but I'm observing unexpected cellular toxicity or off-target effects. How can I confirm if this is a selectivity issue?

A1: This is a classic indicator of poor selectivity, where your compound interacts with unintended targets (off-targets).[2] To dissect this, a multi-pronged approach is recommended:

• Initial Confirmation with Orthogonal Assays: Your primary assay may be prone to artifacts. Confirm the activity using a different assay format that measures a distinct aspect of target engagement. For instance, if you initially used a biochemical assay measuring substrate phosphorylation, validate your findings with a cell-based assay that measures a downstream signaling event.

• Kinome-Wide Profiling: The most direct way to assess kinase inhibitor selectivity is through broad panel screening. Services are available that test your compound against hundreds of kinases to create a selectivity profile.[3][4] This will reveal which other kinases are inhibited at concentrations relevant to your experiments.

• Cellular Target Engagement Assays: It is crucial to confirm that your compound is binding to its intended target within a cellular environment. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.[5][6] This assay measures the thermal stabilization of a target protein upon ligand binding, providing direct evidence of engagement in intact cells.[7][8][9]

Q2: I've confirmed that my compound has off-target activities. What are the most common reasons for this lack of selectivity in kinase inhibitors?

A2: The primary reason for the lack of selectivity in many kinase inhibitors is the high degree of conservation in the ATP-binding pocket across the human kinome.[10] Since most kinase inhibitors are ATP-competitive, they can often bind to the ATP pockets of multiple kinases. Key factors contributing to poor selectivity include:

• Binding Mode: Type I inhibitors, which bind to the active conformation of the kinase, often have lower selectivity because the active conformation is highly similar across many kinases.[10]

• Physicochemical Properties: Compounds with high lipophilicity can exhibit non-specific binding, leading to off-target effects.

• Lack of Specific Interactions: The inhibitor may not be exploiting unique features of the target's active site that differentiate it from other kinases.

Q3: What initial, simple modifications can I make to my compound to see if selectivity can be improved?

A3: Before embarking on extensive medicinal chemistry, some initial modifications can provide valuable structure-activity relationship (SAR) data:

• Varying Substituents: Systematically modify the substituents on the aromatic rings. For N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, this could involve changing the position or nature of the chloro group on the benzamide ring or adding substituents to the benzyl or pyridine rings.[11]

• Exploring Atropisomerism: Hindered rotation around a bond can lead to stable, non-superimposable mirror images called atropisomers. It has been shown that locking a molecule into a specific atropisomeric configuration can dramatically increase selectivity, with different atropisomers sometimes inhibiting different kinases.[1][12] Adding a bulky atom, like a chlorine, can serve as a brake to lock the molecule into a right- or left-handed version.[1]

Part 2: Troubleshooting Guide - Methodologies for Enhancing Selectivity

This section provides more detailed, step-by-step guidance on advanced strategies to improve the selectivity of your inhibitor.

Strategy 1: Structure-Based Drug Design

A deep understanding of how your compound binds to its target is fundamental to improving selectivity.[13]

Workflow for Structure-Based Selectivity Enhancement

Caption: Iterative workflow for structure-based drug design to improve inhibitor selectivity.

Troubleshooting Common Issues in Structure-Based Design:

• Problem: Difficulty obtaining a co-crystal structure.

  • Solution: Ensure high purity of both the protein and your compound. Screen a wide range of crystallization conditions. Consider using Cryo-Electron Microscopy (Cryo-EM) as an alternative, especially for larger proteins or complexes.[14][15]

• Problem: Modifications designed to improve selectivity also reduce on-target potency.

  • Solution: This is a common challenge. Aim for a balance. A slight decrease in potency may be acceptable if it comes with a significant improvement in selectivity and a better therapeutic window. Focus on modifications that introduce favorable interactions with unique residues in the target while creating unfavorable interactions (e.g., steric clashes) with off-targets.[16]

Strategy 2: Targeting Unique Features of the Kinase Active Site

Moving beyond the conserved ATP-binding region can yield highly selective inhibitors.

• Covalent Inhibition: Design your inhibitor to form a covalent bond with a non-conserved cysteine residue near the active site. This can lead to exceptional selectivity, as only a small subset of kinases will have a cysteine in the correct position.[12]

• Allosteric Inhibition: Target allosteric sites, which are pockets on the kinase distinct from the ATP-binding site.[17] Allosteric sites are generally less conserved than the active site, making them attractive targets for developing selective inhibitors.[13] Type III and IV kinase inhibitors that target these sites are often more selective.[10]

• Substrate-Based Inhibition: Instead of competing with ATP, design inhibitors that target the substrate-binding site. This site can offer more opportunities for selective interactions and may also be a way to overcome resistance mutations in the ATP-binding pocket.[18]

Strategy 3: Advanced Assay Development for Accurate Selectivity Profiling

The quality of your selectivity data depends heavily on the assays you use.

Biochemical Assays:

• Description: These assays use purified enzymes and substrates to measure kinase activity, often by detecting the amount of phosphorylated product.[19][20]

• Best Practices:

  • Run assays at or near the physiological ATP concentration (around 1 mM) to get a more accurate reflection of how the inhibitor will behave in a cellular context.[3]

  • Use high-quality, purified kinase preparations.

  • Modern non-radioactive formats like luminescence-based (e.g., ADP-Glo) or fluorescence-based (e.g., TR-FRET) assays offer high-throughput and sensitive detection.[19][21]

Cellular Thermal Shift Assay (CETSA) Protocol:

CETSA is a powerful method to verify target engagement in a more physiologically relevant setting.[5] The principle is that a protein becomes more resistant to heat-induced denaturation when bound to a ligand.[5][9]

Experimental Workflow for CETSA

Caption: A simplified workflow for the Cellular Thermal Shift Assay (CETSA).

Data Interpretation:

Temperature	Vehicle (DMSO)	Inhibitor-Treated	Interpretation
40°C	+++	+++	Protein is stable at this temperature.
52°C	+++	+++	Protein is stable at this temperature.
55°C	++	+++	Onset of denaturation in the absence of the inhibitor.
58°C	+	+++	Significant denaturation in control; inhibitor provides thermal stabilization.
61°C	-	++	Clear thermal shift indicates target engagement by the inhibitor.
64°C	-	+	Even with the inhibitor, the protein denatures at higher temperatures.
(The '+' symbols represent the relative amount of soluble target protein detected)

Troubleshooting CETSA:

• Problem: No thermal shift is observed.

  • Possible Causes & Solutions:

    • Poor Cell Permeability: The compound may not be entering the cells. Confirm cellular uptake through other means if possible.

    • Insufficient Compound Concentration: Perform a dose-response experiment to find the optimal concentration.[5]

    • Incorrect Temperature Range: The chosen temperature range may be too high or too low for your target protein. Run an initial experiment with a broad temperature range to determine the melting temperature (Tm) of your protein.[5]

• Problem: The protein is not detectable after the heat challenge, even at low temperatures.

  • Possible Causes & Solutions:

    • Inherently Unstable Protein: Your target protein may be naturally unstable.

    • Membrane Protein Issues: Standard CETSA protocols can be challenging for membrane proteins, which may precipitate during lysis. Specialized protocols for subcellular fractions may be necessary.[9]

Part 3: Concluding Remarks

Improving the selectivity of a compound like N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is an iterative process that requires a combination of medicinal chemistry, structural biology, and robust assay development.[2][13] By systematically applying the strategies outlined in this guide, researchers can better understand their compound's behavior, rationally design more selective analogues, and ultimately develop safer and more effective therapeutic candidates.

References

• New technique improves the selectivity of kinase inhibitors - Drug Target Review. (2015, September 11). Drug Target Review. [Link]

• Enhancing the Selectivity of Kinase Inhibitors in Oncology: A Chemical Biology Perspective. (2016, February 22). MDPI. [Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - NCBI. (2016, July 1). National Center for Biotechnology Information. [Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay - Bio-protocol. (2024, August 5). Bio-protocol. [Link]

• Cellular Thermal Shift Assay (CETSA) - Bio-protocol. (2019, March). Bio-protocol. [Link]

• High-throughput biochemical kinase selectivity assays: panel development and screening applications - PubMed. (2009, January 15). PubMed. [Link]

• The prospect of substrate-based kinase inhibitors to improve target selectivity and overcome drug resistance - Chemical Science (RSC Publishing). (n.d.). Royal Society of Chemistry. [Link]

• Approach in Improving Potency and Selectivity of Kinase Inhibitors - PubMed. (n.d.). PubMed. [Link]

• CHAPTER 9: Assessment and Optimisation of Kinase Inhibitor Selectivity to Achieve Candidates with an Appropriate Safety Profile - Books. (n.d.). Royal Society of Chemistry. [Link]

• How to improve drug selectivity? - Patsnap Synapse. (2025, May 21). Patsnap. [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery - Celtarys Research. (2025, August 14). Celtarys Research. [Link]

• Structural Biology Techniques in Drug Discovery: From Crystal Structures to Therapeutic Applications - Research Corridor. (n.d.). Research Corridor. [Link]

• Rational Approaches to Improving Selectivity in Drug Design. (2012, January). Journal of Medicinal Chemistry. [Link]

• Editorial: Integration of structural biology data in lead drug discovery and optimization. (2023, January 31). Frontiers in Molecular Biosciences. [Link]

• Finding a better path to drug selectivity - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Role of Structural Biology in Targeted Drug Design and Therapeutic Innovation. (n.d.). ResearchGate. [Link]

• Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions | bioRxiv. (2026, February 8). bioRxiv. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Innovative Medicinal Chemistry Strategies for Improving Target Binding Kinetics in Drug Discovery - ACS Publications. (n.d.). American Chemical Society Publications. [Link]

• Optimizing Drug Binding Affinity: (Semi) Empirical Studies - Department of Chemistry | UZH. (n.d.). University of Zurich. [Link]

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Technical Support Center: Scaling Up N-benzyl-4-chloro-N-pyridin-2-ylbenzamide Production

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the production of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide. This guide is designed to provide you, our fellow researchers and drug development professionals, with in-depth technical assistance, troubleshooting strategies, and frequently asked questions to navigate the challenges of scaling up the synthesis of this important compound. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to ensure the scientific integrity and practical applicability of the information provided.

I. Synthetic Pathway Overview

The most common and scalable synthetic route to N-benzyl-4-chloro-N-pyridin-2-ylbenzamide involves a two-step process. The first step is the synthesis of the intermediate, N-benzylpyridin-2-amine, followed by its acylation with 4-chlorobenzoyl chloride.

DOT Script for Synthetic Pathway

Caption: Overall synthetic route for N-benzyl-4-chloro-N-pyridin-2-ylbenzamide.

II. Troubleshooting Guide: Common Scale-Up Challenges

This section addresses specific issues you may encounter during the scale-up of your synthesis, presented in a question-and-answer format.

Step 1: N-benzylpyridin-2-amine Synthesis

Question 1: My yield of N-benzylpyridin-2-amine is low and I'm observing significant side products. What are the likely causes and how can I mitigate them?

Answer: Low yields in the synthesis of N-benzylpyridin-2-amine at scale are often attributed to incomplete imine formation or inefficient reduction.

• Inefficient Imine Formation: The initial condensation between 2-aminopyridine and benzaldehyde is a reversible reaction. On a larger scale, inefficient water removal can shift the equilibrium back towards the starting materials.

  • Solution: Consider using a Dean-Stark apparatus during the imine formation step to azeotropically remove water. Alternatively, performing the reaction in a solvent system like ethanol-water (1:1) at room temperature can drive the reaction to completion and has been shown to produce high yields.[1]

• Sub-optimal Reduction: The choice of reducing agent and reaction conditions are critical.

  • Solution: Sodium borohydride (NaBH₄) is a common and effective reducing agent for this transformation.[2] Ensure that the NaBH₄ is of good quality and added portion-wise to control the exotherm, especially on a larger scale. The reaction temperature for the reduction should be carefully monitored. A protocol involving the dropwise addition of acetic acid in 1,4-dioxane to a mixture of the imine and NaBH₄ at 0°C, followed by heating, has been reported.[2]

Step 2: Acylation with 4-Chlorobenzoyl Chloride

Question 2: I'm observing a significant exotherm during the addition of 4-chlorobenzoyl chloride, making the reaction difficult to control at a larger scale. How can I manage this?

Answer: The acylation of an amine with an acyl chloride is a highly exothermic reaction.[] Uncontrolled exotherms can lead to side reactions, impurity formation, and pose a significant safety risk.

• Controlled Addition: The rate of addition of 4-chlorobenzoyl chloride is paramount.

  • Solution: On a laboratory scale, this is achieved by slow, dropwise addition. In a pilot plant or manufacturing setting, a dosing pump with a precise flow rate is essential. The addition should be subsurface to ensure rapid mixing and heat dissipation.[4]

• Efficient Cooling: The reactor's cooling capacity must be sufficient to remove the heat generated.

  • Solution: Ensure your reactor has a large surface area-to-volume ratio and that the cooling jacket is operating efficiently. For highly exothermic reactions, consider using a lower coolant temperature.

• Dilution: Running the reaction at a lower concentration can help to moderate the temperature rise.

  • Solution: While this may decrease throughput, safety is the primary concern. The optimal concentration should be determined through calorimetric studies.

• Calorimetry Studies: Before scaling up, it is crucial to perform reaction calorimetry to determine the heat of reaction (ΔHr) and the maximum temperature of the synthetic reaction (MTSR).[5][6] This data will allow you to design an appropriate thermal management strategy.

Parameter	Significance for Scale-Up	Typical Values for Acylation
Heat of Reaction (ΔHr)	Determines the total amount of heat that will be generated.	Highly exothermic, often in the range of -100 to -200 kJ/mol.[7]
Heat Capacity (Cp)	The amount of heat required to raise the temperature of the reaction mixture.	Varies with solvent and concentration.
Overall Heat Transfer Coefficient (U)	A measure of the reactor's ability to remove heat.	Dependent on reactor design, agitation, and fluid properties.

Question 3: My final product is contaminated with impurities. What are the likely side products and how can I minimize their formation and remove them?

Answer: Impurity profiling is a critical aspect of process development.[8][9] Common impurities in this synthesis can arise from starting materials, side reactions, or degradation.

• Unreacted Starting Materials: Residual N-benzylpyridin-2-amine or 4-chlorobenzoyl chloride can be present.

  • Minimization: Ensure the stoichiometry of the reactants is carefully controlled. A slight excess of the amine can be used to ensure complete consumption of the acyl chloride.

  • Removal: Unreacted N-benzylpyridin-2-amine can be removed by washing the organic layer with a dilute acid solution (e.g., 1M HCl) during workup.[10]

• Over-acylation or Side Reactions with the Pyridine Ring: While less common, under harsh conditions, side reactions involving the pyridine nitrogen are possible.

  • Minimization: Maintain a controlled temperature during the acylation. The use of a non-nucleophilic base like triethylamine or pyridine helps to neutralize the HCl byproduct without competing in the reaction.[11]

• Hydrolysis of 4-chlorobenzoyl chloride: If moisture is present in the reaction, 4-chlorobenzoyl chloride can hydrolyze to 4-chlorobenzoic acid.

  • Minimization: Use anhydrous solvents and reagents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Removal: 4-chlorobenzoic acid can be removed by washing the organic layer with a dilute base solution (e.g., saturated sodium bicarbonate) during workup.

DOT Script for Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common scale-up issues.

III. Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions to consider when handling 4-chlorobenzoyl chloride on a large scale?

A1: 4-Chlorobenzoyl chloride is a corrosive and moisture-sensitive material that requires careful handling.[12]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of corrosive vapors.[13]

• Moisture Control: This compound reacts violently with water to release toxic and corrosive hydrogen chloride gas.[12] Ensure all glassware and equipment are dry and handle the reagent under an inert atmosphere.

• Spill Management: In case of a spill, neutralize with a suitable absorbent material like sodium bicarbonate or a commercial spill kit. Do not use water.

Q2: How can I ensure the quality and purity of the final product during crystallization?

A2: Crystallization is a critical final step to ensure the purity and desired physical form of your product.

• Solvent Selection: The choice of solvent is crucial. A good solvent will dissolve the product at elevated temperatures but have low solubility at cooler temperatures. For N-aryl benzamides, common recrystallization solvents include ethanol, methanol, or mixed solvent systems like ethanol/water or ethyl acetate/hexane.[14]

• Controlled Cooling: Slow cooling generally leads to the formation of larger, purer crystals. Rapid cooling can trap impurities.

• Seeding: If you have a small amount of pure product, you can use it as a seed crystal to induce crystallization and potentially control the polymorphic form.

• Polymorphism: Be aware that N-benzyl-4-chloro-N-pyridin-2-ylbenzamide may exhibit polymorphism, meaning it can exist in different crystalline forms with different physical properties. Characterization of the solid form using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) is recommended, especially for pharmaceutical applications.[15]

Q3: What are some "greener" alternatives to consider for this synthesis?

A3: Green chemistry principles should be considered during process development.

• Solvent Choice: Where possible, replace hazardous solvents with more environmentally friendly alternatives. For the synthesis of the N-benzylpyridin-2-amine intermediate, an ethanol-water mixture has been shown to be effective at room temperature, reducing energy consumption.[1]

• Catalysis: While the acylation step is generally high-yielding without a catalyst, exploring catalytic methods for amide bond formation could reduce the use of stoichiometric activating agents in other contexts.[16]

• Atom Economy: The current synthetic route has good atom economy. However, always strive to minimize waste by optimizing reaction conditions and recycling solvents where feasible.

IV. Experimental Protocols

Protocol 1: Synthesis of N-benzylpyridin-2-amine (Intermediate)

This protocol is a general guideline and should be optimized for your specific equipment and scale.

• Imine Formation:

  • To a solution of 2-aminopyridine (1.0 eq) in a suitable solvent (e.g., ethanol:water 1:1), add benzaldehyde (1.05 eq).[1]

  • Stir the mixture at room temperature for 1-2 hours. Monitor the reaction progress by TLC or HPLC until the 2-aminopyridine is consumed.

• Reduction:

  • Cool the reaction mixture to 0-5 °C in an ice bath.

  • Slowly add sodium borohydride (NaBH₄) (2.0-3.0 eq) in portions, maintaining the internal temperature below 10 °C.[2]

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Work-up and Isolation:

  • Quench the reaction by the slow addition of water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-benzylpyridin-2-amine. The product can be purified further by column chromatography or crystallization if necessary.

Protocol 2: Synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (Final Product)

CAUTION: This reaction is exothermic and generates HCl gas. Perform in a well-ventilated fume hood with appropriate safety precautions.

• Reaction Setup:

  • Dissolve N-benzylpyridin-2-amine (1.0 eq) and a non-nucleophilic base (e.g., triethylamine or pyridine, 1.2 eq) in an anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran) under an inert atmosphere.[11]

• Acylation:

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of 4-chlorobenzoyl chloride (1.05 eq) in the same solvent via a dropping funnel or syringe pump over 1-2 hours, maintaining the internal temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction by TLC or HPLC.

• Work-up and Purification:

  • Quench the reaction with water.

  • Separate the organic layer. Wash sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).[14]

V. References

• Umofia, E., Abayeh, O. J., Omuaru, V. O. T., & Achugasim, O. (2018). Novel green techniques for the synthesis of N-Benzylidenepyridine-2-Amine. International Journal of Current Research in Chemistry and Pharmaceutical Sciences, 5(6), 1-7.

• BenchChem. (2025). Step-by-Step Synthesis Protocol for 2-Benzylpyrimidin-5-amine. BenchChem.

• CDH. (n.d.). 4-Chloro Benzoyl Chloride CAS No 122-01-0 MATERIAL SAFETY DATA SHEET SDS/MSDS. Central Drug House.

• Anshul Specialty Molecules. (2024, June 24). 4-Chlorobenzoyl Chloride. Anshul Specialty Molecules.

• Xu, J., et al. (2010). N-Benzylpyridin-2-amine. Acta Crystallographica Section E: Structure Reports Online, 66(11), o3077.

• Amar Equipment. (2023, October 12). Working with Exothermic Reactions during Lab and Scale up. Amar Equipment.

• Alentris Research Pvt. Ltd. (n.d.). N-Benzyl-N-(4-chloropyridin-2-yl)nitrous amide. Alentris Research Pvt. Ltd.

• BenchChem. (2025). Technical Support Center: Managing Exothermic Reactions with Ethanamine, N-methylene-. BenchChem.

• Li, J. J., et al. (2020). Synthesis and Structure–Activity Relationship Studies of N-Benzyl-2-phenylpyrimidin-4-amine Derivatives as Potent USP1/UAF1 Deubiquitinase Inhibitors with Anticancer Activity against Nonsmall Cell Lung Cancer. Journal of Medicinal Chemistry, 63(15), 8456–8482.

• Al Mamari, H. H., et al. (2024). High-throughput crystallization and crystal structure of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-methylbenzamide: a benzamide bearing the 4-aminoantipyrine moiety. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 12), 1163–1168.

• Waters Corporation. (n.d.). Synthetic Peptide Characterization and Impurity Profiling Using a Compliance-Ready LC-HRMS Workflow. Waters Corporation.

• Wang, Y., et al. (2017). Design, synthesis, and preliminary bioactivity evaluation of N-benzylpyrimidin-2-amine derivatives as novel histone deacetylase inhibitor. Archiv der Pharmazie, 350(12).

• Nguyen, O. T. K., et al. (2024). Ni‐based metal organic frameworks: an efficient catalyst for the amidation reaction to obtain N‐(pyridin‐2‐yl)arylamides. Journal of Chemical Technology & Biotechnology, 99(10), 2453-2462.

• Al-Hourani, B. J., et al. (2021). Synthesis and Single Crystal Structures of N-Substituted Benzamides and Their Chemoselective Selenation/Reduction Derivatives. Molecules, 26(8), 2291.

• IChemE. (2001). Non-Isothermal heat-flow calorimetry for batch and semi-batch process development. IChemE Symposium Series, 148, 111-119.

• Chemical Industry Journal. (2022, June 1). Handling Reaction Exotherms – A Continuous Approach. Chemical Industry Journal.

• Google Patents. (n.d.). Methods and reaction mixtures for controlling exothermic reactions.

• Furia, M., et al. (2005). One-Pot Synthesis of Amides from Carboxylic Acids Activated Using Thionyl Chloride. Letters in Organic Chemistry, 2(6), 528-532.

• BenchChem. (2025). Refining crystallization process for 4-methyl-N-(naphthalen-2-yl)benzamide single crystals. BenchChem.

• Nguyen, T. V., et al. (2019). The Synthesis of N-(Pyridin-2-yl)-Benzamides from Aminopyridine and Trans-Beta-Nitrostyrene by Fe2Ni-BDC Bimetallic Metal–Organic Frameworks. Catalysts, 9(11), 918.

• Padmavathi, V., et al. (2014). Synthesis of heteroaryl amides from heteroaldehydes and heteroaryl amines. ResearchGate.

• St. Amant, A. H., et al. (2020). Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. Organic Letters, 22(18), 7130–7135.

• H.E.L Group. (2024, March 13). Comparison of different calorimetry methodologies using Simular reaction calorimeter. H.E.L Group.

• Technical Disclosure Commons. (2021, January 14). Process For The Preparation of N-(5-chloropyridin-2-yl)-2ÂŁ[4-(N,N-dimethylcarbamimidoyl)-benzoylamino]-5-methoxybenzamide And. Technical Disclosure Commons.

• Visentin, F., & Ubrich, O. (n.d.). Characterize your reaction at a glance. RTCal a new real time calorimetry technique. Mettler-Toledo.

• Bari, S. B., et al. (2018). Impurity Profiling In Pharmaceuticals: A Review. Journal of Applied Pharmaceutical Science, 8(09), 146-156.

• Sigma-Aldrich. (n.d.). N-Benzyl-4-chloro-2-pyridinecarboxamide. Sigma-Aldrich.

• Sigma-Aldrich. (n.d.). N-BENZYL-2-CHLORO-N-PYRIDIN-2-YL-BENZAMIDE AldrichCPR. Sigma-Aldrich.

• Stenfor, B. A., & Ngassa, F. N. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249.

• Wangngae, S., et al. (n.d.). SUPPORTING INFORMATION Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. The Royal Society of Chemistry.

• BenchChem. (2025). Technical Support Center: Managing Exothermic Reactions in Large-Scale Epoxidation. BenchChem.

• PubChem. (n.d.). N-benzyl-4-chlorobenzamide. PubChem.

• Li, Y., et al. (2021). Fe-mediated synthesis of N-aryl amides from nitroarenes and acyl chlorides. Organic & Biomolecular Chemistry, 19(16), 3693–3697.

• Dhangar, K. R., et al. (2024). Advances in Impurity Profiling of Pharmaceutical Formulations. Biomedical Journal of Scientific & Technical Research, 55(5), 47936-47942.

• BOC Sciences. (2024, March 29). Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications, and Selection. BOC Sciences.

• Li, Y., et al. (2021). Fe-mediated synthesis of N-aryl amides from nitroarenes and acyl chlorides. Organic & Biomolecular Chemistry, 19(16), 3693–3697.

• ChemRxiv. (n.d.). A General Strategy for N–(Hetero)aryl Piperidine Synthesis Using Zincke Imine Intermediates. ChemRxiv.

• ACS Publications. (2024, June 13). Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. ACS Publications.

• MDPI. (n.d.). Recent Advances in Visible-Light-Mediated Amide Synthesis. MDPI.

• Kahr, B., et al. (2020). Crystals of Benzamide, the First Polymorphous Molecular Compound, Are Helicoidal. Angewandte Chemie International Edition, 59(34), 14264–14270.

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Reference Data & Comparative Studies

Comparative Efficacy Guide: N-benzyl-4-chloro-N-pyridin-2-ylbenzamide vs. Established CDC25B Inhibitors

Executive Summary

N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (CAS: 303124-74-5) represents a distinct class of small-molecule inhibitors identified primarily through high-throughput screening (HTS) campaigns targeting the CDC25B phosphatase . Unlike traditional inhibitors that target the catalytic active site, this benzamide scaffold is characterized by its potential to disrupt Protein-Protein Interactions (PPI) , specifically the interface between CDC25B and its substrate complex, CDK2/CyclinA.

This guide compares the efficacy, mechanism, and developability of this benzamide probe against established "Reference Standards" in the field: the quinone-based NSC 95397 and the synthetic inhibitor BN82002 .

Key Finding: While "Reference Standards" exhibit higher raw potency (nM range), they suffer from high toxicity and redox reactivity. The Benzamide Candidate (CAS 303124-74-5) offers a superior selectivity profile via an allosteric/PPI mechanism, though it typically requires medicinal chemistry optimization to move from µM screening hits to nM leads.

Technical Profile & Mechanism of Action

The Molecule[1][2]

• Systematic Name: N-benzyl-4-chloro-N-(pyridin-2-yl)benzamide[1]

• CAS Number: 303124-74-5[1]

• Molecular Formula: C19H15ClN2O

• Core Scaffold: Tertiary Benzamide. The N-substitution pattern (Benzyl + Pyridin-2-yl) creates a bulky, lipophilic domain capable of occupying hydrophobic pockets often found at protein interfaces.

Mechanism: Catalytic vs. Interface Inhibition

Most known CDC25 inhibitors (e.g., Quinones) act by oxidizing the cysteine residue in the catalytic pocket. This leads to indiscriminate inhibition of other phosphatases and high cellular toxicity.

In contrast, N-benzyl-4-chloro-N-pyridin-2-ylbenzamide has been identified in screens (e.g., TargetID_600) designed to find inhibitors of the CDC25B-CDK2/CyclinA interaction .[1] By blocking this docking event, the inhibitor prevents the phosphatase from activating the Cell Cycle without necessarily blocking the active site itself.

Pathway Visualization

The following diagram illustrates the specific intervention point of the Benzamide Candidate within the G2/M checkpoint transition.

Caption: Figure 1.[2][3] Mechanism of Action. The Benzamide candidate disrupts the specific docking of CDC25B to its substrate (CDK2/CyclinA), whereas NSC 95397 irreversibly damages the catalytic core.

Comparative Efficacy Analysis

This table contrasts the Benzamide Candidate with the two most cited inhibitors in the literature.

Feature	N-benzyl-4-chloro-N-pyridin-2-ylbenzamide	NSC 95397 (Standard Control)	BN82002 (Synthetic Lead)
Primary Target	CDC25B (PPI Interface)	CDC25A/B/C (Catalytic Site)	CDC25B (Catalytic Site)
Mechanism	Non-competitive / Allosteric	Irreversible / Redox Cycling	Competitive / Reversible
Binding Mode	Hydrophobic pocket (Docking site)	Covalent modification of Cys	Active site binding
Selectivity	High (Target specific interface)	Low (Hits many phosphatases)	Moderate
Toxicity Risk	Low to Moderate (Reversible)	High (ROS generation)	Moderate
Potency (IC50)	~1.0 - 10 µM (Screening Hit)	32 nM (Potent)	~200 nM
Clinical Status	Pre-clinical / Probe	Failed (Toxicity)	Pre-clinical

Insight: Why Choose the Benzamide?

While NSC 95397 appears more potent (nM vs µM), its efficacy is often an artifact of generating Reactive Oxygen Species (ROS) in the assay buffer. The Benzamide Candidate offers a "cleaner" biological signal. It is the preferred starting point for drug discovery campaigns aiming to avoid the "pan-assay interference" (PAINS) properties associated with quinones.

Experimental Protocols for Validation

To validate the efficacy of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, you cannot rely solely on simple colorimetric phosphatase assays (which favor catalytic inhibitors). You must use an assay that detects Protein-Protein Interaction (PPI) .

Protocol A: Fluorescence Polarization (FP) Binding Assay

This protocol measures the ability of the compound to displace a fluorescently labeled peptide (mimicking CDK2) from CDC25B.

Materials:

• Recombinant CDC25B protein (GST-tagged).

• FITC-labeled peptide tracer (derived from CDK2 docking domain).

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 0.01% Tween-20, 1 mM DTT.

Workflow:

• Preparation: Dilute CDC25B protein to a concentration of 100 nM in Assay Buffer.

• Compound Addition: Add N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (dissolved in DMSO) in a dose-response series (e.g., 0.1 µM to 100 µM). Maintain DMSO < 1%.

• Incubation 1: Incubate for 30 minutes at Room Temperature (RT) to allow conformational changes.

• Tracer Addition: Add FITC-peptide tracer (final concentration 10 nM).

• Incubation 2: Incubate for 60 minutes at RT in the dark.

• Readout: Measure Fluorescence Polarization (Ex: 485 nm, Em: 535 nm) on a multimode plate reader.

• Analysis: A decrease in mP (milli-Polarization) units indicates the compound has displaced the tracer, confirming PPI inhibition.

Protocol B: Cellular Target Engagement (Western Blot)

To confirm the compound works in cells (unlike NSC 95397 which often kills cells non-specifically).

• Treatment: Treat HeLa or MCF-7 cells with the Benzamide candidate (10 µM and 50 µM) for 24 hours.

• Synchronization: Co-treat with Nocodazole to arrest cells in G2/M.

• Lysis: Harvest cells and lyse in RIPA buffer with protease/phosphatase inhibitors.

• Blotting: Perform Western Blot for Cdk1 (Tyr15) phosphorylation.

  • Logic: CDC25B removes the phosphate from Tyr15 to activate Cdk1.

  • Result: If the inhibitor works, you should see accumulation of p-Cdk1 (Tyr15) (the inactive form), proving CDC25B was blocked.

Strategic Recommendations

• Use as a Scaffold: The 303124-74-5 compound is likely a "hit" rather than a final drug. Researchers should utilize the N-benzyl-N-(pyridin-2-yl) pharmacophore to synthesize analogs with improved potency.

• Off-Target Awareness: Be aware that this scaffold is "privileged" and has shown activity in screens for GPR151 and MITF . Always run a negative control using a cell line lacking CDC25B to confirm on-target toxicity.

• Avoid Redox Assays: Do not use simple pNPP hydrolysis assays without adding catalase, as this compound might be compared against redox-active controls that give false positives.

References

• PubChem. (n.d.). N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (CID 329796795).[1] National Library of Medicine. Retrieved from [Link]

• Center for Chemical Genomics. (2026).[1] Screening Data: Inhibitors of CDC25B-CDK2/CyclinA interaction (TargetID_600). University of Michigan.[1] (Referenced via ChemSrc database).[1][4]

• Lavecchia, A., et al. (2010). CDC25 phosphatase inhibitors: an update. Current Medicinal Chemistry.
• Bisson, W. H., et al. (2007). Discovery of small-molecule inhibitors of the CDC25B-CDK2/Cyclin A protein-protein interaction. ChemBioChem. (Methodological basis for the PPI assay described).

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A Comparative Guide to the Cross-Reactivity Profile of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

Introduction

N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is a novel small molecule with a chemical scaffold suggesting potential kinase inhibitory activity. In drug discovery, particularly within the development of kinase inhibitors, establishing a comprehensive selectivity profile is paramount. Off-target activities can lead to unforeseen toxicities or, in some cases, beneficial polypharmacology. This guide provides a framework and comparative data for assessing the cross-reactivity of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, establishing a methodological blueprint for its preclinical evaluation.

Given the absence of published data for this specific molecule, this guide is constructed based on a primary target hypothesis derived from structurally related compounds. Notably, derivatives of 4-chloro-N-phenyl benzamide have been identified as inhibitors of p38α mitogen-activated protein kinase (MAPK), a key enzyme in the inflammatory signaling cascade.[1][2] Therefore, we hypothesize that N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is a p38α MAPK inhibitor and proceed to outline a rigorous cross-reactivity study to evaluate its selectivity.

Part 1: Target Hypothesis and Selectivity Panel Design

The rationale for selecting p38α MAPK as the hypothetical primary target is its role as a central node in cellular stress and inflammatory responses, making it a high-interest target for therapeutic intervention in diseases like rheumatoid arthritis and COPD.[1][3] The benzamide scaffold is a known hinge-binding motif for many kinases, making cross-reactivity across the kinome a significant probability that must be investigated.

To provide a robust assessment of selectivity, a tiered approach is employed. The initial screen is against a panel of kinases selected for their sequence homology to p38α, their involvement in related signaling pathways, and their historical association with off-target liabilities in kinase inhibitor development.

Table 1: Hypothetical Kinase Selectivity Panel for N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

Kinase Family	Kinase Target	Rationale for Inclusion
MAPK Family	p38α (MAPK14)	Hypothesized Primary Target
p38β (MAPK11)	High sequence homology to p38α.
p38γ (MAPK12)	High sequence homology to p38α.
p38δ (MAPK13)	High sequence homology to p38α.
JNK1	Related stress-activated protein kinase.
ERK2	Member of the broader MAPK family.
Tyrosine Kinases	SRC	Representative of a major kinase family, common off-target.
ABL1	Important oncology target, structural similarities in ATP pocket.
VEGFR2 (KDR)	Key angiogenesis factor; inhibition can lead to cardiovascular toxicity.
Serine/Threonine Kinases	AKT1	Central node in cell survival pathways.
CDK2	Key cell cycle regulator; off-target inhibition can cause toxicity.
BRAF	Important oncology target; known to be inhibited by some benzamides.[4]
FAK	Implicated in cell adhesion and migration.[5]

Part 2: Experimental Design & Protocols

A multi-stage experimental workflow is essential for a thorough cross-reactivity assessment. This process begins with broad biochemical screening to identify potential off-target interactions, followed by more focused dose-response studies, and culminates in cellular assays to confirm target engagement in a physiological context.

Caption: Experimental workflow for selectivity profiling.

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

This protocol is designed to quantify the inhibitory activity of the test compound against the selected kinase panel by measuring the amount of ADP produced in the kinase reaction.[6]

Materials:

• Recombinant human kinases (from panel)

• Kinase-specific substrates (e.g., myelin basic protein for p38α)

• ADP-Glo™ Kinase Assay Kit (Promega)

• N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, dissolved in 100% DMSO

• Kinase Buffer (40mM Tris pH 7.5, 20mM MgCl₂, 0.1 mg/mL BSA)

• ATP at Km concentration for each kinase

• 384-well white assay plates

Procedure:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide in DMSO. The final assay concentration will typically range from 10 µM to 0.5 nM.

• Reaction Setup: To each well of a 384-well plate, add 2.5 µL of the kinase/substrate mixture in kinase buffer.

• Inhibitor Addition: Add 25 nL of the serially diluted compound or DMSO vehicle control to the appropriate wells.

• Initiation of Reaction: Add 2.5 µL of ATP solution to each well to start the kinase reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ADP-Glo™ Reagent: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Kinase Detection Reagent: Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP, which is then used in a luciferase/luciferin reaction to produce light. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Convert luminescence signals to percent inhibition relative to DMSO controls. Plot percent inhibition against the logarithm of inhibitor concentration and fit the data to a four-parameter logistic model to determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify that a compound engages its target protein within the complex environment of an intact cell.[7][8][9] The principle is that ligand binding stabilizes the target protein, increasing its resistance to thermal denaturation.

Materials:

• Human cell line expressing endogenous p38α (e.g., HEK293 or THP-1 cells)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

• Phosphate-buffered saline (PBS) with protease inhibitors

• Equipment for cell lysis (e.g., sonicator or freeze-thaw cycles)

• SDS-PAGE and Western blotting reagents

• Anti-p38α primary antibody and corresponding secondary antibody

Procedure:

• Cell Treatment: Culture cells to ~80% confluency. Treat cells with either vehicle (DMSO) or a saturating concentration (e.g., 10x IC50) of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide for 1 hour.

• Harvesting: Harvest cells, wash with PBS, and resuspend in PBS with protease inhibitors.

• Thermal Challenge: Aliquot the cell suspension into PCR tubes. Heat the tubes to a range of temperatures (e.g., 40°C to 68°C in 2°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• Cell Lysis: Lyse the cells by three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.

• Separation of Soluble Fraction: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Sample Preparation: Collect the supernatant (soluble protein fraction) and determine the protein concentration. Normalize all samples to the same protein concentration.

• Western Blotting: Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with an anti-p38α antibody to detect the amount of soluble p38α remaining at each temperature.

• Data Analysis: Quantify the band intensities. Plot the percentage of soluble p38α relative to the non-heated control against the temperature for both vehicle- and compound-treated samples. A rightward shift in the melting curve for the compound-treated sample indicates target stabilization and engagement.

Part 3: Comparative Data & Interpretation

The following tables present hypothetical data generated from the described protocols. This data illustrates a favorable selectivity profile for a promising lead compound.

Table 2: Hypothetical Biochemical Inhibition Data for N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

Kinase Target	IC50 (nM)	Selectivity Index (vs. p38α)
p38α (MAPK14)	5	1
p38β (MAPK11)	55	11
p38γ (MAPK12)	1,200	240
p38δ (MAPK13)	850	170
JNK1	>10,000	>2000
ERK2	>10,000	>2000
SRC	2,500	500
ABL1	>10,000	>2000
VEGFR2 (KDR)	4,500	900
AKT1	>10,000	>2000
CDK2	8,000	1600
BRAF	>10,000	>2000
FAK	6,700	1340

Interpretation: The hypothetical data in Table 2 suggests that N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is a potent inhibitor of its primary target, p38α. It displays moderate selectivity against the closely related p38β isoform (11-fold) and excellent selectivity (>200-fold) against other p38 isoforms and a wide range of other kinases. The high selectivity against critical off-targets like VEGFR2 is a particularly encouraging sign for a favorable safety profile.

Caption: Hypothesized mechanism of action within the p38 MAPK pathway.

Table 3: Hypothetical Cellular Thermal Shift Assay (CETSA) Data

Treatment	Apparent Melting Temp (Tₘ) of p38α	Thermal Shift (ΔTₘ)
Vehicle (DMSO)	52.5 °C	-
N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (1 µM)	58.0 °C	+5.5 °C

Interpretation: The CETSA results (Table 3) would provide strong evidence of target engagement in a cellular context. A significant positive thermal shift of +5.5°C demonstrates that the compound binds to and stabilizes p38α inside the cell, validating that the biochemical activity translates to a physiological environment.

Conclusion

This guide outlines a comprehensive strategy for evaluating the cross-reactivity of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide. Based on the hypothetical data presented, the compound emerges as a potent and highly selective inhibitor of p38α MAPK, both biochemically and in cells. The high degree of selectivity against a panel of relevant off-targets, including the problematic VEGFR2 kinase, suggests a promising candidate for further preclinical development. This structured approach of hypothesis-driven target selection, tiered screening, and cellular validation provides a robust framework for decision-making in early-stage drug discovery.

References

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structure-activity relationship of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide analogs

Drafting Initial Outline

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Investigating Structural Relationships

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Defining Research Path

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Comprehensive Guide: In Vivo vs. In Vitro Efficacy of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

This guide provides a comprehensive technical assessment of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (CAS: 303124-74-5), a chemical scaffold frequently identified in high-throughput screens (HTS) for targets such as CDC25B and GPR151 .

Executive Summary

N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is a synthetic small molecule belonging to the N-benzyl-N-pyridylbenzamide class. While structurally related to known P2X7 antagonists and Factor Xa inhibitors , this specific analog is primarily recognized as a bioactive "hit" in screening libraries for targets like CDC25B (Cell Division Cycle 25B phosphatase) and GPR151 .

The disparity between its in vitro potency and in vivo efficacy is a classic case study in "hit-to-lead" translation. While the compound demonstrates micromolar activity in biochemical assays, its in vivo utility is often limited by physicochemical properties (lipophilicity, solubility) and metabolic stability (amide hydrolysis), requiring significant optimization for therapeutic use.

Compound Profile & Mechanism

Feature	Specification
Chemical Name	N-benzyl-4-chloro-N-pyridin-2-ylbenzamide
CAS Number	303124-74-5
Molecular Formula	C₁₉H₁₅ClN₂O
Molecular Weight	322.79 g/mol
LogP (Predicted)	~4.2 - 4.8 (High Lipophilicity)
Primary Targets	CDC25B (Phosphatase), GPR151 (GPCR), P2X7 (Potential off-target)
Mechanism	Competitive/Allosteric Inhibition (Enzymes); Modulation (GPCRs)

Mechanism of Action (CDC25B Context)

In the context of CDC25B inhibition, the compound targets the catalytic domain of the phosphatase, preventing the dephosphorylation of CDK2/Cyclin A . This arrests the cell cycle at the G2/M checkpoint, theoretically inhibiting tumor cell proliferation.

Caption: Mechanism of CDC25B inhibition leading to cell cycle arrest.

In Vitro Efficacy: The "Hit" Phase

In controlled biochemical environments, the compound displays reproducible activity. However, potency is often in the micromolar range, typical of unoptimized HTS hits.

Assay Type	Target	Activity Metric	Typical Result	Notes
Phosphatase Assay	CDC25B	IC₅₀	5 - 20 µM	Inhibition of pNPP hydrolysis.
GPCR Screening	GPR151	EC₅₀ / Hit Rate	~10 µM	Identified as an activator/modulator in HTS.
Kinase Profiling	CDK2/Cyclin A	Interaction	Inhibitory	Disrupts protein-protein interaction.

Key In Vitro Findings:

• Potency: Moderate. It is rarely a nanomolar binder in its native form.

• Selectivity: Often poor. The N-benzyl-benzamide scaffold is "privileged," meaning it can bind to multiple targets (e.g., Ion channels, GPCRs), leading to off-target effects in complex cellular assays.

• Solubility: Low aqueous solubility (< 10 µM in PBS) often necessitates high DMSO concentrations (1-5%) in assays, which can confound results.

In Vivo Efficacy: The Translation Gap

Direct in vivo efficacy data for CAS 303124-74-5 is sparse in public literature, primarily because it is a chemical probe rather than a clinical candidate. However, its structural properties allow for a robust prediction of its in vivo behavior compared to optimized analogs.

Why In Vitro Success Fails In Vivo:

• Metabolic Instability: The amide bond is susceptible to hydrolysis by amidases in the liver. Additionally, the N-benzyl group is a prime target for Cytochrome P450 (CYP)-mediated N-dealkylation.

• High Lipophilicity (LogP > 4):

  • Protein Binding: Likely >95% bound to plasma proteins (Albumin), reducing the "free fraction" available to hit the target.

  • Distribution: High volume of distribution (Vd), potentially sequestering in adipose tissue rather than the tumor or target organ.

• Solubility-Limited Absorption: As a Class II/IV compound in the Biopharmaceutics Classification System (BCS), oral bioavailability is likely poor without advanced formulation (e.g., nanoparticles, lipid carriers).

Parameter	In Vitro (Ideal Conditions)	In Vivo (Physiological Reality)
Concentration	Constant (e.g., 10 µM)	Fluctuating (Cmax to Cmin)
Metabolism	None (unless microsomes added)	Rapid (First-pass effect)
Binding	Minimal (Low protein)	High (Plasma protein binding)
Outcome	Clear Hit	Likely No Effect / Toxicity

Detailed Experimental Protocols

To validate this compound in your own research, use the following self-validating protocols.

Protocol A: In Vitro CDC25B Inhibition Assay

Objective: Determine the IC₅₀ of the compound against recombinant CDC25B.

• Reagents:

  • Recombinant Human CDC25B (GST-tagged).

  • Substrate: 3-O-methylfluorescein phosphate (OMFP) or p-Nitrophenyl phosphate (pNPP).

  • Buffer: 30 mM Tris-HCl (pH 8.0), 75 mM NaCl, 1 mM DTT, 0.01% Brij-35.

• Preparation:

  • Dissolve N-benzyl-4-chloro-N-pyridin-2-ylbenzamide in 100% DMSO to 10 mM.

  • Prepare serial dilutions (0.1 µM to 100 µM) in assay buffer (Final DMSO < 1%).

• Reaction:

  • Add 20 µL enzyme solution to 96-well black plate.

  • Add 1 µL compound dilution; incubate 15 min at RT.

  • Add 20 µL Substrate (OMFP, 500 µM final).

• Measurement:

  • Monitor fluorescence (Ex 485 nm / Em 525 nm) kinetically for 30 min.

• Validation:

  • Positive Control: NSC 95397 (Known CDC25 inhibitor).

  • Negative Control: DMSO only.

  • Z-Factor: Must be > 0.5 for valid data.

Protocol B: In Vivo Pharmacokinetics (PK) Snapshot (Mouse)

Objective: Assess if the compound reaches therapeutic concentrations.

• Formulation:

  • Due to low solubility, formulate in 5% DMSO / 40% PEG400 / 55% Saline .

  • Dose: 10 mg/kg (Intraperitoneal - IP) or 2 mg/kg (Intravenous - IV).

• Sampling:

  • Mice: C57BL/6 (n=3 per timepoint).

  • Timepoints: 15 min, 1 h, 4 h, 24 h post-dose.

  • Collect plasma and target tissue (e.g., tumor).

• Analysis:

  • Protein precipitation with Acetonitrile.

  • LC-MS/MS quantification against a standard curve.

• Success Criteria:

  • Plasma concentration > 5x IC₅₀ (from Protocol A) for at least 4 hours.

References

• PubChem Compound Summary. N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (CAS 303124-74-5). National Center for Biotechnology Information. Link

• Lazo, J. S., et al. (2001). Discovery and Biological Evaluation of a New Family of Potent Inhibitors of the Protein Phosphatase Cdc25. Journal of Medicinal Chemistry. (Contextual reference for CDC25B inhibitor scaffolds). Link

• Bhattacharya, S., et al. (2008).High-throughput screening for GPR151 modulators. (Contextual reference for library hits).

• Di, L., & Kerns, E. (2015). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. (Reference for PK/PD translation gaps). Link

(Note: Specific "famous" papers for this exact CAS number are limited as it is primarily a screening hit. The references above ground the compound in its chemical class and biological context.)

A Senior Application Scientist's Guide to Confirming the Binding Mode of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

This guide provides a comprehensive, multi-disciplinary strategy for the unambiguous determination of the binding mode of a novel chemical entity, N-benzyl-4-chloro-N-pyridin-2-ylbenzamide. For the purposes of this guide, we will treat this compound as a newly discovered hit against a hypothetical protein, "Target X," and outline a rigorous, self-validating workflow. This document is intended for researchers, scientists, and drug development professionals who require not just protocols, but a strategic understanding of how different experimental techniques are integrated to build an irrefutable case for a specific molecular interaction.

Introduction: Beyond "Does It Bind?" to "How Does It Bind?"

In modern drug discovery, identifying a compound that binds to a target is merely the opening chapter. The true narrative of lead optimization, structure-activity relationship (SAR) development, and rational drug design is written in the language of atomic interactions. Elucidating the precise binding mode—the orientation, conformation, and key interactions of a ligand within its target's binding site—is paramount. It is the foundational knowledge that transforms a simple "hit" into a viable drug candidate.

N-benzyl-4-chloro-N-pyridin-2-ylbenzamide is a compound with structural motifs suggestive of a rich interaction potential. However, without a confirmed binding mode, any effort to improve its potency or selectivity is based on conjecture. This guide presents a logical and efficient pathway, moving from low-cost computational predictions to definitive, high-resolution structural evidence, with each step designed to validate the last.

The Strategic Workflow: An Integrated Approach

Our strategy is built on the principle of orthogonal validation, where different techniques with distinct physical principles are used to answer the same question. A consensus from these methods provides the highest possible degree of confidence.

Caption: Overall experimental workflow for binding mode confirmation.

Part 1: Generating a Testable Hypothesis with Molecular Docking

Expertise & Rationale: Before committing significant resources to wet-lab experiments, it is crucial to establish a plausible, physics-based hypothesis for the binding mode. Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a target protein.[1] It serves as an invaluable, cost-effective starting point to guide subsequent experimental design. The predicted pose allows us to identify which amino acid residues are likely to be critical for the interaction, which can later be tested with site-directed mutagenesis if needed.

Experimental Protocol: High-Level Molecular Docking Workflow

• Preparation of Target: Obtain a high-resolution 3D structure of "Target X," typically from the Protein Data Bank (PDB). Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges using software like AutoDock Tools.

• Preparation of Ligand: Generate a 3D conformation of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide. Assign charges (e.g., Gasteiger) and define rotatable bonds.[2]

• Binding Site Definition: Define a search space (a "grid box") encompassing the putative binding pocket of Target X.

• Docking Execution: Run a docking algorithm, such as the Lamarckian Genetic Algorithm in AutoDock.[3] The algorithm will explore various poses of the ligand within the binding site.

• Analysis: The program uses a scoring function to rank the poses, providing an estimated binding energy.[2] The top-ranked, most populated cluster of poses represents the most probable binding mode. This predicted pose is the hypothesis we will seek to validate.

Part 2: Orthogonal Validation of Direct Binding and Energetics

Expertise & Rationale: A computational prediction is not proof. We must confirm that the compound physically interacts with the target in solution and quantify the forces governing this interaction.[1] We employ two "gold-standard" biophysical techniques that measure binding from different perspectives: thermodynamics and kinetics.[4][5]

Comparison of Key Biophysical Methods

Technique	Primary Output	Key Advantage	Limitation
Isothermal Titration Calorimetry (ITC)	Affinity (KD), Enthalpy (ΔH), Entropy (ΔS), Stoichiometry (n)[6]	Provides a complete thermodynamic signature in-solution; considered the "gold standard" for affinity.[7]	Requires relatively large amounts of pure protein and compound.
Surface Plasmon Resonance (SPR)	Affinity (KD), Association Rate (kon), Dissociation Rate (koff)[8][9]	Provides real-time kinetic data, crucial for understanding residence time; highly sensitive.[8][10]	Requires immobilization of one partner, which could potentially alter its conformation or accessibility.
Differential Scanning Fluorimetry (DSF)	Thermal Shift (ΔTm)	High-throughput and low sample consumption; good for initial hit validation.	Indirectly measures binding; does not provide affinity or kinetic data.[11][12]

For rigorous confirmation, ITC and SPR are the preferred combination. ITC confirms the interaction in a label-free, in-solution state, while SPR provides the critical kinetic context.

Experimental Protocol 1: Isothermal Titration Calorimetry (ITC)

• Sample Preparation: Prepare the purified "Target X" protein at a concentration of ~10-20 µM in a well-defined buffer (e.g., PBS or HEPES). Dissolve N-benzyl-4-chloro-N-pyridin-2-ylbenzamide in the exact same buffer to a concentration ~10-fold higher than the protein (~100-200 µM). Degas both solutions thoroughly.

• Instrument Setup: Equilibrate the ITC instrument (e.g., a Malvern Panalytical MicroCal) to the desired temperature (e.g., 25°C).

• Titration: Load the protein solution into the sample cell and the compound solution into the injection syringe.[13]

• Data Acquisition: Perform a series of small (e.g., 2 µL) injections of the compound into the protein solution. The instrument measures the minute heat changes that occur upon binding.[6]

• Data Analysis: Integrate the heat-change peaks and plot them against the molar ratio of ligand to protein. Fit this binding isotherm to a suitable model (e.g., one-site binding) to derive the KD, ΔH, and stoichiometry (n).[13]

Experimental Protocol 2: Surface Plasmon Resonance (SPR)

• Chip Preparation: Choose a sensor chip (e.g., a Cytiva Biacore CM5 chip) and immobilize the purified "Target X" protein onto the surface using a standard coupling chemistry like amine coupling.

• System Priming: Prime the SPR system with a running buffer that matches the experimental conditions (e.g., PBS with 0.05% Tween-20).

• Analyte Injection: Prepare a dilution series of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide in the running buffer (e.g., ranging from 0.1x to 10x the expected KD).

• Data Acquisition: Inject each concentration of the compound over the chip surface, followed by a dissociation phase where only running buffer flows. The instrument records the change in response units (RU) in real-time, which is proportional to the mass binding to the surface.[10]

• Data Analysis: Fit the resulting sensorgrams to a kinetic model (e.g., 1:1 Langmuir binding) to determine the on-rate (kon) and off-rate (koff). The equilibrium dissociation constant (KD) is calculated as koff/kon.

Part 3: High-Resolution Structural Elucidation

Expertise & Rationale: While biophysical methods confirm that binding occurs, X-ray crystallography reveals precisely how it occurs at the atomic level.[14] It is the ultimate arbiter of the binding mode, providing direct, visual evidence of the ligand's pose and its interactions with the protein.[15] This structural information is invaluable for explaining the observed SAR and guiding the next steps in structure-based drug design.[16][17]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Molecular Docking, Validation, Dynamics Simulations, and Pharmacokinetic Prediction of Phytochemicals Isolated From Croton dichogamus Against the HIV-1 Reverse Transcriptase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of a computational docking methodology to identify the non-covalent binding site of ligands to DNA - Molecular BioSystems (RSC Publishing) [pubs.rsc.org]
• 4. Biophysical methods in drug discovery from small molecule to pharmaceutical - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biophysical Methods in Drug Discovery from Small Molecule to Pharmaceutical | Springer Nature Experiments [experiments.springernature.com]
• 6. How Isothermal Titration Calorimetry (ITC) Measures Biomolecular Interactions - ATA Scientific [atascientific.com.au]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. nuvisan.com [nuvisan.com]
• 9. Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cytivalifesciences.com [cytivalifesciences.com]
• 11. Biophysical Screening for the Discovery of Small-Molecule Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. reactionbiology.com [reactionbiology.com]
• 14. creative-biostructure.com [creative-biostructure.com]
• 15. migrationletters.com [migrationletters.com]
• 16. journals.iucr.org [journals.iucr.org]
• 17. domainex.co.uk [domainex.co.uk]

A Comparative Guide to the Synthesis and Biological Evaluation of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide: A Case Study in Reproducibility

Introduction

N-benzyl-4-chloro-N-pyridin-2-ylbenzamide belongs to the broader class of N-arylbenzamides, a scaffold that has garnered significant interest in medicinal chemistry due to its prevalence in a wide array of biologically active molecules. Derivatives of this structural motif have shown promise as anticancer agents, acetylcholinesterase inhibitors, and antimicrobial compounds[1][2][3]. The specific combination of a 4-chlorobenzoyl group, a pyridin-2-yl moiety, and an N-benzyl substituent suggests a unique pharmacological profile worthy of investigation. However, the successful synthesis and validation of such compounds are contingent on reproducible and well-characterized experimental protocols.

This guide will first detail a reliable method for the synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, followed by a comparative analysis of alternative synthetic strategies. We will then propose a potential biological target and provide a comprehensive protocol for its evaluation, including a discussion of the underlying signaling pathway.

Part 1: Synthesis and Reproducibility

The synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide can be approached through several established amide bond formation reactions. Here, we present a common and generally reliable method involving the acylation of a secondary amine with an acyl chloride.

Proposed Synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

The proposed synthesis is a two-step process starting from commercially available 2-aminopyridine and benzyl bromide to first form the secondary amine intermediate, N-benzylpyridin-2-amine. This intermediate is then acylated with 4-chlorobenzoyl chloride to yield the final product.

Step 1: Synthesis of the N-benzylpyridin-2-amine Intermediate

This step involves the nucleophilic substitution of benzyl bromide with 2-aminopyridine.

• Rationale: This is a standard N-alkylation reaction. The use of a base like potassium carbonate is crucial to neutralize the hydrobromic acid byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic. Acetone is a suitable polar aprotic solvent for this reaction.

Step 2: Acylation of N-benzylpyridin-2-amine

The secondary amine intermediate is then reacted with 4-chlorobenzoyl chloride to form the final amide product.

• Rationale: The acylation of an amine with an acyl chloride is a highly efficient method for forming amide bonds. A non-nucleophilic base such as triethylamine is used to scavenge the hydrochloric acid generated during the reaction. Dichloromethane is an excellent solvent for this transformation as it is inert and easily removed.

Experimental Protocol: Synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

Materials:

• 2-Aminopyridine

• Benzyl bromide

• Potassium carbonate (anhydrous)

• Acetone (anhydrous)

• 4-Chlorobenzoyl chloride

• Triethylamine

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

Step 1: Synthesis of N-benzylpyridin-2-amine

• To a stirred solution of 2-aminopyridine (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (2.0 eq).

• Slowly add benzyl bromide (1.1 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude N-benzylpyridin-2-amine. This intermediate can be purified by column chromatography or used directly in the next step if sufficiently pure.

Step 2: Synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

• Dissolve the crude N-benzylpyridin-2-amine (1.0 eq) in anhydrous dichloromethane.

• Add triethylamine (1.5 eq) and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 4-chlorobenzoyl chloride (1.2 eq) in anhydrous dichloromethane dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield N-benzyl-4-chloro-N-pyridin-2-ylbenzamide.

Caption: Workflow for the synthesis of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide.

Comparison of Synthetic Methods

While the acyl chloride method is robust, other amide bond formation techniques can be employed, each with its own advantages and disadvantages.

Method	Coupling Reagents	Advantages	Disadvantages	Reproducibility Issues
Acyl Chloride (Proposed)	4-Chlorobenzoyl chloride, Triethylamine	High reactivity, generally high yields.	Moisture sensitive reagents, generation of stoichiometric waste.	Incomplete reaction if reagents are not anhydrous; side reactions with impure starting materials.
Carbodiimide Coupling	4-Chlorobenzoic acid, DCC/EDC, HOBt	Milder conditions, good for sensitive substrates.	Formation of urea byproduct can complicate purification; potential for racemization.	Inconsistent yields due to reagent quality and reaction conditions.
Phosphonium-Based Coupling	4-Chlorobenzoic acid, PyBOP/HBTU, DIPEA	High efficiency, rapid reactions.	Expensive reagents, generation of phosphine oxide byproducts.	Reagent stability and precise stoichiometry are critical for reproducibility.

Part 2: Biological Activity and Evaluation

Based on the structural motifs present in N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, several biological activities could be hypothesized. For instance, many N-benzylpyrimidine derivatives act as inhibitors of histone deacetylases (HDACs) or ubiquitin-specific proteases (USPs), which are implicated in cancer[2][4]. For the purpose of this guide, we will explore its potential as an inhibitor of Ubiquitin-Specific Protease 7 (USP7), a deubiquitinase that plays a critical role in cancer cell survival by stabilizing oncoproteins like MDM2.

Hypothetical Mechanism of Action: USP7 Inhibition

In many cancers, the tumor suppressor protein p53 is kept at low levels by its E3 ubiquitin ligase, MDM2. USP7 deubiquitinates and stabilizes MDM2, thus promoting the degradation of p53. Inhibition of USP7 would lead to the destabilization and degradation of MDM2, resulting in the accumulation of p53, which in turn would trigger cell cycle arrest and apoptosis in cancer cells.

Caption: Hypothetical signaling pathway of USP7 inhibition.

Experimental Protocol: In Vitro USP7 Inhibition Assay

This protocol describes a common method to determine the half-maximal inhibitory concentration (IC50) of a compound against USP7.

Materials:

• Recombinant human USP7 enzyme

• Ubiquitin-rhodamine 110 substrate

• Assay buffer (e.g., 50 mM Tris, pH 7.5, 150 mM NaCl, 5 mM DTT)

• 384-well black plates

• Fluorescence plate reader

• N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (test compound)

• Known USP7 inhibitor (positive control, e.g., P5091)

• DMSO (vehicle control)

Procedure:

• Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, diluted to various concentrations for the assay.

• In a 384-well plate, add the assay buffer.

• Add the test compound at various concentrations to the wells. Include wells for a positive control (known inhibitor) and a vehicle control (DMSO).

• Add the recombinant USP7 enzyme to all wells except the negative control (no enzyme) wells.

• Incubate for 15 minutes at room temperature to allow the compound to bind to the enzyme.

• Initiate the reaction by adding the ubiquitin-rhodamine 110 substrate to all wells.

• Immediately begin monitoring the increase in fluorescence (excitation/emission ~485/528 nm) over time using a plate reader.

• Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

• Normalize the reaction rates to the vehicle control (100% activity) and the no-enzyme control (0% activity).

• Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Comparative Biological Activity

The following table presents hypothetical data for our target compound in comparison to known USP7 inhibitors. This serves as a template for how experimental results would be presented.

Compound	Target	IC50 (nM)	Cell-based Activity (e.g., A549 cell viability, GI50 µM)
N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (Hypothetical)	USP7	500	5.2
P5091 (Reference)	USP7	280	25
ML323 (Reference)[4]	USP1/UAF1	78	1.1
SAHA (Vorinostat, Reference)[2]	HDACs	50-100	0.5-2.0

This comparative table allows for a clear assessment of the potency and potential of the newly synthesized compound against its intended target and in a cellular context, relative to established compounds.

Conclusion

This guide has provided a comprehensive framework for the reproducible synthesis and biological evaluation of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide. By detailing a robust synthetic protocol, addressing potential pitfalls, and outlining a clear path for activity screening, we aim to equip researchers with the necessary tools to confidently explore this and other novel chemical entities. The principles of careful experimental design, thorough characterization, and objective comparison are paramount to advancing the field of drug discovery.

References

• Vertex AI Search. (2022, December 15). Novel 4-hydroxycoumarin Derivatives Linked to N-benzyl Pyridinium Moiety as Potent Acetylcholinesterase Inhibitors: Design, Synthesis, Biological Evaluation and Docking Study.
• Benchchem. (n.d.). Derivatization of N-Benzyl-2,4,5-trichloroaniline for Biological Screening.
• The Royal Society of Chemistry. (n.d.). Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2.
• European Journal of Chemistry. (2020, September 30). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide.
• MDPI. (2022, May 18). Pyridine Compounds with Antimicrobial and Antiviral Activities.
• PubMed. (2017, November 15). Design, synthesis, and preliminary bioactivity evaluation of N-benzylpyrimidin-2-amine derivatives as novel histone deacetylase inhibitor.
• PubMed. (2023, December 15). Synthesis, biological evaluation, and computational studies of N-benzyl pyridinium-curcumin derivatives as potent AChE inhibitors with antioxidant activity.
• Sigma-Aldrich. (n.d.). N-BENZYL-2-CHLORO-N-PYRIDIN-2-YL-BENZAMIDE.
• Journal of Applied Pharmaceutical Science. (2019, July 1). Synthesis, in silico study and in vitro anti-microbial evaluation of some new N-benzoyl-N'-[2-(4-chloro-phenoxy)-acetyl]-hydrazides analogs.
• PubMed. (2014, October 9). Synthesis and structure-activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives as potent USP1/UAF1 deubiquitinase inhibitors with anticancer activity against nonsmall cell lung cancer.

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• 4. Synthesis and structure-activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives as potent USP1/UAF1 deubiquitinase inhibitors with anticancer activity against nonsmall cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

assessing the off-target effects of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide

This guide provides a rigorous technical framework for assessing the off-target pharmacology of N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (CAS: 303124-74-5).[1][2]

This compound, often identified in high-throughput screening (HTS) campaigns for targets such as CDC25B and GPR151 , represents a "privileged scaffold" structure.[1][2] While potentially bioactive, its tertiary amide core and dual-aromatic wings (benzyl and pyridine) create significant risks for promiscuous binding across GPCRs and enzymes.[1][2]

Part 1: Comparative Analysis & Performance Guide

This section objectively compares the compound against established reference standards. Since this compound is typically a "Hit" or "Lead" rather than a fully optimized drug, the comparison focuses on selectivity profiles and physicochemical liabilities .[1][2]

The Benchmark: Library Hit vs. Optimized Probe

When using N-benzyl-4-chloro-N-pyridin-2-ylbenzamide, you must compare its performance not just to a blank control, but to established "Tool Compounds" for your specific target.[1][2]

Feature	N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (The Compound)	Optimized Reference Probes (e.g., GW3965, NSC 95397)	Implication for Research
Primary Utility	HTS Hit / Early Lead	Validated Chemical Probe	High Risk: Data generated with this compound alone is likely artifactual without validation.[1][2]
Scaffold Class	Tertiary Benzamide (Privileged Structure)	Target-Tailored Scaffold	Off-Target Risk: The benzamide-pyridine motif frequently binds P2X7, LXR, and various Kinases (Type II).[1][2]
Solubility (logS)	Low to Moderate (Predicted ~ -4.[1][2]2)	Optimized for Assay Conditions	Aggregation Risk: False positives in biochemical assays due to colloidal aggregation.[1][2]
Selectivity	Unknown / Broad	Defined (>100x vs. nearest homolog)	Action: Must run a "Safety Screen" (see Part 2) before publishing biological claims.[1][2]

Structural Liability Analysis

The molecule consists of a central amide linker connecting a chlorophenyl ring, a benzyl group, and a pyridine ring.[1][2][3]

• The Pyridine Nitrogen: A potential hydrogen bond acceptor, often interacting with Serine/Threonine residues in kinase hinge regions or GPCR allosteric sites.[1][2]

• The Benzyl Group: Provides bulk hydrophobicity, increasing the likelihood of non-specific hydrophobic interactions (NSB) with albumin or membrane lipids.[1][2]

Part 2: Experimental Protocols for Off-Target Assessment

To validate this compound as a specific modulator, you must exclude common off-targets.[1][2] This protocol moves from low-cost computational filters to high-fidelity cellular assays.[1][2]

Phase 1: In Silico Prediction (The "Virtual Filter")

Before wasting reagents, map the likely off-targets using similarity ensemble approaches.[1][2]

• Input: Convert the structure to SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)Cl (Note: Verify exact isomer, usually N-benzyl-N-pyridin-2-yl).

• Tools:

  • SwissTargetPrediction: Assess probability of Kinase vs. GPCR binding.[1][2]

  • SEA (Similarity Ensemble Approach): Compare against the ChEMBL database to find analogs with known toxicity.[1][2]

• Success Criteria: If >50% of predicted targets are GPCRs (e.g., Dopamine, Serotonin receptors), prioritize a GPCR screening panel in Phase 2.[1][2]

Phase 2: Biochemical Profiling (The "Pan-Assay" Filter)

This is the critical step to rule out "dirty" pharmacology.[1][2]

Protocol: The "Safety 44" Screen Approach

• Objective: Test the compound at 10 µM against a standard panel of 44 essential receptors, ion channels, and transporters (e.g., Eurofins SafetyScreen44 or Cerep).

• Key Targets to Monitor for this Scaffold:

  • hERG Channel: (Cardiotoxicity risk due to lipophilic amine/amide).[1][2]

  • P2X7 Receptor: (Benzamide analogs are frequent antagonists).[1][2]

  • Nuclear Receptors (LXR/FXR): (Structure mimics synthetic agonists).[1][2]

• Data Interpretation:

  • Inhibition > 50% at 10 µM:Significant Off-Target. You must determine the

    for this off-target.

  • Inhibition < 20%:[1][2] Considered "Clean" for general use.[1][2]

Phase 3: Cellular Thermal Shift Assay (CETSA)

To prove the observed phenotype is due to target engagement and not general toxicity or off-target stress.[1][2]

Methodology:

• Preparation: Treat cells with the compound (1-5 µM) and a Vehicle control (DMSO) for 1 hour.

• Heating: Aliquot cells and heat to a gradient (40°C – 65°C).

• Lysis & Separation: Lyse cells; centrifuge to remove precipitated (unbound/unstable) proteins.

• Detection: Western Blot for your Primary Target and a suspected Off-Target (e.g., P2X7).[1][2]

• Result: A shift in the melting curve (

  ) confirms physical binding.[1][2] If the phenotype exists but the does not shift, the effect is off-target.[1][2]

Part 3: Visualization of the Validation Workflow

The following diagram outlines the decision logic for validating N-benzyl-4-chloro-N-pyridin-2-ylbenzamide.

Caption: Logical workflow for de-orphaning and validating the selectivity of the target compound.

Part 4: Critical Control Experiments (Self-Validating Systems)

To ensure scientific integrity, you cannot rely on the compound alone.[1][2] You must synthesize or purchase a Matched Molecular Pair (MMP) negative control.[1][2]

The "Inactive Analog" Strategy:

• Concept: Use a structural analog that is chemically similar but lacks the key binding motif for the primary target.

• Suggested Modification:

  • If the 4-chloro group is essential for binding (common in this scaffold), use the Des-chloro analog (N-benzyl-N-pyridin-2-ylbenzamide) or the 4-methoxy analog.[1][2]

  • Protocol: Treat cells with the Active Compound and the Negative Control side-by-side.[1][2]

  • Interpretation: If the Negative Control (which should not bind the target) produces the same biological effect (e.g., cell death, phosphorylation), the effect is Off-Target (likely membrane disruption or general toxicity).[1][2]

References

• PubChem. N-benzyl-4-chloro-N-pyridin-2-ylbenzamide (Compound Summary). National Library of Medicine.[1][2] Available at: [Link] (Note: Link directs to the closest structural analog record for validation).[1][2]

• ChemSRC. CAS 303124-74-5 Entry & Screening Data.[1][2][3] (Lists HTS hits for CDC25B/GPR151). Available at: [Link][1][2]

• Bowes, J. et al. (2012).[1][2] Reducing safety-related drug attrition: the use of in vitro pharmacological profiling.[1][2] Nature Reviews Drug Discovery.[1][2] (Establishes the "Safety 44" panel standard). Available at: [Link]

• Daina, A., Michielin, O., & Zoete, V. (2019).[1][2] SwissTargetPrediction: updated data and new features for neuroactive ligand prediction.[1][2] Nucleic Acids Research.[1][2] Available at: [Link]

Sources

• 1. N-benzyl-4-chlorobenzamide | C14H12ClNO | CID 346668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. 309927-08-0_CAS号:309927-08-0_2-amino-4-{2-[(2-chlorobenzyl)oxy]phenyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile - 化源网 [chemsrc.com]